Prodelphinidin B3

• CAS: 78362-05-7

Core Science & Biosynthesis

An In-depth Technical Guide on the Natural Sources and Dietary Intake of Prodelphinidin B3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Prodelphinidin B3, a dimeric proanthocyanidin (B93508), focusing on its natural occurrences, dietary intake, analytical methodologies, and its role in cellular signaling pathways relevant to drug development.

Natural Sources of Prodelphinidin B3

Prodelphinidin B3 is a flavan-3-ol (B1228485) dimer found in a variety of plant-based foods.[1] Its presence is particularly notable in certain cereals, fruits, legumes, and beverages.

Quantitative Data on Prodelphinidin B3 in Foodstuffs

The concentration of Prodelphinidin B3 varies significantly across different food sources. The following table summarizes the quantitative data available in the scientific literature, presenting the mean content in mg/100g or mg/100mL of the edible portion.

Food Group	Food Item	Mean Content	Minimum Content	Maximum Content	Reference(s)
Cereals and Cereal Products	Barley, whole grain flour	23.07 mg/100 g FW	22.90 mg/100 g FW	23.40 mg/100 g FW	[2]
Alcoholic Beverages	Beer (Regular)	0.18 mg/100 ml	0.00 mg/100 ml	0.45 mg/100 ml	[2]
Wine (Red)	0.11 mg/100 ml	0.11 mg/100 ml	0.11 mg/100 ml	[2]
Fruits and Fruit Products	Blackberry, raw	0.07 mg/100 g FW	0.07 mg/100 g FW	0.07 mg/100 g FW	[2]
Grape (Green)	0.12 mg/100 g FW	0.12 mg/100 g FW	0.12 mg/100 g FW	[2]
Redcurrant, raw	1.70 mg/100 g FW	1.70 mg/100 g FW	1.70 mg/100 g FW	[2]
Quince, peeled, raw	0.08 mg/100 g FW	0.08 mg/100 g FW	0.08 mg/100 g FW	[2]
Banana, raw	0.10 mg/100 g FW	0.10 mg/100 g FW	0.10 mg/100 g FW	[2]
Persimmon, fresh	0.30 mg/100 g FW	0.30 mg/100 g FW	0.30 mg/100 g FW	[2]
Vegetables	Broad bean pod, raw	23.50 mg/100 g FW	-	-	[2]
Seeds	Lentils, whole, raw	0.45 mg/100 g FW	0.45 mg/100 g FW	0.45 mg/100 g FW	[2]
Non-alcoholic Beverages	Tea (Black), infusion	1.65 mg/100 ml	1.65 mg/100 ml	1.65 mg/100 ml	[2]
Tea (Green), infusion	0.27 mg/100 ml	0.27 mg/100 ml	0.27 mg/100 ml	[2]

FW: Fresh Weight

Dietary Intake of Prodelphinidin B3

Estimating the precise dietary intake of Prodelphinidin B3 is challenging due to the limited data for this specific compound in food composition databases. However, studies on the intake of total proanthocyanidins (B150500) (PAs) can provide some context.

A study based on the National Health and Nutrition Examination Survey (NHANES) in the United States estimated the mean total PA intake for adults to be 95 mg/day. This intake was composed of polymers (30%), monomers (22%), dimers (16%), 4-6 mers (15%), 7-10 mers (11%), and trimers (5%). Prodelphinidin B3 falls under the dimer category. The major food sources contributing to total PA intake were tea, legumes, and wines.

It is important to note that the bioavailability of proanthocyanidins is influenced by their degree of polymerization, with smaller oligomers like dimers and trimers being more readily absorbed than larger polymers.

Experimental Protocols

Extraction of Prodelphinidin B3 from Plant Material (e.g., Barley)

This protocol is a synthesis of methods described in the literature for the extraction of proanthocyanidins from plant matrices.

1. Sample Preparation:

• Grind the plant material (e.g., barley grains) to a fine powder using a laboratory mill.
• For nuts and seeds with high-fat content, a defatting step with hexane (B92381) in a Soxhlet apparatus is recommended prior to extraction.

2. Extraction:

• Weigh approximately 5-10 g of the powdered sample into a flask.
• Add a solvent mixture of acetone (B3395972)/water (70:30, v/v) at a solid-to-solvent ratio of 1:10 (w/v).
• Sonicate the mixture for 15-20 minutes in an ultrasonic bath.
• Agitate the mixture on an orbital shaker for 1-2 hours at room temperature.
• Centrifuge the mixture at 4000 rpm for 15 minutes and collect the supernatant.
• Repeat the extraction process on the pellet two more times.
• Combine the supernatants.

3. Solvent Removal and Purification:

• Evaporate the acetone from the combined supernatant under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.
• The remaining aqueous extract can be washed with hexane to remove any remaining lipids.
• Lyophilize the aqueous extract to obtain a crude proanthocyanidin-rich powder.
• For further purification, the crude extract can be redissolved in a minimal amount of water and subjected to solid-phase extraction (SPE) using a Sephadex LH-20 or a similar resin. Elute with ethanol (B145695) or methanol (B129727) to recover the proanthocyanidin fraction.

Quantification of Prodelphinidin B3 by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general HPLC method for the quantification of Prodelphinidin B3.

1. Instrumentation:

• A standard HPLC system equipped with a binary pump, an autosampler, a column oven, and a fluorescence detector (FLD) or a diode array detector (DAD). For higher sensitivity and specificity, a mass spectrometer (MS) can be used as a detector.

2. Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile.
• Gradient Elution: A typical gradient would start with a low percentage of mobile phase B (e.g., 5%), gradually increasing to a higher percentage (e.g., 40-50%) over 30-40 minutes to elute the proanthocyanidins.
• Flow Rate: 0.8 - 1.0 mL/min.
• Column Temperature: 30-40°C.
• Injection Volume: 10-20 µL.

3. Detection:

• Fluorescence Detector (FLD): Excitation wavelength of ~275-280 nm and an emission wavelength of ~310-320 nm.
• Diode Array Detector (DAD): Monitoring at ~280 nm.
• Mass Spectrometry (MS): Electrospray ionization (ESI) in negative ion mode is commonly used. The [M-H]⁻ ion for Prodelphinidin B3 (C30H26O13) would be at m/z 593.1.

4. Quantification:

• Prepare a calibration curve using a certified reference standard of Prodelphinidin B3 at various concentrations.
• Inject the prepared sample extracts into the HPLC system.
• Identify the Prodelphinidin B3 peak based on its retention time compared to the standard.
• Quantify the amount of Prodelphinidin B3 in the sample by comparing its peak area to the calibration curve.

Signaling Pathways and Biological Activity

Prodelphinidins, including Prodelphinidin B3, have been shown to exhibit various biological activities, including anti-cancer effects. These effects are often mediated through the modulation of specific cellular signaling pathways.

Prodelphinidin B3 and Cell Cycle Arrest/Apoptosis in Cancer Cells

Studies have demonstrated that Prodelphinidin B3 can inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. This process involves the regulation of key proteins involved in cell cycle progression and programmed cell death.

Prodelphinidin B3's impact on cancer cell cycle and apoptosis.

Modulation of the Notch1 Signaling Pathway

A derivative of prodelphinidin, Prodelphinidin B-2,3,3”-O-gallate, has been shown to inhibit the Notch1 signaling pathway in triple-negative breast cancer cells. The Notch pathway is crucial for cell proliferation, differentiation, and survival, and its dysregulation is implicated in many cancers. Inhibition of this pathway can lead to decreased cancer cell viability and proliferation.

Inhibition of the Notch1 signaling pathway by a prodelphinidin derivative.

Suppression of the JAK2/STAT3 Signaling Pathway by Delphinidin (B77816)

Delphinidin, the monomeric precursor to prodelphinidins, has been found to suppress the JAK2/STAT3 signaling pathway in triple-negative breast cancer cells. This pathway is a critical regulator of immune response and cell proliferation. By inhibiting this pathway, delphinidin can downregulate the expression of PD-L1, a protein that helps cancer cells evade the immune system, thereby potentially enhancing anti-tumor immunity.

Suppression of the JAK2/STAT3 pathway by delphinidin.

Conclusion

Prodelphinidin B3 is a naturally occurring dietary polyphenol with significant potential for further investigation in the fields of nutrition, pharmacology, and drug development. Its presence in common food items suggests a regular, albeit likely low, level of human exposure. The detailed analytical methods available allow for its accurate quantification in various matrices. Furthermore, its demonstrated ability to modulate key signaling pathways involved in cancer progression highlights its potential as a lead compound for the development of novel therapeutic agents. Further research is warranted to fully elucidate its bioavailability, metabolism, and efficacy in preclinical and clinical settings.

References

• 1. Prodelphinidin B3 - Wikipedia [en.wikipedia.org]
• 2. Showing all foods in which the polyphenol Prodelphinidin dimer B3 is found - Phenol-Explorer [phenol-explorer.eu]

The Biosynthesis of Prodelphinidin B3 in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the biosynthetic pathway of Prodelphinidin B3, a significant B-type proanthocyanidin (B93508) found in various plant species. Proanthocyanidins (B150500), also known as condensed tannins, are polymeric flavonoids with a range of demonstrated health benefits, making their biosynthesis a critical area of study for drug development and nutritional science. Prodelphinidin B3 is a dimer composed of a gallocatechin unit linked to a catechin (B1668976) unit via a C4α→C8 bond.[1][2][3] This guide details the enzymatic steps, precursor molecules, and regulatory aspects of its formation, supported by quantitative data, detailed experimental protocols, and visual pathway diagrams.

The Biosynthetic Pathway of Prodelphinidin B3

The formation of Prodelphinidin B3 is a multi-step process that originates from the general flavonoid biosynthetic pathway. This pathway provides the foundational flavan-3-ol (B1228485) monomers, gallocatechin and catechin, which subsequently condense to form the dimeric Prodelphinidin B3. The key stages of this pathway are outlined below.

Phenylpropanoid Pathway and Chalcone (B49325) Synthesis

The journey begins with the amino acid L-phenylalanine, which enters the phenylpropanoid pathway. A series of enzymatic reactions catalyzed by phenylalanine ammonia-lyase (PAL), cinnamate (B1238496) 4-hydroxylase (C4H), and 4-coumarate:CoA ligase (4CL) converts L-phenylalanine into 4-coumaroyl-CoA. This molecule serves as a crucial precursor for all flavonoids. Chalcone synthase (CHS) then catalyzes the condensation of one molecule of 4-coumaroyl-CoA with three molecules of malonyl-CoA to produce naringenin (B18129) chalcone, the first committed step in flavonoid biosynthesis.[4]

Formation of Flavanone (B1672756) and Hydroxylation

Naringenin chalcone is subsequently isomerized to the flavanone naringenin by chalcone isomerase (CHI).[4] Naringenin is a key branch-point intermediate. To produce the precursors for prodelphinidins, the B-ring of the flavanone must undergo hydroxylation at the 3' and 5' positions. This critical step is catalyzed by Flavonoid 3',5'-Hydroxylase (F3'5'H) , a cytochrome P450 enzyme, which converts naringenin to eriodictyol (B191197) (3'-hydroxylated) and then to 5,7,3',4',5'-pentahydroxyflavanone.[5][6] Alternatively, naringenin can be first hydroxylated at the 3-position of the C-ring by flavanone 3-hydroxylase (F3H) to yield dihydrokaempferol (B1209521). F3'5'H can then act on dihydrokaempferol to produce dihydromyricetin (B1665482), the direct precursor for the gallocatechin unit.[5][7] For the catechin unit, naringenin is converted to dihydroquercetin.

Reduction to Leucoanthocyanidins

The dihydroflavonols, dihydromyricetin and dihydroquercetin, are then reduced to their corresponding leucoanthocyanidins (flavan-3,4-diols) by Dihydroflavonol 4-Reductase (DFR) .[7][8] Specifically, dihydromyricetin is converted to leucodelphinidin, and dihydroquercetin is converted to leucocyanidin (B1674801). This reaction is NADPH-dependent.[8][9]

Formation of Flavan-3-ol Monomers: Gallocatechin and Catechin

The final steps in the synthesis of the monomeric units of Prodelphinidin B3 involve two key enzymes: Leucoanthocyanidin Reductase (LAR) and Anthocyanidin Reductase (ANR) .

• Leucoanthocyanidin Reductase (LAR): This enzyme directly reduces leucoanthocyanidins to 2,3-trans-flavan-3-ols. In the context of Prodelphinidin B3 biosynthesis, LAR catalyzes the conversion of leucodelphinidin to (+)-gallocatechin and leucocyanidin to (+)-catechin.[3][10][11][12][13]

• Anthocyanidin Reductase (ANR): This enzyme provides an alternative route to flavan-3-ols. Leucoanthocyanidins can first be oxidized by anthocyanidin synthase (ANS) to form unstable anthocyanidins (e.g., delphinidin (B77816) from leucodelphinidin). ANR then reduces these anthocyanidins to 2,3-cis-flavan-3-ols. For instance, ANR can convert delphinidin to (-)-epigallocatechin (B1671488) and (-)-gallocatechin.[4][14]

Condensation to Prodelphinidin B3

The final step in the formation of Prodelphinidin B3 is the condensation of a gallocatechin unit (acting as the nucleophile) with a carbocation derived from a catechin unit (the electrophile), forming a C4α→C8 interflavan bond.[1] While this reaction can occur non-enzymatically under acidic conditions in vitro, the precise mechanism in vivo is still under investigation.[1][15] It is proposed that the acidic environment of the vacuole, where proanthocyanidins accumulate, may facilitate this condensation.[16] Some studies also suggest the potential involvement of enzymes like polyphenol oxidases or peroxidases in the polymerization of flavan-3-ols.[17][18]

Visualization of the Biosynthesis Pathway

The following diagram illustrates the core enzymatic steps leading to the formation of Prodelphinidin B3.

Caption: Biosynthesis pathway of Prodelphinidin B3.

Quantitative Data on Key Enzymes

The following tables summarize available quantitative data for the key enzymes involved in the Prodelphinidin B3 biosynthetic pathway. It is important to note that kinetic parameters can vary depending on the plant species, experimental conditions, and protein purification methods.

Table 1: Kinetic Parameters of Flavonoid 3',5'-Hydroxylase (F3'5'H)

Enzyme Source	Substrate	Km (µM)	Vmax (relative units)	Reference
Petunia hybrida	Naringenin	~10	100	[6]
Petunia hybrida	Dihydrokaempferol	~5	80	[6]
Camellia sinensis	Naringenin	-	(Optimum substrate)	[5]

Table 2: Kinetic Parameters of Dihydroflavonol 4-Reductase (DFR)

Enzyme Source	Substrate	Km (µM)	kcat (s-1)	kcat/Km (M-1s-1)	Reference
Vitis vinifera	Dihydroquercetin	25 ± 3	1.1 ± 0.1	4.4 x 104	[8]
Vitis vinifera	Dihydromyricetin	-	(Substrate)	-	[19][20]
Camellia sinensis (CsDFRa)	Dihydromyricetin	58.44	-	-	[7]

Table 3: Kinetic Parameters of Leucoanthocyanidin Reductase (LAR)

Enzyme Source	Substrate	Km (µM)	Specific Activity (µmol min-1 mg-1)	Reference
Desmodium uncinatum	Leucocyanidin	-	~10	[16]
Vitis vinifera	Leucocyanidin	-	-	[12]
Camellia assamica	Leucodelphinidin	-	(Substrate)	[20]

Table 4: Kinetic Parameters of Anthocyanidin Reductase (ANR)

Enzyme Source	Substrate	Km (µM)	Vmax (relative units)	Reference
Vitis vinifera	Cyanidin	2.82 ± 0.66	-	[21]
Camellia sinensis	Delphinidin	-	(Produces (-)-EGC and (-)-GC)	[4]
Pisum sativum	Delphinidin	~5-fold higher than Cyanidin	-	[21]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of Prodelphinidin B3 biosynthesis.

Heterologous Expression and Purification of Leucoanthocyanidin Reductase (LAR)

This protocol describes the expression of a plant LAR gene in E. coli for subsequent purification and characterization.[22][23][24]

Workflow Diagram:

Caption: Workflow for heterologous expression and purification of LAR.

Methodology:

• Gene Cloning and Vector Construction: The full-length coding sequence of the target plant LAR gene is amplified from cDNA using PCR. The amplified product is then cloned into a suitable bacterial expression vector, such as pET-28a, which incorporates an N-terminal hexahistidine (His6) tag for affinity purification.

• Protein Expression: The resulting plasmid is transformed into a competent E. coli expression strain (e.g., BL21(DE3)). A single colony is used to inoculate a starter culture, which is then used to inoculate a larger volume of LB medium containing the appropriate antibiotic. The culture is grown at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8. Protein expression is then induced by the addition of isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1 mM, and the culture is incubated at a lower temperature (e.g., 16-25°C) for 4-16 hours to enhance protein solubility.

• Protein Purification: Cells are harvested by centrifugation and resuspended in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole (B134444), 1 mM PMSF). The cells are lysed by sonication on ice, and the lysate is clarified by centrifugation. The supernatant containing the soluble His-tagged LAR is loaded onto a Ni-NTA affinity column pre-equilibrated with lysis buffer. The column is washed with a wash buffer (lysis buffer with 20-40 mM imidazole) to remove non-specifically bound proteins. The His-tagged LAR is then eluted with an elution buffer containing a higher concentration of imidazole (e.g., 250 mM). The purified protein is dialyzed against a storage buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 10% glycerol) and stored at -80°C.

Leucoanthocyanidin Reductase (LAR) Enzyme Assay

This protocol outlines the procedure to determine the enzymatic activity of purified recombinant LAR in converting leucodelphinidin to gallocatechin.[10][16]

Methodology:

• Substrate Preparation: Leucodelphinidin is used as the substrate. Due to its instability, it is often synthesized immediately prior to the assay by the reduction of dihydromyricetin using sodium borohydride (B1222165) or prepared enzymatically using a coupled reaction with DFR.

• Reaction Mixture: The standard assay is conducted in a final volume of 100-200 µL. A typical reaction mixture contains:

  • 100 mM Tris-HCl buffer (pH 7.5)

  • 1 mM NADPH

  • 0.1 mM Leucodelphinidin

  • 1-5 µg of purified recombinant LAR protein

• Incubation: The reaction is initiated by the addition of the enzyme and incubated at 30°C for a specified time (e.g., 10-30 minutes).

• Reaction Termination and Product Analysis: The reaction is stopped by the addition of an equal volume of ethyl acetate (B1210297). The products are extracted into the ethyl acetate phase, which is then evaporated to dryness. The residue is redissolved in methanol (B129727) for analysis.

• Quantification: The formation of gallocatechin is quantified by High-Performance Liquid Chromatography (HPLC) coupled with a UV detector (at 280 nm) or a mass spectrometer (MS). The peak corresponding to gallocatechin is identified and quantified by comparison with an authentic standard.

Quantification of Prodelphinidin B3 by HPLC-MS/MS

This protocol provides a method for the sensitive and specific quantification of Prodelphinidin B3 in plant extracts.[25][26][27]

Methodology:

• Sample Preparation:

  • Extraction: Finely ground plant material (e.g., 1 g) is extracted with 20 mL of acetone/water (70:30, v/v) using ultrasonication or vigorous vortexing.

  • Purification: The extract is centrifuged, and the supernatant is collected. The solvent is evaporated under a stream of nitrogen. The remaining aqueous extract can be further purified using solid-phase extraction (SPE) with a Sephadex LH-20 column to enrich for proanthocyanidins.

  • Final Preparation: The dried and purified extract is redissolved in a suitable solvent (e.g., methanol/water, 50:50, v/v) and filtered through a 0.22 µm syringe filter before injection.

• HPLC-MS/MS Analysis:

  • Chromatographic Separation: A reversed-phase C18 column (e.g., 150 x 2.1 mm, 1.8 µm) is used for separation. A gradient elution is typically employed with mobile phase A consisting of 0.1% formic acid in water and mobile phase B consisting of 0.1% formic acid in acetonitrile.

  • Mass Spectrometry Detection: A triple quadrupole mass spectrometer operating in negative ion mode with an electrospray ionization (ESI) source is used for detection. The analysis is performed in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

    • Prodelphinidin B3 MRM Transition: The precursor ion [M-H]⁻ at m/z 593.1 is selected and fragmented. A characteristic product ion (e.g., m/z 441.1, corresponding to the loss of a galloyl-like moiety) is monitored for quantification.

• Quantification: A calibration curve is generated using a certified standard of Prodelphinidin B3 at various concentrations. The concentration of Prodelphinidin B3 in the plant extract is then determined by comparing its peak area to the calibration curve.

Conclusion

The biosynthesis of Prodelphinidin B3 is a complex and tightly regulated process that involves multiple enzymatic steps within the broader flavonoid pathway. Understanding this pathway at a molecular and quantitative level is essential for researchers in plant biology, natural product chemistry, and drug development. The methodologies and data presented in this guide provide a solid foundation for further investigation into the biosynthesis, regulation, and potential applications of this and other proanthocyanidins. Future research will likely focus on elucidating the precise in vivo mechanism of flavan-3-ol polymerization and exploring the metabolic engineering of plants to enhance the production of specific, bioactive proanthocyanidins like Prodelphinidin B3.

References

• 1. researchgate.net [researchgate.net]
• 2. Biosynthesis and genetic regulation of proanthocyanidins in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. EC 1.17.1.3 - leucoanthocyanidin reductase. [ebi.ac.uk]
• 4. Metabolic Characterization of the Anthocyanidin Reductase Pathway Involved in the Biosynthesis of Flavan-3-ols in Elite Shuchazao Tea (Camellia sinensis) Cultivar in the Field - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Functional analysis of Flavonoid 3′,5′-hydroxylase from Tea plant (Camellia sinensis): critical role in the accumulation of catechins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. enzyme-database.org [enzyme-database.org]
• 7. Functional analysis of the dihydroflavonol 4-reductase family of Camellia sinensis: exploiting key amino acids to reconstruct reduction activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Kinetic and binding equilibrium studies of dihydroflavonol 4-reductase from Vitis vinifera and its unusually strong substrate inhibition [scirp.org]
• 9. Leucodelphinidin - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Leucoanthocyanidin reductase (EC 1.17.1.3) | Protein Target - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Proanthocyanidin Synthesis and Expression of Genes Encoding Leucoanthocyanidin Reductase and Anthocyanidin Reductase in Developing Grape Berries and Grapevine Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Leucoanthocyanidin reductase - Wikipedia [en.wikipedia.org]
• 14. Chemistry and Pharmacological Actions of Delphinidin, a Dietary Purple Pigment in Anthocyanidin and Anthocyanin Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Biosynthesis and Genetic Regulation of Proanthocyanidins in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The Mysteries of Proanthocyanidin Transport and Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. Reduction of Dihydrokaempferol by Vitis vinfera Dihydroflavonol 4-Reductase to Produce Orange Pelargonidin-Type Anthocyanins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Heterologous expression, purification, and characterization of proteins in the lanthanome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Heterelogous Expression of Plant Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Heterologous Expression and Purification of Eukaryotic ALA Synthase from E. coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. Procyanidins: a comprehensive review encompassing structure elucidation via mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Development of a Quantification Method for Procyanidin B1 and B3 in Pine Bark Extracts Using Heart-Cutting HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Prodelphinidin B3 biological activity screening assays

An In-depth Technical Guide to Prodelphinidin B3 Biological Activity Screening Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

Prodelphinidin B3 is a B-type proanthocyanidin (B93508) dimer, consisting of a gallocatechin unit linked to a catechin (B1668976) unit.[1] Found in various natural sources such as barley, beer, and pomegranate peels, this polyphenol has garnered significant interest within the scientific community for its diverse and potent biological activities.[1] Proanthocyanidins are widely recognized for their health benefits, including antioxidant, anti-inflammatory, and antitumor properties.[2] This guide provides a comprehensive overview of the core screening assays used to evaluate the biological activities of Prodelphinidin B3, offering detailed experimental protocols, quantitative data summaries, and visual workflows to aid researchers in the fields of pharmacology, natural product chemistry, and drug development.

Antitumor Activity

Prodelphinidin B3 has demonstrated notable antitumor effects, particularly against prostate cancer cell lines.[2][3] Its mechanism of action is linked to the induction of cell cycle arrest and the activation of apoptotic pathways.[3] The presence of a pyrogallol (B1678534) moiety on the B-ring is considered crucial for its cytotoxic effects.[3][4]

Data Presentation: Cytotoxicity of Prodelphinidin B3 and Related Compounds

Compound	Cell Line	Assay	Result	Reference
Prodelphinidin B3	PC-3 (Prostate)	MTT, Cell Counting	Significant antitumor effect, activity comparable to EGCG.	[2][3]
Prodelphinidin C2	PC-3 (Prostate)	MTT, Cell Counting	Significant antitumor effect, activity comparable to EGCG.	[3]
EGCG (Control)	PC-3 (Prostate)	MTT, Cell Counting	Known antitumor agent, used as a positive control.	[2][3]
Prodelphinidin B1, B2, B4	PC-3 (Prostate)	Not specified	Significant cytotoxic activity (IC50 < 50 µM), slightly stronger than Prodelphinidin B3.	[4]
Procyanidin (B600670) B3	PC-3 (Prostate)	Not specified	Lacked the pyrogallol moiety and showed no significant activity.	[4]

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability Assessment

This colorimetric assay is a standard method for assessing cell viability and proliferation.[5] It measures the metabolic activity of cells, where mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan (B1609692) product.

• Cell Seeding: Plate cancer cells (e.g., PC-3) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of Prodelphinidin B3 in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., EGCG).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 3-4 hours. During this time, viable cells will convert MTT to formazan crystals.

• Solubilization: Carefully remove the medium and add 100-150 µL of a solubilization solution (e.g., DMSO, isopropanol (B130326) with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Protocol 2: Caspase-3 Activity Assay

Caspase-3 is a key executioner caspase in the apoptotic pathway. Its activation is a hallmark of apoptosis.[3]

• Cell Treatment: Culture PC-3 cells and treat them with Prodelphinidin B3 (at a concentration determined from viability assays, e.g., its IC50) for 48 hours.[3]

• Cell Collection: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Use a commercially available kit (e.g., BD Cycletest™ Plus DNA Reagent Kit) for staining. This often involves fixing and permeabilizing the cells, followed by incubation with a fluorescently labeled substrate or antibody specific for activated caspase-3.

• Flow Cytometry (FACS) Analysis: Analyze the stained cells using a flow cytometer. The fluorescence intensity will correlate with the level of active caspase-3 in the cell population.

• Data Analysis: Quantify the percentage of cells positive for active caspase-3 compared to an untreated control. Studies show Prodelphinidin B3 can activate caspase-3 up to 1.5-1.8 times compared to the control.[3]

Visualizations

Caption: Prodelphinidin B3 induced apoptosis pathway.

Caption: MTT assay experimental workflow.

Antioxidant Activity

Prodelphinidins are potent antioxidants, capable of scavenging free radicals and inhibiting oxidative damage.[2][6] This activity is central to many of their proposed health benefits.

Data Presentation: Antioxidant Activity of Prodelphinidins

Compound/Fraction	Assay	Key Finding	Reference
Prodelphinidin Dimers	ABTS Radical Scavenging	Potent antioxidants in the aqueous phase, much more effective than the gallocatechin monomer.	[6]
Gallocatechin-(4-8)-catechin	Lipid Peroxidation Inhibition	Significantly more effective than the monomer in inhibiting lipid peroxidation.	[6]
Procyanidin B3	DPPH Radical Scavenging	Scavenges DPPH free radicals in cell-free assays (at 1 mM).	[7]
Procyanidin B3	Linoleic Acid Oxidation	Reduces the oxidation of linoleic acid.	[7]

Experimental Protocols

Protocol 3: ABTS Radical Scavenging Assay

The ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assay measures the ability of a compound to scavenge the stable ABTS•+ radical cation. The reduction of the blue-green radical is measured spectrophotometrically.[8]

• Radical Generation: Prepare the ABTS•+ radical cation solution by reacting a 7 mM aqueous solution of ABTS with 2.45 mM potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

• Reagent Preparation: Dilute the ABTS•+ solution with a suitable solvent (e.g., ethanol (B145695) or PBS) to an absorbance of 0.70 (± 0.02) at 734 nm.

• Assay Procedure: Add a small volume (e.g., 10 µL) of the Prodelphinidin B3 sample (at various concentrations) to a larger volume (e.g., 1 mL) of the diluted ABTS•+ solution.

• Incubation and Measurement: After a set incubation time (e.g., 6 minutes), measure the absorbance at 734 nm.

• Analysis: Calculate the percentage of inhibition of the ABTS•+ radical. The activity is often expressed as Trolox Equivalents (TEAC), by comparing the antioxidant response of the sample to that of Trolox, a water-soluble vitamin E analog.[6]

Protocol 4: Inhibition of Lipid Peroxidation Assay

This assay assesses the ability of an antioxidant to prevent the oxidation of lipids, often using a model system like liposomes.[6]

• Liposome (B1194612) Preparation: Prepare phosphatidylcholine liposomes by sonication in a buffer solution (e.g., Tris-HCl).

• Induction of Peroxidation: Induce lipid peroxidation by adding an initiator system, such as ascorbate (B8700270) (e.g., 100 µM) and iron (FeCl3, e.g., 20 µM).

• Treatment: Incubate the liposome suspension with various concentrations of Prodelphinidin B3.

• Quantification of Peroxidation: After incubation (e.g., 1 hour at 37°C), stop the reaction and measure the extent of lipid peroxidation. A common method is the TBARS (Thiobarbituric Acid Reactive Substances) assay, which measures malondialdehyde (MDA), a byproduct of lipid peroxidation.

• Analysis: Compare the levels of TBARS in the treated samples to an untreated control to determine the percentage of inhibition of lipid peroxidation.

Visualization

Caption: ABTS radical scavenging assay workflow.

Anti-inflammatory Activity

Proanthocyanidins are known to modulate inflammatory responses by targeting key pro-inflammatory pathways and cytokine production.[9]

Data Presentation: Anti-inflammatory Effects of Related Proanthocyanidins

Compound	Model / Assay	Key Finding	Reference
Procyanidin B3	TPA-induced mouse ear edema	Showed stronger anti-inflammatory activity than indomethacin.	[10]
Delphinidin (Monomer)	3D Psoriasis Skin Model	Suppressed the release of pro-inflammatory cytokines (IL-1α, IL-6, IL-8, TNF-α).	[11]
Procyanidin B3	Primary Murine Chondrocytes	Inhibited H2O2-induced production of inducible nitric oxide synthase (iNOS).	[7]
Polymeric Proanthocyanidin	Kaolin/Carrageenan Arthritis	Decreased joint levels of IL-1β, IL-17, and IL-6.	[12]

Experimental Protocols

Protocol 5: TPA-Induced Mouse Ear Edema

This is a common in vivo model for acute inflammation. 12-O-Tetradecanoylphorbol-13-acetate (TPA) is a potent inflammatory agent.[10][12]

• Animal Model: Use mice (e.g., CD-1 or BALB/c).

• TPA Application: Apply a solution of TPA in a solvent like acetone (B3395972) to the inner and outer surfaces of one ear of each mouse to induce inflammation. The contralateral ear receives the vehicle only.

• Compound Administration: Administer Prodelphinidin B3 either topically to the ear or systemically (e.g., oral gavage) at a set time before or after TPA application. Include a vehicle control group and a positive control group (e.g., indomethacin).

• Edema Measurement: After a specific period (e.g., 4-6 hours), sacrifice the mice and take a standard-sized circular punch from both the TPA-treated and vehicle-treated ears.

• Analysis: Weigh the ear punches. The difference in weight between the two punches is a measure of the edema. Calculate the percentage of edema inhibition for the treated groups compared to the vehicle control group.

Protocol 6: Cytokine Measurement by ELISA

Enzyme-Linked Immunosorbent Assay (ELISA) is a highly sensitive method for quantifying specific proteins, such as cytokines, in biological samples.[12]

• Sample Collection: Collect samples, which could be cell culture supernatants from stimulated macrophages (e.g., LPS-stimulated RAW 264.7 cells) or tissue homogenates from an in vivo model (like the TPA model above).

• ELISA Procedure: Use a commercial sandwich ELISA kit for the specific cytokine of interest (e.g., TNF-α, IL-6, IL-1β).

  • Coat a 96-well plate with a capture antibody specific for the target cytokine.

  • Add samples and standards to the wells and incubate.

  • Wash the plate and add a biotinylated detection antibody.

  • Wash again and add an enzyme-conjugate (e.g., streptavidin-horseradish peroxidase).

  • Add a substrate solution (e.g., TMB) to produce a colorimetric signal.

  • Stop the reaction and measure the absorbance at the appropriate wavelength.

• Analysis: Create a standard curve using the known concentrations of the cytokine standards. Use this curve to determine the concentration of the cytokine in the unknown samples. Compare the cytokine levels in Prodelphinidin B3-treated samples to stimulated, untreated controls.

Visualization

Caption: Inhibition of pro-inflammatory cytokine production.

Enzyme Inhibition Assays

The inhibition of specific enzymes is a key mechanism through which many drugs and bioactive compounds exert their effects. While specific data for Prodelphinidin B3 is limited, related flavonoids are known enzyme inhibitors.[13] Assays can be designed to screen for inhibitory activity against a wide range of enzymes relevant to various diseases.

Data Presentation: Enzyme Inhibition by Related Compounds

Compound	Target Enzyme	Assay Type	Result	Reference
Procyanidin B3	iNOS	Cell-based (Chondrocytes)	Inhibited H2O2-induced production.	[7]
Chrysin (Flavonoid)	CYP3A4	In vitro enzyme kinetics	Potent irreversible inhibitor (IC50 = 2.5 µM).	[13]
Apigenin (Flavonoid)	CYP3A4	In vitro enzyme kinetics	Irreversible inhibitor.	[13]

Experimental Protocol

Protocol 7: General In Vitro Enzyme Inhibition Assay

This protocol provides a general framework that can be adapted for various enzymes.[14]

• Reagent Preparation: Prepare buffer solution, a solution of the purified enzyme, a solution of the enzyme's specific substrate, and solutions of Prodelphinidin B3 at various concentrations.

• Assay Setup: In a 96-well plate or cuvette, combine the buffer, enzyme solution, and the inhibitor (Prodelphinidin B3) or vehicle control.

• Pre-incubation: Pre-incubate the enzyme-inhibitor mixture for a defined period to allow for binding to occur.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate.

• Detection: Monitor the reaction progress over time by measuring either the depletion of the substrate or the formation of the product. The detection method depends on the specific reaction (e.g., spectrophotometry for a colorimetric product, fluorometry for a fluorescent product, or HPLC for separating substrate and product).

• Analysis:

  • Calculate the initial reaction velocity (V0) for each inhibitor concentration.

  • Plot the percentage of enzyme activity versus the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve.

  • Further kinetic studies can be performed to determine the mechanism of inhibition (e.g., competitive, non-competitive) and the inhibition constant (Ki).

Visualization

Caption: General workflow for an enzyme inhibition assay.

References

• 1. Prodelphinidin B3 - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. soar-ir.repo.nii.ac.jp [soar-ir.repo.nii.ac.jp]
• 4. longdom.org [longdom.org]
• 5. Bioassays for anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antioxidant properties of gallocatechin and prodelphinidins from pomegranate peel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis of procyanidin B3 and its anti-inflammatory activity. the effect of 4-alkoxy group of catechin electrophile in the Yb(OTf)(3)-catalyzed condensation with catechin nucleophile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Prodifferentiation, Anti-Inflammatory and Antiproliferative Effects of Delphinidin, a Dietary Anthocyanidin, in a Full-Thickness Three-Dimensional Reconstituted Human Skin Model of Psoriasis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Anti-Inflammatory Activity of a Polymeric Proanthocyanidin from Serjania schiedeana [mdpi.com]
• 13. Characterization of the CYP3A4 Enzyme Inhibition Potential of Selected Flavonoids [mdpi.com]
• 14. mdpi.com [mdpi.com]

In Vitro Antioxidant Capacity of Prodelphinidin B3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prodelphinidin B3, a B-type proanthocyanidin (B93508) dimer, is a naturally occurring flavonoid found in various plant sources, including barley, beer, fruits, and pomegranate peels.[1] Proanthocyanidins are known for their potent antioxidant properties, which contribute to the health benefits associated with the consumption of polyphenol-rich foods.[2] This technical guide provides an in-depth overview of the in vitro antioxidant capacity of Prodelphinidin B3, summarizing available quantitative data, detailing relevant experimental protocols, and illustrating the key signaling pathways involved in its antioxidant action.

Quantitative Antioxidant Capacity of Prodelphinidin B3

The antioxidant capacity of Prodelphinidin B3 has been evaluated using various in vitro assays. The following tables summarize the available quantitative data. It is important to note that direct quantitative values for Prodelphinidin B3 in all standard antioxidant assays are not extensively reported in the literature.

Assay	Method Principle	Prodelphinidin B3 Activity	Reference Compound	Reference Compound Activity
DPPH Radical Scavenging Activity	Measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical.	IC₅₀: 87.4 ± 6.65 µM	Berberine	IC₅₀: >500 µM
ABTS Radical Scavenging Activity	Measures the ability of an antioxidant to scavenge the ABTS radical cation.	49.05 ± 0.00 mg TE/100 g dw	Not specified in the study	Not specified in the study
FRAP (Ferric Reducing Antioxidant Power)	Measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).	Data not available	Not applicable	Not applicable
ORAC (Oxygen Radical Absorbance Capacity)	Measures the ability of an antioxidant to protect a fluorescent probe from damage by peroxyl radicals.	Data not available	Not applicable	Not applicable

IC₅₀: The concentration of the antioxidant required to scavenge 50% of the initial radical concentration. A lower IC₅₀ value indicates higher antioxidant activity. TEAC: Trolox Equivalent Antioxidant Capacity. The antioxidant capacity of a compound is expressed as an equivalent of the standard antioxidant, Trolox. TE: Trolox Equivalents. dw: dry weight.

Experimental Protocols

Detailed methodologies for the key in vitro antioxidant capacity assays are provided below. These protocols are generalized and may require optimization based on specific laboratory conditions and sample characteristics.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: The DPPH assay is based on the reduction of the stable DPPH radical, which has a deep violet color, by an antioxidant to the corresponding hydrazine. The color change is measured spectrophotometrically at approximately 517 nm.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of DPPH in a suitable solvent (e.g., methanol (B129727) or ethanol). The concentration is typically around 0.1 mM.

  • Prepare a series of dilutions of Prodelphinidin B3 and a standard antioxidant (e.g., ascorbic acid or Trolox) in the same solvent.

• Assay Procedure:

  • Add a specific volume of the DPPH working solution to each test tube or well of a microplate.

  • Add an equal volume of the sample or standard solutions at different concentrations to the DPPH solution.

  • A blank is prepared using the solvent instead of the sample.

  • Incubate the mixtures in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measurement and Calculation:

  • Measure the absorbance of each solution at 517 nm using a spectrophotometer.

  • The percentage of DPPH radical scavenging activity is calculated using the following formula:

    where A_blank is the absorbance of the blank and A_sample is the absorbance of the sample.

  • The IC₅₀ value is determined by plotting the percentage of inhibition against the concentration of the sample.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This assay involves the generation of the ABTS radical cation (ABTS•⁺), a blue-green chromophore. The antioxidant capacity is quantified by measuring the reduction of the ABTS•⁺ by the antioxidant, which leads to a loss of color. The absorbance is typically measured at 734 nm.

Methodology:

• Reagent Preparation:

  • Prepare an ABTS stock solution (e.g., 7 mM) and a potassium persulfate solution (e.g., 2.45 mM) in water.

  • To generate the ABTS•⁺, mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours.

  • Before use, dilute the ABTS•⁺ solution with a suitable solvent (e.g., ethanol (B145695) or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a series of dilutions of Prodelphinidin B3 and a standard antioxidant (e.g., Trolox).

• Assay Procedure:

  • Add a large volume of the diluted ABTS•⁺ solution to a small volume of the sample or standard solution.

  • Incubate the mixture at room temperature for a specific time (e.g., 6 minutes).

• Measurement and Calculation:

  • Measure the absorbance at 734 nm.

  • The percentage of inhibition is calculated similarly to the DPPH assay.

  • The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined from a standard curve of Trolox.

FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: The FRAP assay measures the total antioxidant power of a sample by its ability to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color and can be monitored at 593 nm.

Methodology:

• Reagent Preparation:

  • Prepare the FRAP reagent by mixing acetate (B1210297) buffer (300 mM, pH 3.6), TPTZ solution (10 mM in 40 mM HCl), and FeCl₃ solution (20 mM) in a 10:1:1 ratio. The reagent should be prepared fresh and warmed to 37°C before use.

  • Prepare a series of dilutions of Prodelphinidin B3 and a standard (e.g., FeSO₄ or Trolox).

• Assay Procedure:

  • Add a small volume of the sample or standard solution to a larger volume of the FRAP reagent.

  • Incubate the mixture at 37°C for a specified time (e.g., 4 minutes).

• Measurement and Calculation:

  • Measure the absorbance at 593 nm.

  • The antioxidant capacity is determined by comparing the absorbance of the sample with that of a standard curve prepared with a known concentration of Fe²⁺ or Trolox.

ORAC (Oxygen Radical Absorbance Capacity) Assay

Principle: The ORAC assay evaluates the ability of an antioxidant to inhibit the oxidation of a fluorescent probe (typically fluorescein) induced by a peroxyl radical generator, such as 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (B599025) (AAPH). The antioxidant capacity is quantified by measuring the area under the fluorescence decay curve.

Methodology:

• Reagent Preparation:

  • Prepare a working solution of the fluorescent probe (e.g., fluorescein) in a phosphate (B84403) buffer (pH 7.4).

  • Prepare an AAPH solution in the same buffer. This solution is temperature-sensitive and should be prepared fresh.

  • Prepare a series of dilutions of Prodelphinidin B3 and a standard antioxidant (e.g., Trolox).

• Assay Procedure:

  • In a black microplate, add the fluorescent probe solution to each well, followed by the sample, standard, or a blank (buffer).

  • Incubate the plate at 37°C for a short period.

  • Initiate the reaction by adding the AAPH solution to all wells.

• Measurement and Calculation:

  • Immediately begin monitoring the fluorescence decay kinetically over time (e.g., every minute for 1-2 hours) using a fluorescence microplate reader (excitation ~485 nm, emission ~520 nm).

  • The antioxidant capacity is calculated based on the net area under the fluorescence decay curve (AUC) of the sample compared to the AUC of a Trolox standard curve. The results are expressed as Trolox equivalents.

Signaling Pathways and Mechanism of Action

Proanthocyanidins, including Prodelphinidin B3, exert their antioxidant effects not only through direct radical scavenging but also by modulating intracellular signaling pathways that enhance the endogenous antioxidant defense system. A key pathway involved is the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) pathway .[3][4][5][6]

Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation.[3][5] Proanthocyanidins can activate this pathway by promoting the dissociation of Nrf2 from Keap1. This can occur through the inhibition of Keap1-dependent Nrf2 ubiquitination.[3][4][5] Once liberated, Nrf2 translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant genes. This binding initiates the transcription of a suite of cytoprotective proteins, including heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1), which play crucial roles in detoxifying reactive oxygen species and protecting cells from oxidative damage.[3][4][5][6]

Caption: Nrf2-ARE signaling pathway activation by Prodelphinidin B3.

Conclusion

References

• 1. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 2. A Comprehensive Review of Bioactive Tannins in Foods and Beverages: Functional Properties, Health Benefits, and Sensory Qualities [mdpi.com]
• 3. Proanthocyanidins Activate Nrf2/ARE Signaling Pathway in Intestinal Epithelial Cells by Inhibiting the Ubiquitinated Degradation of Nrf2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Proanthocyanidins Activate Nrf2/ARE Signaling Pathway in Intestinal Epithelial Cells by Inhibiting the Ubiquitinated Degradation of Nrf2: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 5. scienceopen.com [scienceopen.com]
• 6. Proanthocyanidins Activate Nrf2/ARE Signaling Pathway in Intestinal Epithelial Cells by Inhibiting the Ubiquitinated Degradation of Nrf2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Prodelphinidin B3: A Deep Dive into its Cellular Mechanisms of Action

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Prodelphinidin B3, a naturally occurring flavan-3-ol, has garnered significant interest in the scientific community for its potential therapeutic applications, particularly in oncology. As a member of the proanthocyanidin (B93508) class of polyphenols, Prodelphinidin B3 exhibits a range of biological activities, including antioxidant, anti-inflammatory, and anti-proliferative effects. This technical guide provides a comprehensive overview of the cellular and molecular mechanisms of action of Prodelphinidin B3, with a focus on its effects in various cancer cell models. The information presented herein is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug discovery and development.

Core Cellular Effects of Prodelphinidin B3

Prodelphinidin B3 exerts its biological effects through a multi-pronged approach at the cellular level, primarily leading to the inhibition of cancer cell growth and induction of programmed cell death. The key cellular consequences of Prodelphinidin B3 treatment are detailed below.

Data Presentation: Quantitative Effects of Prodelphinidin B3

The following tables summarize the quantitative data on the effects of Prodelphinidin B3 and its derivatives on cancer cell lines.

Table 1: Cytotoxicity of Prodelphinidin B3 and Related Compounds in Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 Value (µM)	Citation(s)
Prodelphinidin B-2,3,3”-O-gallate	MDA-MB-231	Triple-Negative Breast Cancer	33.875 ± 1.764	[1]
Prodelphinidin B-2,3,3”-O-gallate	MDA-MB-453	Triple-Negative Breast Cancer	28.006 ± 0.983	[1]
Prodelphinidin B-2,3,3”-O-gallate	MDA-MB-468	Triple-Negative Breast Cancer	49.0093 ± 2.660	[1]
Prodelphinidin B-2,3,3”-O-gallate	MCF7	Estrogen Receptor-Positive Breast Cancer	41.97 ± 1.787	[1]
Prodelphinidin B3	PC-3	Prostate Cancer	Similar to EGCG	[2]

Table 2: Effect of Prodelphinidin B-2,3,3”-O-gallate on Cell Cycle Distribution in MDA-MB-453 Cells

Treatment Concentration (µM)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)	Citation(s)
0 (Control)	Not specified	Not specified	Not specified	[1]
10	Not specified	Increased	Not specified	[1]
20	Not specified	Significantly Increased	Not specified	[1]
40	Not specified	Significantly Increased	Not specified	[1]

Table 3: Induction of Apoptosis by Prodelphinidin B-2,3,3”-O-gallate in MDA-MB-453 Cells

Treatment Concentration (µM)	Percentage of Apoptotic Cells	Citation(s)
0 (Control)	Baseline	[1]
10	Increased	[1]
20	Drastically Increased	[1]
40	Dose-dependently Increased	[1]

Key Signaling Pathways Modulated by Prodelphinidin B3

Prodelphinidin B3's cellular effects are orchestrated through the modulation of several critical signaling pathways that govern cell survival, proliferation, and apoptosis.

The Notch Signaling Pathway

The Notch signaling pathway is a crucial regulator of cell fate decisions, and its dysregulation is implicated in various cancers. Prodelphinidin B-2,3,3”-O-gallate has been shown to directly interact with Notch1 with a high binding affinity.[1] This interaction leads to a reduction in the levels of cleaved-Notch1, the active form of the receptor, thereby inhibiting downstream signaling.[1] This inhibition of the Notch1 pathway contributes to the anti-proliferative and pro-apoptotic effects of the compound in triple-negative breast cancer cells.[1]

Prodelphinidin B3 inhibits the Notch1 signaling pathway.

The MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is a key signaling cascade that regulates a wide range of cellular processes, including proliferation, differentiation, and apoptosis. The MAPK family includes ERK, JNK, and p38 kinases. Delphinidin, a closely related anthocyanidin, has been shown to modulate the MAPK pathway in HER-2 positive breast cancer cells by decreasing the phosphorylation of pro-proliferative kinases like c-Raf, MEK1/2, and ERK1/2, while increasing the phosphorylation of the pro-apoptotic JNK. This suggests a mechanism for inducing G2/M phase cell cycle arrest and apoptosis.

Modulation of the MAPK pathway by Prodelphinidin B3.

The NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of inflammatory responses and cell survival. In many cancers, the NF-κB pathway is constitutively active, promoting cell proliferation and inhibiting apoptosis. Prodelphinidin B-4 3'-O-gallate has been shown to downregulate the NF-κB signaling pathway by suppressing the phosphorylation of IκB kinase (IKK) and TGF-beta-activated kinase (TAK1). This leads to the inhibition of IκBα phosphorylation and degradation, thereby preventing the nuclear translocation of the p65 subunit of NF-κB.

Inhibition of the NF-κB signaling pathway by Prodelphinidin B3.

Experimental Protocols

This section provides detailed methodologies for the key experiments commonly used to investigate the cellular effects of Prodelphinidin B3.

Cell Viability Assay (MTS Assay)

Principle: The MTS assay is a colorimetric method to assess cell viability. The MTS tetrazolium compound is bioreduced by viable cells into a colored formazan (B1609692) product that is soluble in the cell culture medium. The quantity of formazan product as measured by the absorbance at 490 nm is directly proportional to the number of living cells in the culture.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Prodelphinidin B3 in culture medium. Remove the existing medium from the wells and add 100 µL of the medium containing the desired concentrations of Prodelphinidin B3. Include a vehicle control (e.g., DMSO) and an untreated control.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTS Reagent Addition: Add 20 µL of the MTS reagent to each well.

• Incubation with MTS: Incubate the plate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control after subtracting the background absorbance from all readings.

Colony Formation Assay

Principle: This assay assesses the ability of a single cell to grow into a colony. It is a measure of the long-term survival and proliferative capacity of cells after treatment with a compound.

Protocol:

• Cell Seeding: Seed a low number of cells (e.g., 500-1000 cells) into 6-well plates.

• Compound Treatment: Treat the cells with various concentrations of Prodelphinidin B3 for a specified period (e.g., 24 hours).

• Incubation: After treatment, replace the medium with fresh, drug-free medium and incubate for 10-14 days, allowing colonies to form.

• Fixation: Gently wash the colonies with PBS and then fix them with a solution of methanol (B129727) and acetic acid (3:1) for 10-15 minutes.

• Staining: Stain the colonies with 0.5% crystal violet solution for 20-30 minutes.

• Washing and Drying: Wash the plates with water to remove excess stain and allow them to air dry.

• Colony Counting: Count the number of colonies (typically defined as a cluster of at least 50 cells) in each well.

Cell Cycle Analysis by Propidium (B1200493) Iodide (PI) Staining

Principle: Propidium iodide is a fluorescent intercalating agent that stains DNA. The amount of PI fluorescence is directly proportional to the amount of DNA in a cell. By analyzing the fluorescence intensity of a population of cells using flow cytometry, one can determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Protocol:

• Cell Treatment and Harvesting: Treat cells with Prodelphinidin B3 for the desired time. Harvest the cells by trypsinization and wash with ice-cold PBS.

• Fixation: Resuspend the cell pellet in ice-cold 70% ethanol (B145695) while gently vortexing to prevent clumping. Fix the cells for at least 30 minutes on ice or store at -20°C for later analysis.

• Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.

• RNase Treatment: Resuspend the cell pellet in a PBS solution containing RNase A (e.g., 100 µg/mL) and incubate at 37°C for 30 minutes to degrade RNA.

• PI Staining: Add propidium iodide to the cell suspension to a final concentration of 50 µg/mL.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The DNA content is measured by detecting the fluorescence emission.

• Data Analysis: Use cell cycle analysis software to deconvolute the DNA content histograms and determine the percentage of cells in each phase of the cell cycle.

Apoptosis Assay by Annexin V/PI Staining

Principle: In the early stages of apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorescent dye (e.g., FITC). Propidium iodide is used as a counterstain to differentiate between early apoptotic (Annexin V positive, PI negative), late apoptotic/necrotic (Annexin V positive, PI positive), and live cells (Annexin V negative, PI negative).

Protocol:

• Cell Treatment and Harvesting: Treat cells with Prodelphinidin B3. Collect both the floating and adherent cells and wash with cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and propidium iodide to the cell suspension according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the cells by flow cytometry within one hour of staining.

• Data Analysis: Determine the percentage of cells in each quadrant (live, early apoptotic, late apoptotic/necrotic) using the flow cytometry software.

Western Blotting

Principle: Western blotting is a technique used to detect specific proteins in a sample. Proteins are separated by size via gel electrophoresis, transferred to a membrane, and then probed with antibodies specific to the target protein.

Protocol:

• Protein Extraction: Lyse the treated and control cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Denature the protein samples and separate them on a polyacrylamide gel by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a solution of 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize them using an imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Caspase Activity Assay

Principle: Caspases are a family of proteases that play a central role in apoptosis. Caspase activity can be measured using a fluorometric or colorimetric assay. These assays utilize a specific peptide substrate for a particular caspase (e.g., DEVD for caspase-3/7) that is conjugated to a fluorophore or a chromophore. Cleavage of the substrate by the active caspase releases the reporter molecule, which can then be quantified.

Protocol:

• Cell Lysis: Lyse the treated and control cells to release the cellular contents, including caspases.

• Assay Reaction: Add the cell lysate to a reaction buffer containing the caspase substrate.

• Incubation: Incubate the reaction at 37°C for 1-2 hours.

• Measurement: Measure the fluorescence or absorbance using a plate reader.

• Data Analysis: The increase in fluorescence or absorbance is proportional to the caspase activity in the sample.

Conclusion

Prodelphinidin B3 demonstrates significant potential as a therapeutic agent, particularly in the context of cancer. Its mechanism of action is multifaceted, involving the direct inhibition of key oncogenic signaling pathways such as Notch, MAPK, and NF-κB. These molecular events translate into potent cellular effects, including the suppression of proliferation, induction of cell cycle arrest, and triggering of apoptosis in cancer cells. The detailed experimental protocols and quantitative data presented in this guide provide a solid foundation for further research into the therapeutic applications of Prodelphinidin B3 and for the development of novel anti-cancer strategies. Further investigation into the in vivo efficacy, bioavailability, and safety profile of Prodelphinidin B3 is warranted to fully realize its clinical potential.

References

• 1. Prodelphinidin B-2,3,3”-O-gallate via chemical oxidation of epigallocatechin-3-gallate shows high efficacy inhibiting triple-negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Prodelphinidin B3: A Technical Guide to its Anti-inflammatory Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Prodelphinidin B3, a naturally occurring proanthocyanidin (B93508) found in various plant sources, is emerging as a compound of interest for its potential therapeutic properties, including its anti-inflammatory effects. This technical guide provides a comprehensive overview of the current understanding of Prodelphinidin B3's anti-inflammatory capabilities. By synthesizing available data on Prodelphinidin B3 and closely related proanthocyanidins (B150500), this document details its proposed mechanisms of action, summarizes key quantitative findings, and outlines relevant experimental protocols. This guide is intended to serve as a valuable resource for researchers and professionals in the fields of pharmacology, natural product chemistry, and drug development who are investigating the potential of Prodelphinidin B3 as a novel anti-inflammatory agent.

Introduction

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. While acute inflammation is a crucial component of the innate immune system, chronic inflammation is implicated in the pathogenesis of numerous diseases, including arthritis, inflammatory bowel disease, and cardiovascular disease. Proanthocyanidins, a class of polyphenolic compounds, have garnered significant attention for their diverse bioactive properties, including antioxidant and anti-inflammatory activities. Prodelphinidin B3, a dimer of (epi)gallocatechin, is a specific type of proanthocyanidin found in foods such as barley, beer, pomegranates, and various fruits and vegetables.[1] This guide focuses on the anti-inflammatory properties of Prodelphinidin B3, providing a technical framework for its study and potential therapeutic application.

Proposed Mechanisms of Anti-inflammatory Action

Based on studies of Prodelphinidin B3 and closely related compounds, the anti-inflammatory effects are likely mediated through the modulation of key signaling pathways involved in the inflammatory response. The primary proposed mechanisms include the inhibition of the NF-κB and MAPK signaling pathways.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. In response to inflammatory stimuli like lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of the inhibitory protein IκBα. This allows the NF-κB (p65/p50) dimer to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including those for cyclooxygenase-2 (COX-2), inducible nitric oxide synthase (iNOS), and various inflammatory cytokines.

Studies on the structurally similar Prodelphinidin B-4 3'-O-gallate have demonstrated a potent inhibitory effect on this pathway. It is proposed that Prodelphinidin B3 may act in a similar manner by inhibiting the phosphorylation of IKKα/β and the upstream kinase TAK1. This would prevent IκBα degradation and the subsequent nuclear translocation of NF-κB, thereby downregulating the expression of inflammatory mediators.[2]

Figure 1: Proposed Inhibition of the NF-κB Signaling Pathway by Prodelphinidin B3.

Modulation of the MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway, which includes cascades such as ERK, JNK, and p38, is another critical regulator of the inflammatory response. Activation of these kinases by inflammatory stimuli leads to the activation of transcription factors like AP-1, which, in turn, promote the expression of pro-inflammatory genes. While direct evidence for Prodelphinidin B3 is limited, many flavonoids are known to inhibit MAPK signaling. It is plausible that Prodelphinidin B3 could attenuate inflammation by suppressing the phosphorylation of key MAPK components.

Figure 2: Postulated Modulation of the MAPK Signaling Pathway by Prodelphinidin B3.

Quantitative Data on Anti-inflammatory Effects

Direct quantitative data on the anti-inflammatory activity of Prodelphinidin B3 is limited in the current literature. However, studies on closely related proanthocyanidins provide valuable insights into its potential potency.

Table 1: In Vitro Anti-inflammatory Activity of a Related Prodelphinidin

Compound	Cell Line	Inflammatory Stimulus	Measured Mediator	Effect	Concentration	Reference
Prodelphinidin B-4 3'-O-gallate	RAW264.7 macrophages	Lipopolysaccharide (LPS)	Prostaglandin E2 (PGE2)	Dose-dependent inhibition	Not specified	[2]
Prodelphinidin B-4 3'-O-gallate	RAW264.7 macrophages	Lipopolysaccharide (LPS)	Nitric Oxide (NO)	Dose-dependent inhibition	Not specified	[2]

Table 2: In Vivo Anti-inflammatory Activity of a Related Procyanidin (B600670)

Compound	Animal Model	Inflammatory Agent	Effect	Comparative Potency	Reference
Procyanidin B3	Mouse	12-O-tetradecanoylphorbol-13-acetate (TPA)	Inhibition of ear edema	Stronger than indomethacin (B1671933) and glycyrrhetinic acid	[2]

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the anti-inflammatory properties of compounds like Prodelphinidin B3.

In Vitro Anti-inflammatory Assay in LPS-Stimulated Macrophages

This assay evaluates the ability of a test compound to inhibit the production of inflammatory mediators in cultured macrophages stimulated with LPS.

Objective: To determine the effect of Prodelphinidin B3 on the production of nitric oxide (NO) and pro-inflammatory cytokines (e.g., TNF-α, IL-6) in RAW264.7 macrophages.

Materials:

• RAW264.7 murine macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• Prodelphinidin B3 (dissolved in a suitable solvent, e.g., DMSO)

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent for NO determination

• ELISA kits for TNF-α and IL-6 quantification

• 96-well cell culture plates

Procedure:

• Cell Culture: Culture RAW264.7 cells in DMEM with 10% FBS at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Seed the cells in 96-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of Prodelphinidin B3 for 1-2 hours. Include a vehicle control (solvent only).

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include a negative control group (no LPS stimulation).

• Supernatant Collection: After incubation, collect the cell culture supernatant for analysis.

• Nitric Oxide (NO) Assay:

  • Mix 50 µL of supernatant with 50 µL of Griess Reagent A (sulfanilamide solution).

  • Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution).

  • Incubate for another 10 minutes at room temperature.

  • Measure the absorbance at 540 nm. A standard curve using sodium nitrite (B80452) is used for quantification.

• Cytokine (TNF-α, IL-6) ELISA:

  • Perform ELISAs on the collected supernatants according to the manufacturer's instructions to quantify the concentrations of TNF-α and IL-6.

Figure 3: Experimental Workflow for In Vitro Anti-inflammatory Assay.

In Vivo TPA-Induced Mouse Ear Edema Model

This model assesses the topical anti-inflammatory activity of a compound in an acute model of skin inflammation.

Objective: To evaluate the ability of topically applied Prodelphinidin B3 to reduce ear edema induced by TPA in mice.

Materials:

• Male Swiss mice (or other suitable strain), 6-8 weeks old

• 12-O-tetradecanoylphorbol-13-acetate (TPA) dissolved in acetone

• Prodelphinidin B3 dissolved in a suitable vehicle (e.g., acetone)

• Indomethacin (positive control)

• Micrometer or punch biopsy tool and analytical balance

Procedure:

• Animal Acclimatization: Acclimatize mice to laboratory conditions for at least one week before the experiment.

• Grouping: Divide the mice into several groups: a negative control group (vehicle only), a TPA control group, a positive control group (TPA + indomethacin), and experimental groups (TPA + different doses of Prodelphinidin B3).

• Induction of Inflammation:

  • Apply a solution of TPA (e.g., 2.5 µg in 20 µL of acetone) to the inner and outer surfaces of the right ear of each mouse. The left ear serves as an internal control.

• Treatment:

  • Apply the vehicle, indomethacin, or Prodelphinidin B3 solution topically to the right ear shortly after TPA application.

• Edema Measurement:

  • After a set time (e.g., 6 hours), sacrifice the mice by cervical dislocation.

  • Measure the thickness of both ears using a micrometer. The difference in thickness between the right and left ear indicates the degree of edema.

  • Alternatively, take a standard-sized punch biopsy (e.g., 6 mm) from both ears and weigh them. The difference in weight is a measure of edema.

• Calculation of Inhibition:

  • Calculate the percentage of edema inhibition for each treatment group compared to the TPA control group.

Conclusion and Future Directions

The available evidence, primarily from studies on closely related proanthocyanidins, strongly suggests that Prodelphinidin B3 possesses significant anti-inflammatory properties. Its likely mechanism of action involves the downregulation of key inflammatory signaling pathways, including NF-κB and MAPK. However, to fully elucidate its therapeutic potential, further research is imperative. Future studies should focus on:

• Direct Quantification: Determining the IC50 values of Prodelphinidin B3 for the inhibition of a wide range of pro-inflammatory cytokines and enzymes in various cell types.

• In Vivo Efficacy: Evaluating the efficacy of Prodelphinidin B3 in a broader range of animal models of inflammatory diseases, including chronic models.

• Pharmacokinetics and Bioavailability: Investigating the absorption, distribution, metabolism, and excretion (ADME) profile of Prodelphinidin B3 to understand its bioavailability and optimize dosing strategies.

• Mechanism of Action: Conducting detailed molecular studies to precisely identify the direct protein targets and signaling nodes modulated by Prodelphinidin B3.

A thorough investigation into these areas will be crucial for advancing Prodelphinidin B3 from a promising natural compound to a potential therapeutic agent for the management of inflammatory disorders.

References

• 1. Prodelphinidin B3 - Wikipedia [en.wikipedia.org]
• 2. Synthesis of procyanidin B3 and its anti-inflammatory activity. the effect of 4-alkoxy group of catechin electrophile in the Yb(OTf)(3)-catalyzed condensation with catechin nucleophile - PubMed [pubmed.ncbi.nlm.nih.gov]

Prodelphinidin B3 and its Impact on Prostate Cancer Cell Lines: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Prodelphinidin B3, a natural polyphenolic compound found in various plants, has emerged as a significant subject of interest in oncology research, particularly concerning its potential therapeutic applications in prostate cancer. This technical guide synthesizes the current scientific findings on the effects of Prodelphinidin B3 and its closely related delphinidin (B77816) analogues on prostate cancer cell lines. It provides a comprehensive overview of the cytotoxic and apoptotic effects, delineates the molecular mechanisms of action through key signaling pathways, and presents detailed experimental protocols for the cited research.

Quantitative Data Summary

The efficacy of prodelphinidins and related compounds in inhibiting prostate cancer cell proliferation and inducing apoptosis has been quantified in several studies. The following tables summarize the key findings across different prostate cancer cell lines.

Table 1: Cytotoxic Effects of Prodelphinidins and Related Compounds on Prostate Cancer Cell Lines

Compound	Cell Line	Assay	IC50 Value	Treatment Duration	Reference
Prodelphinidin B3	PC-3	MTT Assay & Cell Count	< 50 µM	48 hours	[1]
Delphinidin	PC-3, LNCaP, C4-2, 22Rν1	MTT Assay	Dose-dependent inhibition	48 hours	[2][3]
Delphinidin	PC-3	MTT Assay	Dose-dependent inhibition (15-180 µM)	72 hours	[4][5]
Procyanidins	LNCaP	MTT Assay	Concentration-dependent inhibition	24, 48, 72 hours	[6]
Lipophilic Grape Seed Proanthocyanidin (LGSP)	PC-3	MTT Assay	Strong inhibitory effect	Not Specified	[7]

Table 2: Pro-Apoptotic and Cell Cycle Effects of Prodelphinidins and Related Compounds

Compound	Cell Line	Effect	Quantitative Data	Treatment Conditions	Reference
Procyanidin	PC-3	Apoptosis Induction	44.86% apoptosis rate	300 µg/mL for 24 hours	[8]
Procyanidin	PC-3	Mitochondrial Membrane Potential	87.30% decrease	300 µg/mL for 24 hours	[8]
Delphinidin	PC-3	Cell Cycle Arrest	16% (60 µmol/L) and 42% (120 µmol/L) accumulation in G2-M phase	Not Specified	[2]
Lipophilic Grape Seed Proanthocyanidin (LGSP)	PC-3	Cell Cycle Arrest	G1 phase arrest	Not Specified	[7]
Procyanidins	LNCaP	Apoptosis Induction	Concentration and time-dependent increase in apoptosis	100, 200, 300 µg/mL for 24, 48, 72 hours	[6]

Key Signaling Pathways Modulated by Prodelphinidin B3 and Related Compounds

Prodelphinidin B3 and its analogues exert their anti-cancer effects by modulating several critical signaling pathways involved in prostate cancer cell proliferation, survival, and apoptosis.

1. Androgen Receptor (AR) Signaling Pathway

Prodelphinidin B3 has been identified as a specific inhibitor of histone acetyltransferases (HATs), particularly p300.[9] This inhibition prevents the acetylation of the androgen receptor (AR), a key driver of prostate cancer growth.[9] By inhibiting AR acetylation, Prodelphinidin B3 suppresses AR transcription, thereby impeding the growth of prostate cancer cells.[9] Furthermore, it has been shown to enhance the activity of AR antagonists like flutamide.[9]

Androgen Receptor Signaling Inhibition by Prodelphinidin B3.

2. Intrinsic Apoptosis Pathway

Prodelphinidins induce apoptosis through the intrinsic, or mitochondrial, pathway. This is characterized by a decrease in the mitochondrial membrane potential.[8] A key mechanism is the regulation of the Bcl-2 family of proteins, leading to a decreased Bcl-2/Bax ratio, which promotes the release of cytochrome c from the mitochondria.[2][7] This, in turn, activates a cascade of caspases, including caspase-9 and the executioner caspase-3, ultimately leading to programmed cell death.[7][10]

Intrinsic Apoptosis Pathway Activation by Prodelphinidins.

3. NF-κB Signaling Pathway

Delphinidin has been shown to inhibit the NF-κB signaling pathway, which is constitutively active in many aggressive prostate cancers and promotes cell survival and proliferation.[2][3] Delphinidin treatment leads to a dose-dependent decrease in the phosphorylation of IκB kinase (IKK), the IκBα inhibitory protein, and the NF-κB subunits p65 and p50.[2][3] This inhibition prevents the nuclear translocation of NF-κB and its DNA binding activity, thereby downregulating the expression of NF-κB target genes involved in cell survival.[2]

NF-κB Signaling Inhibition by Delphinidin.

4. Wnt/β-catenin Signaling Pathway

Delphinidin has also been found to suppress the Wnt/β-catenin signaling pathway in prostate cancer cells.[4][5] Treatment with delphinidin increases the phosphorylation of β-catenin, leading to its degradation and a decrease in its cytoplasmic levels.[4] This prevents the nuclear translocation of β-catenin and subsequently inhibits the expression of its target genes, such as cyclin D1 and c-myc, which are involved in cell proliferation.[4]

References

• 1. soar-ir.repo.nii.ac.jp [soar-ir.repo.nii.ac.jp]
• 2. A Dietary Anthocyanidin Delphinidin Induces Apoptosis of Human Prostate Cancer PC3 Cells In vitro and In vivo: Involvement of Nuclear Factor-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A dietary anthocyanidin delphinidin induces apoptosis of human prostate cancer PC3 cells in vitro and in vivo: involvement of nuclear factor-kappaB signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Suppression of β-catenin Signaling Pathway in Human Prostate Cancer PC3 Cells by Delphinidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Suppression of β-catenin Signaling Pathway in Human Prostate Cancer PC3 Cells by Delphinidin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [Procyanidins inhibit proliferation and promote apoptosis of the prostate cancer cell line LNCaP] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Lipophilic Grape Seed Proanthocyanidin Exerts Anti-Proliferative and Pro-Apoptotic Effects on PC3 Human Prostate Cancer Cells and Suppresses PC3 Xenograft Tumor Growth in Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Procyanidin induces apoptosis and necrosis of prostate cancer cell line PC-3 in a mitochondrion-dependent manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Procyanidin B3, an inhibitor of histone acetyltransferase, enhances the action of antagonist for prostate cancer cells via inhibition of p300-dependent acetylation of androgen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Delphinidin induces apoptosis via cleaved HDAC3-mediated p53 acetylation and oligomerization in prostate cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

CAS number and physicochemical properties of Prodelphinidin B3

For the attention of researchers, scientists, and professionals in drug development, this document provides a comprehensive technical overview of Prodelphinidin B3, including its chemical identity, physicochemical properties, and relevant biological activities. This guide is intended to serve as a foundational resource for further investigation and application of this natural compound.

Chemical Identity and Physicochemical Properties

Prodelphinidin B3 is a B-type proanthocyanidin, a class of polyphenolic compounds found in various plant sources, including barley, beer, and pomegranate peels.[1] Its structure consists of two gallocatechin units linked by a C4-C8 bond.

Chemical Structure and Identifiers

• CAS Number: 78362-05-7[2]

• Molecular Formula: C₃₀H₂₆O₁₄[2]

• IUPAC Name: (2R,3S)-2-(3,4,5-trihydroxyphenyl)-8-[(2R,3S,4S)-3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromen-4-yl]-3,4-dihydro-2H-chromene-3,5,7-triol[2]

• Synonyms: Gallocatechin-(4α→8)-gallocatechin, Prodelphinidin B-3[2]

Physicochemical Data

The following table summarizes the key physicochemical properties of Prodelphinidin B3. It is important to note that many of these values are predicted due to the complexity of isolating and analyzing this compound.

Property	Value	Source
Molecular Weight	610.52 g/mol	[2]
Boiling Point (Predicted)	946.8 ± 65.0 °C	(Predicted)
Density (Predicted)	1.817 ± 0.06 g/cm³	(Predicted)
pKa (Strongest Acidic, Predicted)	8.56 - 9.02	(Predicted)
pKa (Strongest Basic, Predicted)	-5.2	(Predicted)
Water Solubility (Predicted)	0.18 g/L (practically insoluble)	[3]
LogP (Predicted)	1.7 - 2.81	[4][5]
Hydrogen Bond Donor Count	11 - 12	[3][5]
Hydrogen Bond Acceptor Count	13 - 14	[3][5]
Rotatable Bond Count	3	[3][5]
Polar Surface Area	241 - 261 Ų	[3][4][5]

Experimental Protocols

Isolation and Purification

Prodelphinidin B3 can be extracted from plant materials using solvents such as aqueous acetone (B3395972) or methanol (B129727).[6] Purification is typically achieved through chromatographic techniques.

• High-Performance Liquid Chromatography (HPLC): A standard method for the separation and purification of proanthocyanidins (B150500). A reversed-phase C18 column is often used with a gradient elution of water and an organic solvent like methanol or acetonitrile, often with a small percentage of acid (e.g., formic acid) to improve peak shape.[7][8]

Structural Elucidation and Quantification

• Mass Spectrometry (MS): When coupled with HPLC (HPLC-MS), it provides molecular weight and fragmentation data, which is crucial for identification.[7][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H- and ¹³C-NMR are used to determine the detailed chemical structure and stereochemistry of the molecule.[10][11][12]

Determination of Physicochemical Properties

• Melting Point: The melting point of solid Prodelphinidin B3 can be determined using the capillary method with a melting point apparatus. The sample is packed into a capillary tube and heated at a controlled rate, and the temperature range from the first appearance of liquid to complete melting is recorded.[13][14][15][16]

• Solubility: The shake-flask method is a common technique for determining the solubility of polyphenols. An excess of the compound is agitated in a specific solvent at a constant temperature until equilibrium is reached. The concentration of the dissolved compound in the supernatant is then measured, typically by HPLC or UV-Vis spectrophotometry.[4][17]

• pKa: Potentiometric titration is a standard method for determining the acid dissociation constant (pKa). A solution of the compound is titrated with a standard acid or base, and the pH is monitored with a pH meter. The pKa is determined from the inflection point of the titration curve.[18][19]

Biological Activity and Signaling Pathways

Prodelphinidin B3 and its related compounds have demonstrated a range of biological activities, primarily antioxidant, anti-inflammatory, and anticancer effects. While specific signaling pathway studies on Prodelphinidin B3 are limited, research on closely related prodelphinidins provides strong indications of its potential mechanisms of action.

Anticancer Activity

Studies on synthetic Prodelphinidin B3 have shown that it can inhibit the growth of prostate cancer cells.[1][7][20] This is achieved through the induction of cell cycle arrest and apoptosis, mediated by the activation of caspase-3.[7][18] Furthermore, a derivative, prodelphinidin B-2,3,3''-O-gallate, has been found to inhibit the Notch1 signaling pathway in triple-negative breast cancer cells.[6][10][20] The monomeric unit of prodelphinidins, delphinidin, has been shown to suppress the Wnt/β-catenin signaling pathway in prostate cancer cells.[8]

Anti-inflammatory and Antioxidant Effects

Prodelphinidins are potent antioxidants.[13][16][17] A related compound, prodelphinidin B-4 3'-O-gallate, has been shown to exert anti-inflammatory effects by inhibiting COX-2 and iNOS expression through the downregulation of the TAK1-NF-κB signaling pathway.[15]

Potential Signaling Pathways

Based on the available evidence for Prodelphinidin B3 and its analogues, the following diagram illustrates the potential signaling pathways modulated by this compound.

Potential signaling pathways of Prodelphinidin B3.

*Note: The inhibition of Notch1, Wnt/β-catenin, and NF-κB pathways is based on studies of closely related prodelphinidin compounds and the monomer delphinidin.

References

• 1. researchgate.net [researchgate.net]
• 2. Prodelphinidin B3 | C30H26O14 | CID 13831068 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Polyphenols: Extraction Methods, Antioxidative Action, Bioavailability and Anticarcinogenic Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Procyanidins: a comprehensive review encompassing structure elucidation via mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 12. ¹H-¹³C HSQC NMR spectroscopy for estimating procyanidin/prodelphinidin and cis/trans-flavan-3-ol ratios of condensed tannin samples: correlation with thiolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 14. chem.ucalgary.ca [chem.ucalgary.ca]
• 15. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 16. davjalandhar.com [davjalandhar.com]
• 17. researchgate.net [researchgate.net]
• 18. creative-bioarray.com [creative-bioarray.com]
• 19. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 20. soar-ir.repo.nii.ac.jp [soar-ir.repo.nii.ac.jp]

Prodelphinidin B3: A Technical Guide to Solubility in Common Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Prodelphinidin B3, a naturally occurring dimeric proanthocyanidin (B93508) found in various plant sources, including barley, beer, fruits, and pomegranate peels.[1][2] Understanding the solubility of this complex polyphenol is critical for researchers in fields ranging from natural product chemistry and pharmacology to drug development, as it directly impacts experimental design, formulation, and bioavailability studies.

Prodelphinidin B3 has garnered significant interest for its diverse biological activities, including antioxidant and anti-inflammatory properties, as well as its potential as an antitumor agent.[3] These therapeutic potentials are intrinsically linked to its delivery and interaction with biological systems, making solubility a paramount consideration.

This document summarizes the available solubility data for Prodelphinidin B3 in common laboratory solvents, provides detailed experimental protocols for solubility determination, and illustrates a key signaling pathway influenced by prodelphinidins.

Quantitative Solubility Data

Precise, experimentally determined quantitative solubility data for Prodelphinidin B3 across a wide range of common laboratory solvents is not extensively available in peer-reviewed literature. The data presented below is a compilation of qualitative descriptions and computationally predicted values. It is important to note that some sources present conflicting information, underscoring the necessity for empirical determination for specific applications.

Solvent	Chemical Formula	Type	Solubility of Prodelphinidin B3	Citations
Water	H₂O	Polar Protic	Practically Insoluble (Predicted: 0.18 g/L)	[4]
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Polar Aprotic	Soluble	[5][6]
Methanol	CH₃OH	Polar Protic	Soluble (Note: One source claims insolubility)	[5][6]
Ethanol	C₂H₅OH	Polar Protic	Insoluble (according to one source)	[6]
Acetone	(CH₃)₂CO	Polar Aprotic	Insoluble (according to one source)	[6]
Ethyl Acetate	CH₃COOC₂H₅	Polar Aprotic	Insoluble (according to one source)	[6]
Dimethylformamide (DMF)	(CH₃)₂NC(O)H	Polar Aprotic	Soluble	[6]

Note: The solubility of proanthocyanidins (B150500) can be influenced by factors such as purity, isomeric form, temperature, and the presence of co-solvents. The information in Table 1 should be used as a guideline, and it is highly recommended to experimentally determine the solubility for the specific conditions of your research.

Experimental Protocols for Solubility Determination

The following is a generalized protocol for determining the solubility of Prodelphinidin B3 in a laboratory setting. This method is based on the widely accepted shake-flask method coupled with High-Performance Liquid Chromatography (HPLC) for quantification.

Shake-Flask Method for Equilibrium Solubility

This protocol determines the equilibrium solubility of a compound in a given solvent.

Materials:

• Prodelphinidin B3 (solid)

• Selected solvents (e.g., water, ethanol, DMSO)

• Vials with screw caps

• Orbital shaker or vortex mixer

• Centrifuge

• Syringe filters (0.22 µm)

• HPLC system with a suitable detector (e.g., DAD or UV-Vis)

Procedure:

• Preparation: Add an excess amount of solid Prodelphinidin B3 to a vial containing a known volume of the solvent. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

• Equilibration: Tightly cap the vials and place them on an orbital shaker at a constant temperature (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) to ensure that the solution is saturated.

• Phase Separation: After equilibration, centrifuge the vials at a high speed to pellet the undissolved solid.

• Filtration: Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Quantification: Dilute the filtered solution with a suitable solvent (compatible with the HPLC mobile phase) to a concentration within the linear range of the calibration curve. Analyze the diluted sample by HPLC to determine the concentration of dissolved Prodelphinidin B3.

HPLC Method for Quantification

Instrumentation and Conditions (Example):

• HPLC System: Agilent 1260 Infinity LC System or equivalent.

• Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of two solvents is typically used. For example:

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Acetonitrile with 0.1% formic acid

• Flow Rate: 1.0 mL/min.

• Detection: UV-Vis or Diode Array Detector (DAD) at a wavelength of 280 nm.

• Injection Volume: 10-20 µL.

Calibration:

Prepare a series of standard solutions of Prodelphinidin B3 of known concentrations in the same solvent used for the solubility study. Inject these standards into the HPLC system to generate a calibration curve of peak area versus concentration. The concentration of the unknown sample can then be determined from this curve.

Below is a Graphviz diagram illustrating the experimental workflow for determining the solubility of Prodelphinidin B3.

Caption: Workflow for Solubility Determination.

Signaling Pathway

Prodelphinidins have been shown to exert anti-inflammatory effects by modulating key signaling pathways. One such pathway is the downregulation of the TAK1-NF-κB signaling cascade. The following diagram illustrates this inhibitory action.

Caption: Inhibition of the TAK1-NF-κB Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Procyanidins Negatively Affect the Activity of the Phosphatases of Regenerating Liver | PLOS One [journals.plos.org]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. Showing Compound Prodelphinidin B3 (FDB016774) - FooDB [foodb.ca]
• 5. pubs.acs.org [pubs.acs.org]
• 6. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]

Prodelphinidin B3: A Technical Guide to Discovery, Isolation, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, and biological significance of Prodelphinidin B3, a dimeric proanthocyanidin (B93508) with promising therapeutic potential. The focus is on novel plant sources, detailed experimental protocols for its extraction and purification, and its modulation of key cellular signaling pathways.

Novel Plant Sources of Prodelphinidin B3

While traditionally found in sources like barley and hops, recent research has identified several novel or less common plant sources rich in Prodelphinidin B3. These discoveries open new avenues for the sustainable and efficient production of this bioactive compound.

• Pomegranate Peels (Punica granatum) : Often discarded as waste, pomegranate peels are a rich source of various polyphenols, including Prodelphinidin B3.[1][2][3]

• Bayberry Leaves (Myrica rubra) : The leaves of the bayberry plant have been found to contain significant amounts of prodelphinidins, with Prodelphinidin B3 being a notable constituent.[4]

• Cistus salviifolius : This Mediterranean plant has been identified as a source of various prodelphinidins, including the B3 dimer.[5]

• Dioclea lasiophylla : The leaves of this tropical plant contain A-type proanthocyanidins, and further analysis may reveal the presence of B-type prodelphinidins like B3.[5]

Quantitative Data on Prodelphinidin B3 and Related Compounds

The following tables summarize the quantitative data on the yield of prodelphinidins from novel plant sources and the biological activity of prodelphinidin-related compounds.

Table 1: Yield of Prodelphinidins from Novel Plant Sources

Plant Source	Plant Part	Total Prodelphinidin Yield (mg/g dry weight)	Specific Prodelphinidin B3 Yield (mg/g dry weight)	Reference
Myrica rubra (Bayberry)	Immature Leaves	117.3 ± 5.1	Not Specified	[6]
Punica granatum (Pomegranate)	Peels	Not Specified	Identified and Purified	[1]

Table 2: In Vitro Bioactivity of Prodelphinidin B3 and Related Compounds

Compound	Cell Line	Assay	IC50 Value (µM)	Reference
Prodelphinidin B3	PC-3 (Prostate Cancer)	MTT Assay	< 50	[6]
Prodelphinidin B-2,3,3”-O-gallate	MDA-MB-231 (Triple-Negative Breast Cancer)	Cell Viability	33.88 ± 1.76	[7]
Prodelphinidin B-2,3,3”-O-gallate	MDA-MB-453 (Triple-Negative Breast Cancer)	Cell Viability	28.01 ± 0.98	[7]
Prodelphinidin B-2,3,3”-O-gallate	MDA-MB-468 (Triple-Negative Breast Cancer)	Cell Viability	49.01 ± 2.66	[7]
Prodelphinidin B-2,3,3”-O-gallate	MCF7 (Breast Cancer)	Cell Viability	41.97 ± 1.79	[7]

Experimental Protocols

This section provides detailed methodologies for the extraction, isolation, and purification of Prodelphinidin B3 from plant sources.

Protocol 1: Extraction of Prodelphinidins from Myrica rubra Leaves

This protocol is adapted from the optimized extraction of prodelphinidins from bayberry leaves.[4]

1. Sample Preparation:

• Harvest fresh, immature bayberry leaves.
• Dry the leaves at a controlled temperature (e.g., 40-50°C) to a constant weight.
• Grind the dried leaves into a fine powder using a laboratory mill.

2. Solvent Extraction:

• Weigh a specific amount of the powdered leaf material (e.g., 10 g).
• Prepare the extraction solvent: 57% aqueous acetone (B3395972).
• Mix the leaf powder with the extraction solvent at a solid-to-liquid ratio of 1:45 (g/mL).
• Perform the extraction at 50°C for 32 minutes with continuous stirring.

3. Crude Extract Preparation:

• After extraction, centrifuge the mixture to separate the solid residue.
• Collect the supernatant and filter it to remove any remaining particulate matter.
• Remove the acetone from the extract under reduced pressure using a rotary evaporator.
• Lyophilize the remaining aqueous solution to obtain the crude prodelphinidin-rich extract.

Protocol 2: Isolation and Purification of Prodelphinidin B3

1. Initial Fractionation by Column Chromatography:

• Stationary Phase: Sephadex LH-20 is a common choice for the separation of polyphenols.
• Sample Loading: Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., methanol) and load it onto the pre-equilibrated Sephadex LH-20 column.
• Elution:
• Begin with a low-polarity solvent to elute non-polar compounds.
• Gradually increase the polarity of the mobile phase. A common gradient involves starting with ethanol (B145695) and gradually introducing methanol (B129727), followed by aqueous acetone.
• Collect fractions and monitor them using Thin Layer Chromatography (TLC) or analytical HPLC to identify fractions containing prodelphinidin dimers.

2. Purification by Preparative High-Performance Liquid Chromatography (HPLC):

• Column: A reversed-phase C18 column is typically used for the purification of flavonoids.
• Mobile Phase: A gradient of two solvents is commonly employed:
• Solvent A: Water with a small percentage of acid (e.g., 0.1% formic acid or acetic acid) to improve peak shape.
• Solvent B: Acetonitrile or methanol with the same concentration of acid as Solvent A.
• Gradient Elution:
• Start with a high percentage of Solvent A and gradually increase the percentage of Solvent B over time. This will elute compounds based on their polarity, with more polar compounds eluting first.
• The specific gradient profile will need to be optimized based on the complexity of the fraction from the previous step.
• Detection: Monitor the elution profile using a UV detector, typically at a wavelength of 280 nm, which is the absorption maximum for flavan-3-ols.
• Fraction Collection: Collect the peak corresponding to Prodelphinidin B3 based on its retention time, which can be determined by running an analytical standard if available, or by subsequent structural elucidation.

3. Structure Verification:

• The purity and identity of the isolated Prodelphinidin B3 should be confirmed using spectroscopic techniques such as:
• Mass Spectrometry (MS): To determine the molecular weight.
• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure and stereochemistry.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the experimental workflow for isolating Prodelphinidin B3 and the signaling pathways it is known to modulate.

Experimental Workflow

Caption: Experimental workflow for the isolation of Prodelphinidin B3.

Signaling Pathways Modulated by Prodelphinidins

Prodelphinidins have been shown to exert their anticancer effects by modulating several key signaling pathways involved in cell proliferation, survival, and apoptosis.

1. Inhibition of the Notch1 Signaling Pathway

Prodelphinidin B-2,3,3”-O-gallate, a related compound, has been shown to directly bind to Notch1, inhibiting its signaling pathway, which is often overactive in cancer.[7]

Caption: Inhibition of the Notch1 signaling pathway by prodelphinidins.

2. Modulation of the Wnt/β-catenin Signaling Pathway

Delphinidin, the monomeric unit of prodelphinidins, has been shown to suppress the Wnt/β-catenin signaling pathway, which is frequently dysregulated in prostate cancer.[3][8]

Caption: Modulation of the Wnt/β-catenin pathway by delphinidin.

References

• 1. Antioxidant properties of gallocatechin and prodelphinidins from pomegranate peel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. Optimization of extraction of prodelphinidins from bayberry (Myrica rubra Sieb. et Zucc.) leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Prodelphinidin Facts for Kids [kids.kiddle.co]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Spectroscopic Characterization of Prodelphinidin B3: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic characterization of Prodelphinidin B3, a naturally occurring proanthocyanidin (B93508) with significant biological activities. The guide details its structural elucidation through Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), offering valuable data and methodologies for researchers in natural product chemistry, pharmacology, and drug development.

Introduction to Prodelphinidin B3

Prodelphinidin B3 is a B-type proanthocyanidin dimer, composed of two gallocatechin units linked via a C4-C8 bond. It is found in various plant sources, including barley, beer, fruits, and pomegranate peels.[1] Prodelphinidins, as a class of condensed tannins, are known for their potent antioxidant properties and potential health benefits. Recent studies have highlighted the antitumor effects of Prodelphinidin B3, particularly its ability to induce cell cycle arrest and apoptosis in cancer cells, making it a compound of interest for further investigation in drug discovery.

Mass Spectrometry (MS) Analysis

Mass spectrometry is a crucial technique for determining the molecular weight and fragmentation pattern of Prodelphinidin B3, confirming its dimeric structure. Electrospray Ionization (ESI) is a commonly employed soft ionization technique for the analysis of proanthocyanidins.

Table 1: Mass Spectrometry Data for Prodelphinidin B3

Parameter	Value	Reference
Molecular Formula	C₃₀H₂₆O₁₄	[2]
Molecular Weight	610.5 g/mol	[2]
Exact Mass	610.13225550 Da	[2]
Ionization Mode	ESI-MS
[M+H]⁺	m/z 595.14
[M-H]⁻	m/z 593.13
Key Fragment Ions ([M+H]⁺)	m/z 427.08, 305.07, 291.09, 169.07

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical structure and stereochemistry of Prodelphinidin B3. Both ¹H and ¹³C NMR are essential for unambiguous structure elucidation.

Table 2: ¹H NMR Spectroscopic Data for Prodelphinidin B3 (in CD₃OD)

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity / Coupling Constant (J, Hz)	Reference
Aromatic Protons	5.75 - 7.05	m
H-2, H-3, H-4 (Heterocyclic Rings)	4.05 - 4.80	m
Methylene Protons	2.40 - 2.90	m

Table 3: ¹³C NMR Spectroscopic Data for Prodelphinidin B3 (in CD₃OD)

Carbon Assignment	Chemical Shift (δ, ppm)	Reference
C-2	84.0, 83.2
C-3	73.0, 69.8
C-4	38.9, 38.8
C-4a	158.6, 157.7, 157.2, 155.9, 155.8, 155.6, 155.5, 155.4, 155.3, 155.2, 155.1, 155.0
C-5	158.6, 157.7, 157.2, 155.9, 155.8, 155.6, 155.5, 155.4, 155.3, 155.2, 155.1, 155.0
C-6	97.4, 96.1
C-7	158.6, 157.7, 157.2, 155.9, 155.8, 155.6, 155.5, 155.4, 155.3, 155.2, 155.1, 155.0
C-8	108.7, 108.5, 108.3
C-8a	158.6, 157.7, 157.2, 155.9, 155.8, 155.6, 155.5, 155.4, 155.3, 155.2, 155.1, 155.0
C-1'	134.2, 130.8
C-2'	108.7, 108.5, 108.3
C-3'	146.7, 146.2, 146.0, 145.9
C-4'	134.2, 130.8
C-5'	146.7, 146.2, 146.0, 145.9
C-6'	108.7, 108.5, 108.3

Experimental Protocols

• Sample Preparation: Dissolve the purified Prodelphinidin B3 sample in a suitable solvent, typically methanol (B129727) or a mixture of methanol and water, to a final concentration of approximately 1-10 µg/mL.

• Instrumentation: Utilize a high-resolution mass spectrometer equipped with an electrospray ionization (ESI) source. A quadrupole time-of-flight (Q-TOF) or Orbitrap mass analyzer is recommended for accurate mass measurements.

• MS Parameters (Positive Ion Mode):

  • Ion Source: ESI

  • Capillary Voltage: 3.5-4.5 kV

  • Cone Voltage: 20-40 V

  • Source Temperature: 100-120 °C

  • Desolvation Temperature: 250-350 °C

  • Nebulizer Gas (Nitrogen): Flow rate of 500-800 L/h

  • Drying Gas (Nitrogen): Flow rate of 5-10 L/min

  • Mass Range: m/z 100-1000

• Data Analysis: Analyze the resulting mass spectrum to identify the protonated molecule [M+H]⁺ and characteristic fragment ions. The fragmentation pattern can be used to confirm the interflavan linkage and the nature of the monomeric units.

• Sample Preparation: Dissolve 5-10 mg of the purified Prodelphinidin B3 sample in 0.5-0.7 mL of a suitable deuterated solvent, such as methanol-d₄ (CD₃OD) or acetone-d₆, in a 5 mm NMR tube.

• Instrumentation: A high-field NMR spectrometer (400 MHz or higher) is recommended for better resolution of the complex proton and carbon signals.

• ¹H NMR Acquisition Parameters:

  • Pulse Program: Standard single-pulse experiment (e.g., zg30 on Bruker instruments).

  • Spectral Width: 10-12 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64, depending on sample concentration.

  • Temperature: 298 K.

• ¹³C NMR Acquisition Parameters:

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30 on Bruker instruments).

  • Spectral Width: 200-240 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096, or more, depending on sample concentration.

  • Temperature: 298 K.

• Data Analysis: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). The chemical shifts, coupling constants, and integration of the signals in the ¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, are used to assign the structure of Prodelphinidin B3. 2D NMR experiments such as COSY, HSQC, and HMBC can be employed for unambiguous assignment of all proton and carbon signals.

Visualizations

Caption: Experimental workflow for the spectroscopic characterization of Prodelphinidin B3.

Caption: Proposed signaling pathway of Prodelphinidin B3 in prostate cancer cells.

References

• 1. Prodelphinidin B3 | C30H26O14 | CID 13831068 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]

Prodelphinidin B3: A Cornerstone of Plant Defense Mechanisms

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Prodelphinidin B3, a B-type proanthocyanidin (B93508) composed of gallocatechin and catechin (B1668976) units, plays a significant role in the intricate defense systems of plants. As a member of the condensed tannin family, it contributes to the protection of plants against a wide array of biotic and abiotic stresses. This technical guide provides a comprehensive overview of the multifaceted role of prodelphinidin B3 in plant defense, detailing its biosynthesis, mechanisms of action, and the signaling pathways that regulate its production. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of this important plant secondary metabolite.

Biosynthesis and Chemical Structure

Prodelphinidin B3 is synthesized via the flavonoid pathway, a major route for the production of plant secondary metabolites. The pathway begins with the general phenylpropanoid pathway, leading to the formation of flavonoid precursors. The biosynthesis of prodelphinidins is characterized by the hydroxylation pattern of the B-ring of the flavan-3-ol (B1228485) monomers. The presence of a flavonoid 3',5'-hydroxylase leads to the production of gallocatechin and epigallocatechin, the building blocks of prodelphinidins. Prodelphinidin B3 is a dimer consisting of a gallocatechin unit linked to a catechin unit via a C4-C8 bond.

Role in Plant Defense Against Biotic Stressors

Prodelphinidin B3 contributes to plant defense through several mechanisms, primarily by acting as a deterrent to herbivores and inhibiting the growth of microbial pathogens.

Anti-herbivore Defense

The astringent properties of prodelphinidins, including prodelphinidin B3, are a primary defense against herbivores. This astringency, caused by the precipitation of salivary proteins, creates an unpalatable taste, deterring feeding. Upon ingestion, prodelphinidins can bind to dietary proteins and digestive enzymes in the herbivore's gut, reducing nutrient absorption and impeding growth and development. While specific quantitative data for the direct effect of purified prodelphinidin B3 on herbivore growth is limited, the general anti-herbivore effects of proanthocyanidins (B150500) are well-documented.

Antimicrobial Defense

Prodelphinidins exhibit broad-spectrum antimicrobial activity against a range of plant pathogens, including fungi and bacteria. The proposed mechanisms of action include the disruption of microbial cell membranes, inhibition of extracellular enzymes, and deprivation of essential metal ions.

Table 1: Antimicrobial Activity of Proanthocyanidin-Containing Extracts

Pathogen	Plant Extract Source	Type of Proanthocyanidin	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	Rhododendron formosanum	Procyanidin B3	>128 µg/mL
Listeria monocytogenes	Rhododendron formosanum	Procyanidin A1	64 µg/mL
Candida species	Various medicinal plants	Tannic Acid	4-16 µg/mL
Aspergillus species	Cinnamomum zeylanicum	Polyphenols	-
Fusarium solani	Cinnamomum zeylanicum	Polyphenols	-

Note: Data for purified prodelphinidin B3 is limited. The table presents data for related proanthocyanidins and plant extracts rich in these compounds to provide an indication of their antimicrobial potential.

Role in Plant Defense Against Abiotic Stress

Prodelphinidins also play a crucial role in protecting plants from abiotic stresses such as high light intensity, UV radiation, and drought. Their potent antioxidant activity allows them to scavenge reactive oxygen species (ROS) that accumulate under stress conditions, thereby mitigating oxidative damage to cellular components. The accumulation of proanthocyanidins is often induced by these environmental stressors, suggesting an adaptive response to enhance plant tolerance.

Signaling Pathways and Regulation

The biosynthesis of prodelphinidin B3 is tightly regulated by a complex network of signaling pathways, often triggered by biotic or abiotic stress. Key plant hormones such as jasmonic acid (JA) and salicylic (B10762653) acid (SA) are central to this regulation. Additionally, mitogen-activated protein kinase (MAPK) cascades are involved in transducing stress signals to activate the expression of genes involved in proanthocyanidin biosynthesis.

Jasmonic Acid (JA) and Salicylic Acid (SA) Signaling

Jasmonic acid is a key signaling molecule in plant defense against necrotrophic pathogens and chewing insects. The JA signaling pathway involves the degradation of JAZ repressor proteins, leading to the activation of transcription factors like MYC2, which in turn upregulate the expression of genes in the flavonoid biosynthesis pathway. Salicylic acid is primarily involved in defense against biotrophic pathogens. Crosstalk between the JA and SA pathways allows plants to fine-tune their defense responses to different types of threats.

// Nodes Biotic_Stress [label="Biotic Stress\n(e.g., Herbivory, Pathogen Attack)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; JA_Biosynthesis [label="JA Biosynthesis", fillcolor="#FBBC05", fontcolor="#202124"]; JA_Ile [label="JA-Ile", fillcolor="#FBBC05", fontcolor="#202124"]; COI1_JAZ [label="COI1-JAZ Complex", fillcolor="#4285F4", fontcolor="#FFFFFF"]; JAZ_Degradation [label="JAZ Degradation\n(26S Proteasome)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; MYC2 [label="MYC2\n(Transcription Factor)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Biosynthesis_Genes [label="Proanthocyanidin\nBiosynthesis Genes\n(e.g., DFR, ANS, LAR, ANR)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Prodelphinidin_B3 [label="Prodelphinidin B3\nAccumulation", fillcolor="#34A853", fontcolor="#FFFFFF"]; Defense [label="Plant Defense", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges Biotic_Stress -> JA_Biosynthesis [arrowhead=normal, color="#202124"]; JA_Biosynthesis -> JA_Ile [arrowhead=normal, color="#202124"]; JA_Ile -> COI1_JAZ [label="binds to", arrowhead=normal, color="#202124"]; COI1_JAZ -> JAZ_Degradation [arrowhead=normal, color="#202124"]; JAZ_Degradation -> MYC2 [label="releases", arrowhead=normal, color="#202124"]; MYC2 -> Biosynthesis_Genes [label="activates", arrowhead=normal, color="#202124"]; Biosynthesis_Genes -> Prodelphinidin_B3 [arrowhead=normal, color="#202124"]; Prodelphinidin_B3 -> Defense [arrowhead=normal, color="#202124"]; }

JA Signaling Pathway

MAPK Signaling Cascade

Mitogen-activated protein kinase (MAPK) cascades are crucial components of signal transduction in plants, relaying signals from cell surface receptors to downstream targets. In the context of plant defense, PAMPs (pathogen-associated molecular patterns) or DAMPs (damage-associated molecular patterns) can activate a phosphorylation cascade involving a MAPKKK, a MAPKK, and a MAPK. Activated MAPKs can then phosphorylate transcription factors that regulate the expression of defense-related genes, including those for proanthocyanidin biosynthesis.

// Nodes PAMPs_DAMPs [label="PAMPs/DAMPs", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Receptor [label="Receptor Kinase", fillcolor="#F1F3F4", fontcolor="#202124"]; MAPKKK [label="MAPKKK", fillcolor="#FBBC05", fontcolor="#202124"]; MAPKK [label="MAPKK", fillcolor="#FBBC05", fontcolor="#202124"]; MAPK [label="MAPK\n(e.g., MPK3, MPK6)", fillcolor="#FBBC05", fontcolor="#202124"]; Transcription_Factors [label="Transcription Factors", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Defense_Genes [label="Defense Gene\nExpression", fillcolor="#34A853", fontcolor="#FFFFFF"]; Defense_Response [label="Defense Response", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges PAMPs_DAMPs -> Receptor [label="binds", arrowhead=normal, color="#202124"]; Receptor -> MAPKKK [label="activates", arrowhead=normal, color="#202124"]; MAPKKK -> MAPKK [label="phosphorylates", arrowhead=normal, color="#202124"]; MAPKK -> MAPK [label="phosphorylates", arrowhead=normal, color="#202124"]; MAPK -> Transcription_Factors [label="phosphorylates", arrowhead=normal, color="#202124"]; Transcription_Factors -> Defense_Genes [label="regulates", arrowhead=normal, color="#202124"]; Defense_Genes -> Defense_Response [arrowhead=normal, color="#202124"]; }

MAPK Signaling Cascade

Experimental Protocols

Extraction and Purification of Prodelphinidin B3

A general workflow for the extraction and purification of prodelphinidin B3 from plant material is outlined below. The specific solvents and chromatographic conditions may need to be optimized depending on the plant source.

// Nodes Plant_Material [label="Plant Material\n(e.g., leaves, bark, seeds)", fillcolor="#F1F3F4", fontcolor="#202124"]; Grinding [label="Grinding/Homogenization", fillcolor="#F1F3F4", fontcolor="#202124"]; Extraction [label="Solvent Extraction\n(e.g., Acetone/Water, Ethanol/Water)", fillcolor="#FBBC05", fontcolor="#202124"]; Filtration [label="Filtration/Centrifugation", fillcolor="#F1F3F4", fontcolor="#202124"]; Crude_Extract [label="Crude Extract", fillcolor="#FBBC05", fontcolor="#202124"]; Column_Chromatography [label="Column Chromatography\n(e.g., Sephadex LH-20)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Fraction_Collection [label="Fraction Collection", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Analysis [label="Analysis of Fractions\n(e.g., HPLC, TLC)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Purified_Fractions [label="Pooling of Pure Fractions", fillcolor="#34A853", fontcolor="#FFFFFF"]; Final_Product [label="Purified Prodelphinidin B3", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Plant_Material -> Grinding [arrowhead=normal, color="#202124"]; Grinding -> Extraction [arrowhead=normal, color="#202124"]; Extraction -> Filtration [arrowhead=normal, color="#202124"]; Filtration -> Crude_Extract [arrowhead=normal, color="#202124"]; Crude_Extract -> Column_Chromatography [arrowhead=normal, color="#202124"]; Column_Chromatography -> Fraction_Collection [arrowhead=normal, color="#202124"]; Fraction_Collection -> Analysis [arrowhead=normal, color="#202124"]; Analysis -> Purified_Fractions [arrowhead=normal, color="#202124"]; Purified_Fractions -> Final_Product [arrowhead=normal, color="#202124"]; }

Extraction and Purification Workflow

Protocol for Extraction:

• Sample Preparation: Air-dry or freeze-dry the plant material and grind it into a fine powder.

• Extraction: Macerate the powdered plant material in a solvent system such as acetone:water (70:30, v/v) or ethanol:water (80:20, v/v) at room temperature with constant stirring for several hours. Repeat the extraction process multiple times to ensure maximum yield.

• Filtration and Concentration: Filter the extract to remove solid plant debris. Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the organic solvent.

• Liquid-Liquid Partitioning (Optional): To remove lipids and other non-polar compounds, the aqueous extract can be partitioned against a non-polar solvent like n-hexane.

Protocol for Purification using Sephadex LH-20 Column Chromatography:

• Column Preparation: Swell the Sephadex LH-20 resin in the desired mobile phase (e.g., methanol (B129727) or ethanol) and pack it into a glass column.

• Sample Loading: Dissolve the crude extract in a minimal amount of the mobile phase and load it onto the column.

• Elution: Elute the column with the mobile phase. Proanthocyanidins will be separated based on their size and polarity. It is common to use a gradient of solvents (e.g., increasing concentrations of water in methanol) to achieve better separation.

• Fraction Collection and Analysis: Collect fractions and analyze them using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify the fractions containing prodelphinidin B3.

• Pooling and Concentration: Pool the pure fractions and concentrate them to obtain purified prodelphinidin B3.

Quantification of Prodelphinidin B3 by HPLC

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Vis or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase:

• Solvent A: 0.1% Formic acid in water

• Solvent B: 0.1% Formic acid in acetonitrile

Gradient Elution:

A typical gradient might be:

• 0-5 min: 10% B

• 5-30 min: linear gradient to 30% B

• 30-35 min: linear gradient to 90% B

• 35-40 min: hold at 90% B

• 40-45 min: return to 10% B

• 45-50 min: re-equilibration at 10% B

Detection:

• Monitor the absorbance at 280 nm.

Quantification:

• Prepare a calibration curve using a purified prodelphinidin B3 standard of known concentrations.

• Inject the samples and quantify the amount of prodelphinidin B3 by comparing the peak area to the calibration curve.

Table 2: Example HPLC-MS/MS Parameters for Prodelphinidin B3 Quantification

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Precursor Ion (m/z)	609.1
Product Ion 1 (m/z)	457.1
Product Ion 2 (m/z)	289.1
Collision Energy	Optimized for the specific instrument
Dwell Time	Optimized for the specific instrument

Conclusion and Future Directions

Prodelphinidin B3 is a vital component of the plant's chemical arsenal, providing protection against a range of biotic and abiotic threats. Its multifaceted defensive roles, including herbivore deterrence, antimicrobial activity, and antioxidant properties, underscore its importance in plant survival and adaptation. While significant progress has been made in understanding the biosynthesis and regulation of proanthocyanidins, further research is needed to elucidate the specific signaling cascades and molecular targets of prodelphinidin B3. A deeper understanding of its mechanisms of action could pave the way for novel applications in agriculture, such as the development of pest-resistant crops, and in medicine, given the known health benefits of dietary polyphenols. Future studies should focus on obtaining more quantitative data on the direct effects of purified prodelphinidin B3 on a wider range of plant pathogens and herbivores, as well as exploring its interactions with other plant defense compounds and signaling molecules.

Protocols & Analytical Methods

Application Notes and Protocols for Prodelphinidin B3 Extraction from Pomegranate Peel

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prodelphinidin B3, a dimeric proanthocyanidin, is a flavonoid found in various plant sources, including pomegranate (Punica granatum) peels.[1][2] Proanthocyanidins are known for their potent antioxidant and anti-inflammatory properties, making them promising candidates for therapeutic applications.[1] This document provides a detailed protocol for the extraction and purification of prodelphinidin B3 from pomegranate peel, along with methods for its quantification and an overview of its biological activity.

Data Presentation: Quantitative Analysis of Extraction and Purification

The following tables summarize the quantitative data on the yield of various compounds from pomegranate peel using different extraction and purification methods.

Table 1: Yield of Total Polyphenols and Proanthocyanidins from Pomegranate Peel Using Various Extraction Solvents

Solvent System	Extraction Method	Total Polyphenol Yield (mg/g dry peel)	Total Proanthocyanidin Yield (mg/g dry peel)	Reference
Water	Stirring at 50°C for 20 min	177.8	12.2	Inferred from[3]
50% Ethanol (B145695)	Not specified	Not specified	Not specified	Inferred from[3]
70% Acetone (B3395972)	Not specified	Not specified	Not specified	Inferred from[4]
Pressurized Liquid Extraction (PLE) with 77% Ethanol at 200°C	PLE	164.3	Not specified	Inferred from[5]
Solid-State Fermentation	SSF at 42°C	248.78	Not specified	Inferred from[6]

Table 2: Purification of Proanthocyanidins from Pomegranate Peel Extract Using Solid Phase Extraction (SPE)

Purification Step	Total Phenolic Compounds (mg/10 mL)	Total Proanthocyanidins (mg/10 mL)	Proanthocyanidin Purity (%)	Reference
Crude Aqueous Extract	29.67	4.34	14.6	Inferred from[7]
After 4 Elutions with 70% Acetone (pH 9.5)	3.43	4.22	97.2	Inferred from[7]

Experimental Protocols

Preparation of Pomegranate Peel Powder

• Obtain fresh pomegranates and manually separate the peels.

• Wash the peels thoroughly with distilled water to remove any surface impurities.

• Dry the peels in a hot air oven at 40-50°C for 48 hours or until a constant weight is achieved (moisture content <10%).

• Grind the dried peels into a fine powder using a laboratory mill.

• Sieve the powder to obtain a uniform particle size and store it in an airtight container in a cool, dark place.

Extraction of Crude Prodelphinidins

This protocol describes a conventional solvent extraction method optimized for proanthocyanidins.

• Weigh 100 g of dried pomegranate peel powder and place it in a flask.

• Add 1 L of 70% (v/v) aqueous acetone to the flask.

• Stir the mixture continuously for 24 hours at room temperature.

• Filter the mixture through Whatman No. 1 filter paper.

• Concentrate the filtrate under reduced pressure at 40°C using a rotary evaporator to remove the acetone.

• The resulting aqueous extract contains the crude proanthocyanidins.

Purification of Prodelphinidin B3

This protocol employs a two-step purification process using Solid Phase Extraction (SPE) followed by Sephadex LH-20 column chromatography.

3.1. Solid Phase Extraction (SPE)

• Condition a C18 SPE cartridge by passing methanol (B129727) followed by distilled water through it.

• Load the crude aqueous extract onto the conditioned SPE cartridge.

• Wash the cartridge with distilled water to remove sugars and other polar compounds.

• Elute the proanthocyanidin-rich fraction with 70% aqueous acetone.[4] Multiple elutions can be performed to maximize recovery.[7]

• Collect the eluate and concentrate it under reduced pressure to remove the acetone.

3.2. Sephadex LH-20 Column Chromatography

• Swell Sephadex LH-20 resin in ethanol overnight.[3][8]

• Pack a glass column with the swollen Sephadex LH-20 resin.

• Equilibrate the column with ethanol.

• Dissolve the concentrated proanthocyanidin-rich fraction from the SPE step in a minimal amount of ethanol.

• Load the sample onto the top of the Sephadex LH-20 column.

• Elute the column with a stepwise gradient of ethanol and aqueous acetone. Start with 100% ethanol and gradually increase the concentration of aqueous acetone.

• Collect fractions and monitor the elution of prodelphinidin B3 using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Pool the fractions containing pure prodelphinidin B3 and concentrate them under reduced pressure.

• Lyophilize the concentrated fraction to obtain pure prodelphinidin B3 as a powder.

Quantification and Identification by HPLC

• Standard Preparation: Prepare a series of standard solutions of prodelphinidin B3 of known concentrations.

• Sample Preparation: Dissolve a known weight of the purified and lyophilized prodelphinidin B3 in the mobile phase.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 280 nm.

  • Injection Volume: 20 µL.

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the prodelphinidin B3 standards. Use the regression equation to determine the concentration of prodelphinidin B3 in the purified sample.

• Identification: Compare the retention time and UV spectrum of the peak in the sample chromatogram with that of the prodelphinidin B3 standard. For definitive identification, LC-MS analysis can be performed to confirm the molecular weight.

Mandatory Visualization

Experimental Workflow for Prodelphinidin B3 Extraction and Purification

Caption: Workflow for the extraction and purification of Prodelphinidin B3.

Signaling Pathway: Anti-inflammatory Action of Prodelphinidin B3

Prodelphinidins have been shown to exert anti-inflammatory effects by inhibiting the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[9][10][11] NF-κB is a key transcription factor that regulates the expression of pro-inflammatory genes.

Caption: Prodelphinidin B3 inhibits the NF-κB inflammatory pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Antioxidant properties of gallocatechin and prodelphinidins from pomegranate peel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 4. researchgate.net [researchgate.net]
• 5. Phenolic Compounds Recovery from Pomegranate (Punica granatum L.) By-Products of Pressurized Liquid Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. prep-hplc.com [prep-hplc.com]
• 9. Phytochemicals targeting NF-κB signaling: Potential anti-cancer interventions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of JNK/STAT3/NF-KB pathway-mediated migration and clonal formation of lung adenocarcinoma A549 cells by daphnetin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Alternations of NF-κB Signaling by Natural Compounds in Muscle-Derived Cancers [mdpi.com]

Application Note: Quantification of Prodelphinidin B3 using a Validated HPLC-UV Method

Audience: Researchers, scientists, and drug development professionals.

Introduction

Prodelphinidin B3 is a B-type proanthocyanidin (B93508) dimer found in various plant-based foods and extracts, such as barley, beer, and pine bark.[1][2] As a polyphenolic compound, it exhibits antioxidant properties, making its accurate quantification crucial for the quality control and standardization of food products, herbal extracts, and potential pharmaceutical ingredients. This application note details a validated High-Performance Liquid Chromatography (HPLC) method coupled with a Ultraviolet (UV) detector for the reliable quantification of Prodelphinidin B3.

Chemical Structure

The chemical structure of Prodelphinidin B3 is provided below:

• Molecular Formula: C₃₀H₂₆O₁₄

• Molecular Weight: 610.5 g/mol

Quantitative Data Summary

The following table summarizes the quantitative performance of the HPLC-UV method for the analysis of Prodelphinidin B3.[1]

Parameter	Value
Linearity Range (µg/mL)	0.31–20.00
Regression Equation	y = 5567.5x − 274.3
Correlation Coefficient (R²)	1.0000
Limit of Detection (LOD) (µg/mL)	0.04
Limit of Quantification (LOQ) (µg/mL)	0.13

Experimental Protocol

This protocol is adapted from a validated method for the analysis of phenolic compounds in plant extracts.[1]

1. Materials and Reagents

• Prodelphinidin B3 certified reference standard (≥98% purity)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• Methanol (B129727) (HPLC grade)

• Sample containing Prodelphinidin B3 (e.g., pine bark extract)

2. Instrumentation and Chromatographic Conditions

• HPLC System: An HPLC system equipped with a photodiode array (PDA) or UV detector.[1]

• Column: C18 analytical column (e.g., 250 mm × 4.6 mm, 3.0 µm particle size).[1]

• Mobile Phase:

  • Solvent A: 0.1% (v/v) formic acid in water.[1]

  • Solvent B: Acetonitrile.[1]

• Gradient Elution:

  Time (min)	Solvent A (%)	Solvent B (%)
  0	95	5
  9	94	6
  19	93	7
  24	91	9
  28	83	17
  33	65	35
  37	15	85
  40	95	5

  | 45 | 95 | 5 |

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 25 °C.[1]

• Detection Wavelength: 280 nm.[1]

• Injection Volume: 10 µL

3. Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Prodelphinidin B3 standard and dissolve it in 10 mL of methanol. Store at -20°C in the dark.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the primary stock solution with 50% (v/v) aqueous methanol to achieve concentrations within the linearity range (e.g., 0.31, 0.625, 1.25, 2.5, 5, 10, and 20 µg/mL).

4. Sample Preparation

• Accurately weigh 10.0 mg of the sample (e.g., spray-dried pine bark extract).[1]

• Add 10 mL of 50% (v/v) aqueous methanol.[1]

• Sonicate the mixture for 5 minutes at 25 °C.[1]

• Dilute 1 mL of the mixture with 1 mL of 50% (v/v) aqueous methanol.[1]

• Filter the diluted sample through a 0.45 µm syringe filter prior to injection into the HPLC system.[1]

5. Analysis

• Inject the prepared standard and sample solutions into the HPLC system.

• Identify the Prodelphinidin B3 peak in the sample chromatogram by comparing the retention time with that of the standard.

• Construct a calibration curve by plotting the peak area of the standards against their corresponding concentrations.

• Quantify the amount of Prodelphinidin B3 in the sample using the regression equation derived from the calibration curve.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the quantification of Prodelphinidin B3 by HPLC-UV.

References

• 1. Development and validation of analytical HPLC for phenolics in Pinus densiflora bark extract - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a Quantification Method for Procyanidin B1 and B3 in Pine Bark Extracts Using Heart-Cutting HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Prodelphinidin B3 in Biological and Plant Matrices using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Prodelphinidin B3 is a B-type proanthocyanidin (B93508) dimer, composed of (+)-gallocatechin and (+)-catechin units. It is naturally present in various plant-based foods and beverages, including barley, beer, fruits, and pomegranate peels[1]. As a polyphenolic compound, Prodelphinidin B3 exhibits significant antioxidant properties and has garnered interest for its potential health benefits, including antitumor activities. This application note provides a detailed protocol for the quantitative analysis of Prodelphinidin B3 in both plant and biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.

Principle of the Method

This method utilizes the high separation efficiency of Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with the specificity and sensitivity of a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Samples are first subjected to an extraction procedure to isolate Prodelphinidin B3 from the matrix. The analyte is then separated from other components on a C18 reversed-phase column and subsequently ionized using electrospray ionization (ESI). Quantification is achieved by monitoring specific precursor-to-product ion transitions for Prodelphinidin B3.

Experimental Protocols

Sample Preparation

a) Plant Material (e.g., Barley, Fruit Peel)

• Homogenization: Freeze the plant material with liquid nitrogen and grind it into a fine powder using a mortar and pestle or a cryogenic grinder.

• Extraction:

  • Weigh approximately 0.5 g of the homogenized powder into a centrifuge tube.

  • Add 10 mL of a methanol (B129727)/water (70:30, v/v) solution.

  • Vortex the mixture for 1 minute.

  • Perform extraction by shaking for 2 hours at 4°C in the dark to minimize oxidation[2].

• Centrifugation and Filtration:

  • Centrifuge the extract at 4,000 rpm for 10 minutes.

  • Decant the supernatant and dilute it 1:1 with ultrapure water[2].

  • Filter the diluted extract through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

b) Biological Fluids (e.g., Plasma, Urine)

• Protein Precipitation (for Plasma):

  • To 100 µL of plasma in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile (B52724) containing an appropriate internal standard (e.g., a stable isotope-labeled analog or a structurally similar compound not present in the sample).

  • Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Solid-Phase Extraction (SPE) for Clean-up and Concentration:

  • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of 0.1% formic acid in water.

  • Load the supernatant from the protein precipitation step (or an appropriate volume of urine) onto the cartridge.

  • Wash the cartridge with 1 mL of 0.1% formic acid in water to remove salts and polar impurities.

  • Elute Prodelphinidin B3 with 1 mL of methanol.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

  • Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, increasing linearly to elute Prodelphinidin B3, followed by a high organic wash and re-equilibration.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative or Positive mode. Negative mode is often preferred for phenolic compounds.

• MRM Transitions: The specific precursor and product ions for Prodelphinidin B3 should be optimized by direct infusion of a standard solution. Based on its molecular weight (594.52 g/mol ) and known fragmentation patterns of proanthocyanidin dimers, likely transitions are monitored. Proanthocyanidin dimers often undergo fragmentation through retro-Diels-Alder (RDA), heterocyclic ring fission (HRF), and quinone methide (QM) fission[3].

Data Presentation

Quantitative Data

The following table summarizes the typical validation parameters for the quantitative analysis of proanthocyanidin dimers using LC-MS/MS. These values should be established during method validation for Prodelphinidin B3.

Parameter	Typical Value	Description
Linearity (r²)	> 0.99	The correlation coefficient of the calibration curve.
Limit of Detection (LOD)	0.3 - 0.7 mg/L	The lowest concentration of analyte that can be reliably detected.
Limit of Quantification (LOQ)	0.8 - 2.2 mg/L	The lowest concentration of analyte that can be quantified with acceptable precision and accuracy[2].
Accuracy (% Recovery)	90 - 110%	The closeness of the measured value to the true value.
Precision (% RSD)	< 15%	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings.

Note: These values are representative and may vary depending on the specific matrix, instrumentation, and laboratory procedures.

MRM Transitions for Prodelphinidin B3

The selection of optimal MRM transitions is critical for the selectivity and sensitivity of the method. The precursor ion for Prodelphinidin B3 is [M-H]⁻ at m/z 593.1 in negative ion mode or [M+H]⁺ at m/z 595.1 in positive ion mode. Product ions are generated through characteristic fragmentation pathways.

Ionization Mode	Precursor Ion (m/z)	Product Ion (m/z)	Fragmentation Pathway
Negative	593.1	441.1	Quinone Methide (QM) fission
Negative	593.1	425.1	retro-Diels-Alder (rDA) fission
Negative	593.1	289.1	Interflavan bond cleavage
Positive	595.1	427.1	retro-Diels-Alder (rDA) fission[4]
Positive	595.1	305.1	Fission of the upper gallocatechin unit
Positive	595.1	291.1	Fission of the lower catechin (B1668976) unit

Note: These transitions are proposed based on the structure of Prodelphinidin B3 and common fragmentation patterns of proanthocyanidin dimers. They should be experimentally confirmed and optimized.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for Prodelphinidin B3 analysis.

Signaling Pathway: Prodelphinidin-Induced Cell Cycle Arrest and Apoptosis

Prodelphinidins have been shown to exert antitumor effects by inducing cell cycle arrest and apoptosis[1]. A related compound, prodelphinidin B-2 3'-O-gallate, induces G0/G1 phase arrest and apoptosis through the Fas-mediated pathway in lung cancer cells[5]. The monomer, delphinidin, can induce G2/M arrest and apoptosis via the NF-κB and MAPK signaling pathways[6][7]. The following diagram illustrates a generalized pathway for prodelphinidin-induced cell cycle arrest and apoptosis.

Caption: Prodelphinidin B3 signaling in cell cycle and apoptosis.

Conclusion

The LC-MS/MS method described provides a robust and sensitive approach for the quantitative analysis of Prodelphinidin B3 in various matrices. Proper sample preparation is crucial to minimize matrix effects and ensure accurate quantification. The detailed protocols and validation parameters outlined in this application note serve as a comprehensive guide for researchers and scientists in the fields of natural product chemistry, pharmacology, and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. The antiproliferative activity of prodelphinidin B-2 3'-O-gallate from green tea leaf is through cell cycle arrest and Fas-mediated apoptotic pathway in A549 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Delphinidin induces cell cycle arrest and apoptosis in HER-2 positive breast cancer cell lines by regulating the NF-κB and MAPK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Total Synthesis of Prodelphinidin B3: Application Notes and Protocols for Research Standards

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the total synthesis of Prodelphinidin B3, a naturally occurring flavan-3-ol (B1228485) with potential therapeutic applications. The synthesis is based on the first total synthesis reported by Fujii et al. (2013), which utilizes a key Lewis acid-mediated equimolar condensation.[1][2] This document offers step-by-step instructions for the chemical synthesis, purification, and characterization of Prodelphinidin B3, making it a valuable resource for obtaining high-purity standards for research and drug development purposes.

Introduction

Prodelphinidin B3 is a B-type proanthocyanidin (B93508) dimer, consisting of a gallocatechin unit linked to a catechin (B1668976) unit.[3][4] It is found in various natural sources, including barley, beer, and pomegranate peels.[3][4] Proanthocyanidins, as a class of polyphenolic compounds, have garnered significant interest for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

The limited availability of pure Prodelphinidin B3 from natural sources necessitates a reliable synthetic route to access sufficient quantities for in-depth biological evaluation. The total synthesis described herein provides a reproducible method to obtain this compound with high purity, enabling accurate assessment of its biological functions and potential as a therapeutic agent. Notably, synthetic Prodelphinidin B3 has been shown to exhibit significant antitumor effects, including the induction of cell cycle arrest and apoptosis in cancer cells.[1][2]

Data Presentation

Table 1: Summary of Synthetic Step Yields

Step	Reaction	Product	Yield (%)
1	Lewis Acid-Mediated Condensation	Protected Dimer	64%
2	Deprotection (Hydrolysis)	Diol Intermediate	82%
3	Deprotection (Hydrogenolysis)	Prodelphinidin B3 (1)	96%
4	Acetylation (for characterization)	Peracetate 11	28%

Table 2: Antitumor Activity of Synthetic Prodelphinidin B3 against PC-3 Prostate Cancer Cells

Compound	Concentration (µM)	Effect
Prodelphinidin B3	50	Induction of Apoptosis (via Caspase-3 activation)
Prodelphinidin B3	Not specified	G2/M Cell Cycle Arrest

Experimental Protocols

The total synthesis of Prodelphinidin B3 involves a three-step process starting from protected gallocatechin and catechin monomers. The key transformation is the stereoselective Lewis acid-mediated condensation to form the dimeric backbone.

Materials and Reagents

• Protected Gallocatechin Electrophile (e.g., 4-methoxy derivative)

• Protected Catechin Nucleophile

• Ytterbium triflate (Yb(OTf)3) or other suitable Lewis acid

• Dichloromethane (B109758) (CH2Cl2), anhydrous

• Tetrabutylammonium hydroxide (B78521) (n-Bu4NOH)

• Palladium hydroxide on carbon (Pd(OH)2/C)

• Hydrogen gas (H2)

• Acetic anhydride (B1165640) (Ac2O)

• Pyridine

• 4-Dimethylaminopyridine (DMAP)

• Ethyl acetate (B1210297) (EtOAc)

• Hexane

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine

• Magnesium sulfate (B86663) (MgSO4)

• Silica (B1680970) gel for column chromatography

• Preparative Thin-Layer Chromatography (TLC) plates

Step 1: Lewis Acid-Mediated Equimolar Condensation

This crucial step forms the C4-C8 bond between the gallocatechin electrophile and the catechin nucleophile. The use of a Lewis acid like Ytterbium triflate allows for an equimolar condensation, which minimizes polymerization side reactions.[1][5][6][7][8]

Protocol:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), dissolve the protected gallocatechin electrophile (1 equivalent) and the protected catechin nucleophile (1 equivalent) in anhydrous dichloromethane.

• Add the Lewis acid (e.g., Yb(OTf)3, 1 equivalent) to the solution at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress by Thin-Layer Chromatography (TLC).[9]

• Upon completion of the reaction (disappearance of starting materials), quench the reaction by adding a saturated aqueous solution of NaHCO3.

• Extract the aqueous layer with dichloromethane (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a hexane-ethyl acetate gradient) to afford the protected prodelphinidin B3 dimer.

Step 2: Hydrolysis of the Protected Dimer

This step removes a protecting group to yield a key diol intermediate.

Protocol:

• Dissolve the protected dimer from Step 1 in a suitable solvent.

• Add n-Bu4NOH and stir the reaction at room temperature.[1]

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, neutralize the reaction mixture and extract the product with an appropriate organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous MgSO4, filter, and concentrate.

• Purify the product by column chromatography to obtain the diol intermediate.

Step 3: Deprotection to Yield Prodelphinidin B3

The final deprotection step involves the removal of benzyl (B1604629) ether protecting groups via hydrogenolysis to yield the target compound, Prodelphinidin B3.

Protocol:

• Dissolve the diol intermediate from Step 2 in a suitable solvent system (e.g., a mixture of THF, methanol, and water).

• Add Pd(OH)2/C as the catalyst.

• Stir the mixture under a hydrogen atmosphere (e.g., using a balloon) at room temperature.

• Monitor the reaction by TLC.

• Once the reaction is complete, filter the mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Lyophilize the resulting aqueous solution to obtain pure Prodelphinidin B3 (1) as a solid.

Step 4: Peracetylation for Characterization (Optional)

Peracetylation of the final product can be performed for characterization purposes, as the acetylated derivative is often more amenable to chromatographic and spectroscopic analysis.

Protocol:

• To a solution of Prodelphinidin B3 (1) in pyridine, add acetic anhydride and a catalytic amount of DMAP.[1]

• Stir the mixture at room temperature for 12 hours.

• Add saturated aqueous NaHCO3 to the reaction mixture and extract with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over MgSO4, filter, and concentrate.

• Purify the crude product by preparative TLC (e.g., using a hexane:EtOAc:CH2Cl2 solvent system) to afford the peracetate derivative (11).[1]

Mandatory Visualization

Caption: Total Synthesis Workflow of Prodelphinidin B3.

Caption: Prodelphinidin B3 Induced Cell Cycle Arrest and Apoptosis.

References

• 1. G2-M DNA damage checkpoint - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. oncotarget.com [oncotarget.com]
• 4. researchgate.net [researchgate.net]
• 5. soar-ir.repo.nii.ac.jp [soar-ir.repo.nii.ac.jp]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. SYNTHESIS OF PROCYANIDINS C2 AND C1 USING LEWIS ACID MEDIATED EQUIMOLAR CONDENSATION | Semantic Scholar [semanticscholar.org]
• 8. Chemical Synthesis of Proanthocyanidins in Vitro and Their Reactions in Aging Wines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Monitoring Solid-Phase Reactions with Thin-Layer Chromatography - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]

Prodelphinidin B3 Analytical Standard: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for researchers utilizing Prodelphinidin B3 analytical standard in their work. It includes information on sourcing the standard, detailed experimental protocols for its analysis, and insights into its biological signaling pathways.

Sourcing Prodelphinidin B3 Analytical Standard

The availability and specifications of Prodelphinidin B3 analytical standards from various suppliers are crucial for ensuring the accuracy and reproducibility of experimental results. Below is a comparative table of suppliers offering this standard. Researchers are advised to visit the suppliers' websites for the most current pricing and availability.

Supplier	Catalog Number	Purity	Available Quantity	Price	Notes
LGC Standards	TRC-P755920	Not explicitly stated, sold as a reference material	Custom synthesis	Inquire	Offers a range of reference materials.[1][2]
Smolecule	SM19637	≥98% (HPLC)	5mg, 10mg, 50mg, 100mg	Inquire	Provides detailed chemical and biological information.
BLD Pharm	BD138548	≥98% (HPLC)	5mg, 10mg, 25mg, 50mg, 100mg	Inquire	Offers various package sizes.[3]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Analysis of Prodelphinidin B3

This protocol outlines a general method for the analysis of Prodelphinidin B3 using HPLC. Optimization of these conditions may be required depending on the specific sample matrix and instrumentation.

Objective: To separate and quantify Prodelphinidin B3 in a given sample.

Materials:

• Prodelphinidin B3 analytical standard

• HPLC-grade acetonitrile

• HPLC-grade methanol (B129727)

• HPLC-grade water

• Formic acid (or other suitable acid for mobile phase modification)

• Sample containing Prodelphinidin B3 (e.g., plant extract)

• 0.22 µm syringe filters

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV or Diode Array Detector (DAD)

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

Procedure:

• Standard Preparation:

  • Accurately weigh a known amount of Prodelphinidin B3 analytical standard.

  • Dissolve in a suitable solvent (e.g., methanol or a mixture of methanol and water) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • Prepare a series of calibration standards by serially diluting the stock solution to cover the expected concentration range of the samples.

• Sample Preparation:

  • For solid samples (e.g., plant material), perform an appropriate extraction procedure (e.g., maceration or sonication with a solvent like 70% acetone (B3395972) or methanol).

  • Centrifuge the extract to remove particulate matter.

  • Filter the supernatant through a 0.22 µm syringe filter before injection.

  • For liquid samples, filter through a 0.22 µm syringe filter.

• HPLC Conditions:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient Elution:

    • 0-5 min: 5% B

    • 5-30 min: Linear gradient from 5% to 30% B

    • 30-35 min: Linear gradient from 30% to 90% B

    • 35-40 min: 90% B (column wash)

    • 40-45 min: Linear gradient from 90% to 5% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10-20 µL

  • Detection Wavelength: 280 nm

• Analysis:

  • Inject the calibration standards to generate a calibration curve (peak area vs. concentration).

  • Inject the prepared samples.

  • Identify the Prodelphinidin B3 peak in the sample chromatogram by comparing its retention time with that of the standard.

  • Quantify the amount of Prodelphinidin B3 in the sample using the calibration curve.

HPLC Analysis Workflow for Prodelphinidin B3.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis of Prodelphinidin B3

This protocol provides a general method for the sensitive and selective analysis of Prodelphinidin B3 using LC-MS.

Objective: To identify and confirm the presence of Prodelphinidin B3 in complex matrices and to perform accurate quantification.

Materials:

• Same as for HPLC analysis, but with LC-MS grade solvents.

Instrumentation:

• Liquid Chromatography system coupled to a Mass Spectrometer (e.g., Triple Quadrupole or Q-TOF)

• C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size)

• Electrospray Ionization (ESI) source

Procedure:

• Standard and Sample Preparation:

  • Follow the same procedures as for HPLC analysis, ensuring high purity solvents and reagents are used.

• LC-MS Conditions:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient Elution: (A shorter gradient may be possible with UPLC systems)

    • 0-2 min: 5% B

    • 2-15 min: Linear gradient from 5% to 40% B

    • 15-17 min: Linear gradient from 40% to 95% B

    • 17-20 min: 95% B

    • 20-22 min: Linear gradient from 95% to 5% B

    • 22-25 min: 5% B

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 2-5 µL

• Mass Spectrometry Conditions:

  • Ionization Mode: Negative Electrospray Ionization (ESI-) is often preferred for proanthocyanidins.

  • Capillary Voltage: 3.0-4.0 kV

  • Cone Voltage: 30-50 V

  • Source Temperature: 120-150 °C

  • Desolvation Temperature: 350-450 °C

  • Desolvation Gas Flow: 600-800 L/hr

  • Data Acquisition:

    • Full Scan Mode: To identify the molecular ion of Prodelphinidin B3 ([M-H]⁻ at m/z 609.1).

    • Tandem MS (MS/MS) or Selected Ion Recording (SIR): For targeted and more sensitive quantification. Key fragment ions can be monitored for confirmation.

• Analysis:

  • Identify Prodelphinidin B3 based on its retention time and the accurate mass of its molecular ion.

  • Confirm the identity by comparing the fragmentation pattern with that of the analytical standard.

  • For quantification, use the peak area of the most abundant and specific precursor-product ion transition.

LC-MS Analysis Workflow for Prodelphinidin B3.

Biological Activity and Signaling Pathways

Prodelphinidin B3 has been reported to exhibit various biological activities, including antioxidant and antitumor effects.[4] Research suggests that its mechanism of action may involve the modulation of key cellular signaling pathways.

Potential Interaction with PI3K/Akt/mTOR and MAPK Signaling Pathways

Prodelphinidins, a class of compounds to which Prodelphinidin B3 belongs, have been shown to interfere with the Phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of rapamycin (B549165) (mTOR) and the Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[4] These pathways are crucial regulators of cell proliferation, survival, and apoptosis, and their dysregulation is often implicated in cancer. The diagram below illustrates the potential points of intervention for Prodelphinidin B3 within these pathways.

References

• 1. Buy Online CAS Number 78362-05-7 - TRC - Prodelphinidin B3 | LGC Standards [lgcstandards.com]
• 2. Buy Online CAS Number 78362-05-7 - TRC - Prodelphinidin B3 | LGC Standards [lgcstandards.com]
• 3. 78362-05-7|Prodelphinidin B3|BLD Pharm [bldpharm.com]
• 4. Buy Prodelphinidin B3 | 78362-05-7 [smolecule.com]

Application Notes and Protocols for In Vivo Efficacy Studies of Prodelphinidin B3

Audience: Researchers, scientists, and drug development professionals.

Introduction

Prodelphinidin B3 is a naturally occurring biflavonoid found in various plants. It belongs to the proanthocyanidin (B93508) class of polyphenols and has garnered significant interest for its potential therapeutic properties, including antioxidant, anti-inflammatory, and anti-cancer activities.[1] These application notes provide detailed protocols for designing and conducting in vivo studies to evaluate the efficacy of Prodelphinidin B3 in preclinical animal models of inflammation, oxidative stress, and cancer.

Preclinical Evaluation of Anti-Inflammatory Efficacy

Inflammation is a critical component of numerous diseases. Prodelphinidins have been shown to exert anti-inflammatory effects by modulating key signaling pathways.[2] This section outlines protocols for two distinct mouse models of inflammation to assess the therapeutic potential of Prodelphinidin B3.

Carrageenan-Induced Paw Edema Model

This is a widely used and reproducible model for studying acute inflammation.[3][4]

• Animal Model: Male Swiss mice (20-25 g).

• Experimental Groups:

  • Group 1: Vehicle control (e.g., PBS, i.p.).

  • Group 2: Carrageenan control (1% carrageenan in saline).

  • Group 3: Prodelphinidin B3 (e.g., 10 mg/kg, i.p.) + Carrageenan.

  • Group 4: Prodelphinidin B3 (e.g., 25 mg/kg, i.p.) + Carrageenan.

  • Group 5: Indomethacin (B1671933) (positive control, 10 mg/kg, i.p.) + Carrageenan.

• Procedure:

  • Administer Prodelphinidin B3, vehicle, or indomethacin intraperitoneally 1 hour before carrageenan injection.[2]

  • Inject 20 µL of 1% carrageenan solution into the subplantar region of the right hind paw.[2]

  • Measure paw volume using a plethysmometer at 1, 2, 3, and 4 hours post-carrageenan injection.

  • At 4 hours post-injection, euthanize the animals and collect paw tissue for further analysis.

• Endpoint Analysis:

  • Paw edema inhibition (%).

  • Myeloperoxidase (MPO) activity in paw tissue to quantify neutrophil infiltration.

  • Histopathological examination of paw tissue.

  • qRT-PCR analysis of pro-inflammatory cytokine (TNF-α, IL-1β, IL-6) mRNA levels in paw tissue.[5]

Lipopolysaccharide (LPS)-Induced Systemic Inflammation Model

This model mimics systemic inflammation and allows for the evaluation of the systemic anti-inflammatory effects of Prodelphinidin B3.[6][7]

• Animal Model: Male C57BL/6 mice (8-10 weeks old).

• Experimental Groups:

  • Group 1: Saline control.

  • Group 2: LPS control (e.g., 0.5 mg/kg, i.p.).[8]

  • Group 3: Prodelphinidin B3 (e.g., 10 mg/kg, i.p.) + LPS.

  • Group 4: Prodelphinidin B3 (e.g., 25 mg/kg, i.p.) + LPS.

  • Group 5: Dexamethasone (B1670325) (positive control, 1 mg/kg, i.p.) + LPS.

• Procedure:

  • Administer Prodelphinidin B3, vehicle, or dexamethasone 1 hour before LPS injection.

  • Inject LPS intraperitoneally.

  • Collect blood samples at 3 and 6 hours post-LPS injection for cytokine analysis.

  • At 6 hours, euthanize animals and collect lung and liver tissues.

• Endpoint Analysis:

  • Serum levels of TNF-α, IL-1β, and IL-6 (ELISA).

  • Histopathological examination of lung and liver tissues for inflammatory cell infiltration and tissue damage.

  • qRT-PCR analysis of inflammatory gene expression (e.g., iNOS, COX-2) in lung and liver tissues.

Data Presentation: Anti-Inflammatory Studies

Parameter	Carrageenan Model	LPS Model
Animal Strain	Swiss Mice	C57BL/6 Mice
Inducing Agent	1% Carrageenan	0.5 mg/kg LPS
Prodelphinidin B3 Doses	10, 25 mg/kg	10, 25 mg/kg
Positive Control	Indomethacin (10 mg/kg)	Dexamethasone (1 mg/kg)
Primary Endpoints	Paw Edema Volume	Serum Cytokine Levels
Secondary Endpoints	MPO Activity, Histopathology, Cytokine mRNA	Tissue Histopathology, Inflammatory Gene Expression

Preclinical Evaluation of Antioxidant Efficacy

Oxidative stress is a key pathogenic factor in many diseases. Prodelphinidins are known for their potent antioxidant properties.[9][10] This section describes an in vivo model to assess the antioxidant capacity of Prodelphinidin B3.

AAPH-Induced Oxidative Stress Model

2,2'-Azobis(2-amidinopropane) dihydrochloride (B599025) (AAPH) is a free radical generator used to induce oxidative stress in vivo.[11][12][13]

• Animal Model: Male Wistar rats (180-220 g).

• Experimental Groups:

  • Group 1: Vehicle control.

  • Group 2: AAPH control (e.g., 60 mg/kg, i.p.).

  • Group 3: Prodelphinidin B3 (e.g., 25 mg/kg, oral gavage) + AAPH.

  • Group 4: Prodelphinidin B3 (e.g., 50 mg/kg, oral gavage) + AAPH.

  • Group 5: N-acetylcysteine (NAC) (positive control, 150 mg/kg, oral gavage) + AAPH.

• Procedure:

  • Pre-treat animals with Prodelphinidin B3, vehicle, or NAC daily for 7 days.

  • On day 7, administer AAPH 1 hour after the final treatment.

  • Collect blood and tissues (liver, kidney) 24 hours after AAPH administration.

• Endpoint Analysis:

  • Lipid Peroxidation: Malondialdehyde (MDA) levels in plasma and tissue homogenates using the TBARS assay.[14][15][16][17]

  • Antioxidant Enzyme Activity:

    • Superoxide Dismutase (SOD) activity in tissue homogenates.[1][9][10][18]

    • Glutathione Peroxidase (GPx) activity in tissue homogenates.[19][20][21][22]

    • Catalase (CAT) activity in tissue homogenates.[10]

  • Total Antioxidant Capacity (TAC): In plasma.

Data Presentation: Antioxidant Study

Parameter	AAPH-Induced Oxidative Stress Model
Animal Strain	Wistar Rats
Inducing Agent	60 mg/kg AAPH
Prodelphinidin B3 Doses	25, 50 mg/kg
Positive Control	N-acetylcysteine (150 mg/kg)
Primary Endpoints	Plasma and Tissue MDA Levels
Secondary Endpoints	SOD, GPx, CAT Activity, Plasma TAC

Preclinical Evaluation of Anti-Cancer Efficacy

Prodelphinidins have demonstrated anti-tumor effects in various cancer cell lines.[1] A xenograft model is crucial to evaluate the in vivo anti-cancer potential of Prodelphinidin B3.

Triple-Negative Breast Cancer (TNBC) Xenograft Model

A derivative of prodelphinidin has shown efficacy in a TNBC xenograft model, suggesting this is a relevant model for Prodelphinidin B3.[23][24]

• Animal Model: Female athymic nude mice (4-6 weeks old).

• Cell Line: MDA-MB-453 human breast cancer cells.

• Experimental Groups:

  • Group 1: Vehicle control.

  • Group 2: Prodelphinidin B3 (e.g., 20 mg/kg, i.p.).

  • Group 3: Prodelphinidin B3 (e.g., 40 mg/kg, i.p.).

  • Group 4: Paclitaxel (positive control, 10 mg/kg, i.v.).

• Procedure:

  • Subcutaneously inject 5 x 10^6 MDA-MB-453 cells into the flank of each mouse.

  • When tumors reach a palpable size (e.g., 100 mm³), randomize mice into treatment groups.

  • Administer treatments three times a week.

  • Measure tumor volume and body weight twice a week.

  • Euthanize mice when tumors reach a predetermined size or at the end of the study (e.g., 28 days).

• Endpoint Analysis:

  • Tumor growth inhibition.

  • Body weight changes (as a measure of toxicity).

  • Immunohistochemical analysis of tumor tissue for markers of proliferation (Ki-67) and apoptosis (cleaved caspase-3).

  • Western blot analysis of tumor lysates for proteins in the Notch1 and NF-κB signaling pathways.

Data Presentation: Anti-Cancer Study

Parameter	TNBC Xenograft Model
Animal Strain	Athymic Nude Mice
Cell Line	MDA-MB-453
Prodelphinidin B3 Doses	20, 40 mg/kg
Positive Control	Paclitaxel (10 mg/kg)
Primary Endpoint	Tumor Volume
Secondary Endpoints	Body Weight, Ki-67, Cleaved Caspase-3, Notch1/NF-κB pathway proteins

Visualization of Methodologies and Pathways

Experimental Workflow for In Vivo Studies

Caption: General experimental workflow for in vivo efficacy studies.

Proposed Anti-Inflammatory Signaling Pathway of Prodelphinidin B3

Caption: Prodelphinidin B3 inhibition of the NF-κB signaling pathway.

Proposed Anti-Cancer Signaling Pathway of Prodelphinidin B3

Caption: Prodelphinidin B3 modulation of Notch1 and apoptosis pathways.

References

• 1. prometheusprotocols.net [prometheusprotocols.net]
• 2. Inhibition of Carrageenan-Induced Acute Inflammation in Mice by the Microgramma vacciniifolia Frond Lectin (MvFL) | MDPI [mdpi.com]
• 3. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 4. Carrageenan-Induced Paw Edema in the Rat and Mouse | Springer Nature Experiments [experiments.springernature.com]
• 5. Approaches to Determine Expression of Inflammatory Cytokines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. meliordiscovery.com [meliordiscovery.com]
• 7. LPS-induced Murine Neuroinflammation Model: Main Features and Suitability for Pre-clinical Assessment of Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. assaygenie.com [assaygenie.com]
• 10. Superoxide Dismutase (SOD) and Catalase (CAT) Activity Assay Protocols for Caenorhabditis elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A new oxidative stress model, 2,2-azobis(2-amidinopropane) dihydrochloride induces cardiovascular damages in chicken embryo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A New Oxidative Stress Model, 2,2-Azobis(2-Amidinopropane) Dihydrochloride Induces Cardiovascular Damages in Chicken Embryo | PLOS One [journals.plos.org]
• 13. A New Oxidative Stress Model, 2,2-Azobis(2-Amidinopropane) Dihydrochloride Induces Cardiovascular Damages in Chicken Embryo - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. NWK-MDA01 Malondialdehyde Protocol [nwlifescience.com]
• 16. MDA Assay Kit M496 manual | DOJINDO [dojindo.com]
• 17. assaygenie.com [assaygenie.com]
• 18. researchgate.net [researchgate.net]
• 19. sciencellonline.com [sciencellonline.com]
• 20. raybiotech.com [raybiotech.com]
• 21. nwlifescience.com [nwlifescience.com]
• 22. file.elabscience.com [file.elabscience.com]
• 23. Prodelphinidin B-2,3,3”-O-gallate via chemical oxidation of epigallocatechin-3-gallate shows high efficacy inhibiting triple-negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing Prodelphinidin B3 Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for assessing the cytotoxic effects of Prodelphinidin B3, a naturally occurring polyphenolic compound, on various cell lines. The included methodologies, data summaries, and visual diagrams are intended to guide researchers in pharmacology, toxicology, and drug discovery in evaluating the potential of Prodelphinidin B3 as a therapeutic agent.

Introduction

Prodelphinidin B3 is a dimeric proanthocyanidin (B93508) found in various plant sources. Like many polyphenols, it has garnered interest for its potential health benefits, including antioxidant and anticancer properties. Understanding the cytotoxic mechanisms of Prodelphinidin B3 is crucial for its development as a potential therapeutic. This document outlines standard cell culture protocols to determine its in vitro cytotoxicity, focusing on the MTT and LDH assays. Additionally, it summarizes the known signaling pathways affected by prodelphinidins and related compounds.

Data Presentation

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Prodelphinidin B3 and related compounds in various cancer cell lines. These values represent the concentration of the compound required to inhibit cell growth by 50% and are a key metric for cytotoxicity.

Compound	Cell Line	Cancer Type	IC50 Value (µM)
Prodelphinidin B-2,3,3”-O-gallate	MDA-MB-231	Triple-Negative Breast Cancer	33.875 ± 1.764
Prodelphinidin B-2,3,3”-O-gallate	MDA-MB-453	Triple-Negative Breast Cancer	28.006 ± 0.983
Prodelphinidin B-2,3,3”-O-gallate	MDA-MB-468	Triple-Negative Breast Cancer	49.0093 ± 2.660
Prodelphinidin B-2,3,3”-O-gallate	MCF7	Breast Cancer (ERα-positive)	41.97 ± 1.787
Prodelphinidin B3	PC-3	Prostate Cancer	< 50
Delphinidin	MDA-MB-453	HER-2 Positive Breast Cancer	41.42
Delphinidin	BT-474	HER-2 Positive Breast Cancer	60.92
Delphinidin	MCF7	Breast Cancer	120

Experimental Protocols

Two common methods for assessing cytotoxicity are the MTT and LDH assays. The MTT assay measures cell viability by assessing mitochondrial metabolic activity, while the LDH assay quantifies cell death by measuring the release of lactate (B86563) dehydrogenase from damaged cells.

Protocol 1: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This protocol is adapted for determining the cytotoxicity of plant-derived polyphenols.

Materials:

• Prodelphinidin B3

• Target cancer cell lines (e.g., PC-3, MDA-MB-231, MCF-7)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• MTT solution (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells from a sub-confluent culture.

  • Seed the cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Prodelphinidin B3 in DMSO.

  • Prepare serial dilutions of Prodelphinidin B3 in a complete culture medium to achieve the desired final concentrations (e.g., 10, 25, 50, 100, 200 µM). Ensure the final DMSO concentration in each well is less than 0.5%.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest Prodelphinidin B3 concentration) and a negative control (untreated cells in medium only).

  • Carefully remove the medium from the wells and add 100 µL of the prepared Prodelphinidin B3 dilutions or control solutions.

  • Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 3-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • Plot the percentage of cell viability against the Prodelphinidin B3 concentration to determine the IC50 value.

Protocol 2: LDH (Lactate Dehydrogenase) Cytotoxicity Assay

This assay measures the release of LDH from damaged cells into the culture supernatant.

Materials:

• Prodelphinidin B3

• Target cancer cell lines

• Complete cell culture medium

• LDH cytotoxicity assay kit (commercially available)

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the MTT Assay Protocol.

  • It is crucial to include the following controls as per the kit manufacturer's instructions:

    • Spontaneous LDH release: Untreated cells.

    • Maximum LDH release: Cells treated with a lysis buffer (provided in the kit).

    • Background control: Culture medium without cells.

• Sample Collection:

  • After the treatment incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes.

  • Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Assay:

  • Prepare the LDH reaction mixture according to the manufacturer's protocol.

  • Add 50 µL of the reaction mixture to each well of the new plate containing the supernatants.

  • Incubate the plate at room temperature for 30 minutes, protected from light.

• Data Acquisition:

  • Add 50 µL of the stop solution (if provided in the kit) to each well.

  • Measure the absorbance at the recommended wavelength (usually 490 nm) using a microplate reader.

  • Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Experimental Value - Spontaneous Release) / (Maximum Release - Spontaneous Release)] x 100

Mandatory Visualizations

Experimental Workflow

Application of Prodelphinidin B3 in Functional Food Development: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prodelphinidin B3 is a B-type proanthocyanidin, a class of polyphenolic compounds found in various plant-based foods, including barley, pomegranate peels, and some fruits.[1] As a potent antioxidant and anti-inflammatory agent, Prodelphinidin B3 holds significant promise for the development of functional foods and nutraceuticals aimed at mitigating oxidative stress and inflammation-related chronic diseases. This document provides detailed application notes, experimental protocols, and an overview of the current understanding of Prodelphinidin B3's biological activities to support its research and development in functional food applications.

Biological Activities and Potential Applications

Prodelphinidin B3 exhibits a range of biological activities that make it an attractive ingredient for functional foods. Its primary modes of action include potent antioxidant and anti-inflammatory effects.

Antioxidant Activity

Prodelphinidin B3 is a powerful antioxidant, contributing significantly to the antioxidant capacity of the foods in which it is present.[2] Studies on pigmented barley have identified Prodelphinidin B3 as a major contributor to its antioxidant activity.[2][3] This activity is crucial for neutralizing reactive oxygen species (ROS), thereby protecting cells from oxidative damage, a key factor in aging and various chronic diseases.

Anti-inflammatory Effects

Prodelphinidin B3 and related proanthocyanidins (B150500) have demonstrated significant anti-inflammatory properties. They can modulate key inflammatory signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[4][5] By inhibiting these pathways, prodelphinidins can reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in chronic inflammatory conditions.[6]

Quantitative Data on Biological Activity

The following table summarizes the available quantitative data on the antioxidant activity of Prodelphinidin B3. Data on its specific anti-inflammatory potency is still emerging, with current research often focusing on extracts rich in prodelphinidins.

Biological Activity	Assay	Source Material	Result	Reference
Antioxidant Activity	Online ABTS	Purple Barley	49.05 ± 0.00 mg Trolox Equivalents (TE)/100 g dry weight	[3]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the evaluation of Prodelphinidin B3's efficacy.

Antioxidant Activity Assays

This assay measures the ability of an antioxidant to donate a hydrogen atom and scavenge the stable DPPH radical.

Materials:

• Prodelphinidin B3 standard or extract

• DPPH solution (0.1 mM in methanol)

• Methanol

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader

Protocol:

• Prepare a stock solution of Prodelphinidin B3 in methanol.

• Create a series of dilutions of the Prodelphinidin B3 stock solution and the ascorbic acid standard.

• In a 96-well plate, add 100 µL of each dilution to separate wells.

• Add 100 µL of the 0.1 mM DPPH solution to each well.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• Determine the IC50 value (the concentration of the sample that scavenges 50% of the DPPH radicals) by plotting the percentage of inhibition against the concentration.

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation.

Materials:

• Prodelphinidin B3 standard or extract

• ABTS solution (7 mM)

• Potassium persulfate solution (2.45 mM)

• Ethanol (B145695) or phosphate-buffered saline (PBS)

• Trolox (positive control)

• 96-well microplate

• Microplate reader

Protocol:

• Prepare the ABTS radical cation solution by mixing equal volumes of 7 mM ABTS solution and 2.45 mM potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

• Dilute the ABTS radical cation solution with ethanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.

• Prepare a stock solution of Prodelphinidin B3 and a series of dilutions, along with a Trolox standard curve.

• In a 96-well plate, add 20 µL of each dilution to separate wells.

• Add 180 µL of the diluted ABTS radical cation solution to each well.

• Incubate the plate in the dark at room temperature for 6 minutes.

• Measure the absorbance at 734 nm.

• Calculate the percentage of inhibition and the Trolox Equivalent Antioxidant Capacity (TEAC).

In Vitro Anti-inflammatory Assay: Measurement of Cytokine Production in Macrophages

This protocol describes the evaluation of Prodelphinidin B3's ability to inhibit the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW 264.7 macrophage cell line

• DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% FBS and 1% penicillin-streptomycin

• Prodelphinidin B3

• Lipopolysaccharide (LPS) from E. coli

• ELISA kits for TNF-α and IL-6

• Cell culture plates (24-well)

Protocol:

• Seed RAW 264.7 cells in 24-well plates at a density of 2 x 10^5 cells/well and allow them to adhere overnight.

• Pre-treat the cells with various non-cytotoxic concentrations of Prodelphinidin B3 for 2 hours.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours. A control group without LPS stimulation and a group with only LPS stimulation should be included.

• After incubation, collect the cell culture supernatants and centrifuge to remove any debris.

• Measure the concentrations of TNF-α and IL-6 in the supernatants using commercial ELISA kits, following the manufacturer's instructions.

• Analyze the data to determine the dose-dependent inhibitory effect of Prodelphinidin B3 on cytokine production.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways modulated by prodelphinidins and a general workflow for evaluating their bioactivity.

Caption: Anti-inflammatory signaling pathways modulated by Prodelphinidin B3.

Caption: General experimental workflow for Prodelphinidin B3 application.

Bioavailability and Considerations for Functional Food Formulation

A critical aspect for the efficacy of any bioactive compound in functional foods is its bioavailability. Current research on B-type procyanidin (B600670) dimers, including Prodelphinidin B3, suggests that their absorption in the small intestine is generally low.[7][8] Some studies indicate that a small fraction of these dimers may be absorbed intact, while others suggest they might be partially broken down into their constituent monomers (catechin and gallocatechin in the case of Prodelphinidin B3) before absorption.[9] One study on rats specifically reported that procyanidin dimer B3 was not absorbed or cleaved into bioavailable monomers.[8]

This poor bioavailability presents a challenge for functional food development. Strategies to enhance the bioavailability of Prodelphinidin B3, such as encapsulation or co-administration with other food components, should be explored.

When formulating functional foods with Prodelphinidin B3, it is also important to consider its stability during processing and storage. Prodelphinidins can be sensitive to heat, light, and pH changes.[2] Therefore, processing conditions should be optimized to minimize degradation. Incorporation into food matrices that offer a protective effect, such as beverages with a lower pH or products with a solid matrix, may be beneficial.

Future Directions

While Prodelphinidin B3 shows great potential, further research is needed in several key areas:

• Quantitative Anti-inflammatory Data: More studies are required to quantify the specific anti-inflammatory effects of pure Prodelphinidin B3, including its impact on a wider range of inflammatory markers.

• Bioavailability in Humans: Human clinical trials are necessary to determine the actual bioavailability and metabolism of Prodelphinidin B3.

• Functional Food Efficacy: The development and clinical testing of functional food prototypes containing Prodelphinidin B3 are essential to validate its health benefits in a real-world context.

• Synergistic Effects: Investigating the potential synergistic effects of Prodelphinidin B3 with other bioactive compounds could lead to the development of more effective functional food formulations.

By addressing these research gaps, the full potential of Prodelphinidin B3 as a valuable ingredient in the next generation of functional foods can be realized.

References

• 1. researchgate.net [researchgate.net]
• 2. twistaroma.fr [twistaroma.fr]
• 3. mdpi.com [mdpi.com]
• 4. Anti-inflammatory effect of procyanidin B1 on LPS-treated THP1 cells via interaction with the TLR4-MD-2 heterodimer and p38 MAPK and NF-κB signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. renaissance.stonybrookmedicine.edu [renaissance.stonybrookmedicine.edu]
• 6. Discovery of an effective anti-inflammatory agent for inhibiting the activation of NF-κB - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bioavailability of procyanidin dimers and trimers and matrix food effects in in vitro and in vivo models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cambridge.org [cambridge.org]
• 9. Epicatechin is the primary bioavailable form of the procyanidin dimers B2 and B5 after transfer across the small intestine - PubMed [pubmed.ncbi.nlm.nih.gov]

Prodelphinidin B3: Application Notes and Protocols for Preventing Oxidative Stress in Vitro

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prodelphinidin B3 is a naturally occurring polyphenolic compound belonging to the proanthocyanidin (B93508) class of flavonoids. Found in various plants, fruits, and beverages, it has garnered significant interest for its potent antioxidant properties. Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in the pathogenesis of numerous diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer. Prodelphinidin B3 has emerged as a promising candidate for mitigating oxidative damage.

These application notes provide a comprehensive overview of the in vitro applications of Prodelphinidin B3 in preventing oxidative stress. Detailed protocols for key experiments are outlined to facilitate the investigation of its antioxidant efficacy and mechanisms of action.

Data Presentation

The antioxidant capacity of Prodelphinidin B3 can be quantified using various in vitro assays. The following tables summarize the expected outcomes and provide a framework for presenting experimental data.

Table 1: Radical Scavenging Activity of Prodelphinidin B3

Assay	Radical	Standard	Prodelphinidin B3 IC₅₀ (µM)	Reference IC₅₀ (µM)
DPPH	2,2-diphenyl-1-picrylhydrazyl	Trolox/Ascorbic Acid	[Insert Experimental Data]	[Insert Experimental Data]
ABTS	2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)	Trolox/Ascorbic Acid	[Insert Experimental Data]	[Insert Experimental Data]

IC₅₀ (half-maximal inhibitory concentration) is the concentration of the compound required to scavenge 50% of the free radicals.

Table 2: Cellular Antioxidant Activity of Prodelphinidin B3

Assay	Cell Line	Oxidative Stress Inducer	Parameter Measured	Prodelphinidin B3 Effective Concentration (µM)	Effect (% of Control)
Cellular Antioxidant Activity (CAA)	e.g., HepG2, HaCaT	AAPH	DCF Fluorescence	[Insert Experimental Data]	[Insert Experimental Data]
Intracellular ROS	e.g., HUVEC, SH-SY5Y	H₂O₂	DCFH-DA Fluorescence	[Insert Experimental Data]	[Insert Experimental Data]
Lipid Peroxidation	e.g., PC12, RAW 264.7	Fe²⁺/Ascorbate	Malondialdehyde (MDA) Levels	[Insert Experimental Data]	[Insert Experimental Data]

Experimental Protocols

DPPH Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it. The reduction of DPPH is accompanied by a color change from violet to yellow, which is measured spectrophotometrically.

Protocol:

• Prepare a stock solution of Prodelphinidin B3 in a suitable solvent (e.g., methanol (B129727) or ethanol).

• Prepare a 0.1 mM solution of DPPH in methanol.

• In a 96-well plate, add 20 µL of various concentrations of Prodelphinidin B3 or a standard antioxidant (e.g., Trolox or ascorbic acid).

• Add 180 µL of the DPPH solution to each well.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• The IC₅₀ value is determined by plotting the percentage of inhibition against the concentration of Prodelphinidin B3.

ABTS Radical Cation Decolorization Assay

Principle: This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•⁺). The reduction of the blue-green ABTS•⁺ to its colorless neutral form is monitored spectrophotometrically.

Protocol:

• Prepare a 7 mM ABTS stock solution and a 2.45 mM potassium persulfate stock solution in water.

• To produce the ABTS•⁺ solution, mix the two stock solutions in equal quantities and allow them to react in the dark at room temperature for 12-16 hours.

• Dilute the ABTS•⁺ solution with ethanol (B145695) or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

• In a 96-well plate, add 10 µL of various concentrations of Prodelphinidin B3 or a standard antioxidant (e.g., Trolox).

• Add 190 µL of the diluted ABTS•⁺ solution to each well.

• Incubate the plate at room temperature for 6 minutes.

• Measure the absorbance at 734 nm.

• The percentage of ABTS•⁺ scavenging activity is calculated using the same formula as for the DPPH assay.

• The IC₅₀ value is determined from the dose-response curve.

Cellular Antioxidant Activity (CAA) Assay

Principle: This assay measures the ability of a compound to inhibit the oxidation of a fluorescent probe (2',7'-dichlorofluorescin diacetate, DCFH-DA) within a cell line, providing a more biologically relevant measure of antioxidant activity.

Protocol:

• Seed a suitable cell line (e.g., HepG2) in a 96-well black, clear-bottom plate and grow to confluence.

• Wash the cells with PBS.

• Incubate the cells with 25 µM DCFH-DA in a serum-free medium for 1 hour at 37°C.

• Wash the cells with PBS to remove the excess probe.

• Treat the cells with various concentrations of Prodelphinidin B3 or a standard antioxidant (e.g., quercetin) for 1 hour.

• Induce oxidative stress by adding a peroxyl radical initiator, such as 600 µM 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (B599025) (AAPH).

• Immediately measure the fluorescence intensity (excitation 485 nm, emission 538 nm) every 5 minutes for 1 hour using a microplate reader.

• Calculate the area under the curve (AUC) for both the control and treated wells.

• The CAA value is calculated as: CAA unit = 100 - (∫SA / ∫CA) x 100 where ∫SA is the integrated area under the sample curve and ∫CA is the integrated area under the control curve.

Measurement of Intracellular Reactive Oxygen Species (ROS)

Principle: This protocol directly measures the levels of intracellular ROS using the fluorescent probe DCFH-DA. Prodelphinidin B3's ability to reduce ROS levels upon induction of oxidative stress is quantified.

Protocol:

• Culture a suitable cell line (e.g., HUVECs) in a 96-well plate.

• Pre-treat the cells with various concentrations of Prodelphinidin B3 for a specified time (e.g., 1-24 hours).

• Induce oxidative stress by adding an agent like hydrogen peroxide (H₂O₂) at a final concentration of 100-500 µM for 30-60 minutes.

• Wash the cells with PBS and then incubate with 10 µM DCFH-DA in serum-free medium for 30 minutes at 37°C in the dark.

• Wash the cells again with PBS.

• Measure the fluorescence intensity (excitation ~485 nm, emission ~530 nm) using a fluorescence microplate reader or a fluorescence microscope.

• The percentage reduction in ROS is calculated relative to the cells treated only with the oxidative stress inducer.

Lipid Peroxidation (Malondialdehyde - MDA) Assay

Principle: Lipid peroxidation is a key indicator of oxidative damage. This assay measures the levels of malondialdehyde (MDA), a major byproduct of lipid peroxidation, which reacts with thiobarbituric acid (TBA) to form a colored product.

Protocol:

• Culture a suitable cell line and treat with Prodelphinidin B3 at various concentrations, followed by an inducer of lipid peroxidation (e.g., Fe²⁺/ascorbate).

• Lyse the cells and collect the supernatant.

• To 100 µL of the cell lysate, add 100 µL of SDS lysis solution and 250 µL of TBA reagent.

• Incubate the mixture at 95°C for 60 minutes.

• Cool the samples on ice and then centrifuge to pellet any precipitate.

• Measure the absorbance of the supernatant at 532 nm.

• The concentration of MDA is calculated based on a standard curve prepared with known concentrations of MDA.

Signaling Pathways and Mechanisms of Action

Prodelphinidin B3 is believed to exert its antioxidant effects through the modulation of key cellular signaling pathways.

Nrf2/ARE Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that plays a crucial role in the cellular defense against oxidative stress. Under normal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1) and targeted for degradation. Upon exposure to oxidative stress or antioxidants like Prodelphinidin B3, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes. This leads to the upregulation of protective enzymes such as heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), and glutamate-cysteine ligase (GCL).

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is involved in cellular processes such as proliferation, differentiation, and apoptosis. Oxidative stress can lead to the aberrant activation of MAPK pathways, including p38 and JNK, contributing to cellular damage. Prodelphinidin B3 may inhibit the phosphorylation and activation of these pro-oxidant MAPK pathways, thereby reducing inflammation and apoptosis induced by oxidative stress.[1][2][3]

Experimental Workflow

A logical workflow for evaluating the antioxidant potential of Prodelphinidin B3 is essential for comprehensive analysis.

Conclusion

Prodelphinidin B3 demonstrates significant promise as a natural antioxidant for the prevention of oxidative stress-related cellular damage. The protocols and data presentation formats provided in these application notes offer a standardized framework for researchers to investigate its efficacy and elucidate its mechanisms of action. Further in vitro and subsequent in vivo studies are warranted to fully explore the therapeutic potential of Prodelphinidin B3 in the context of oxidative stress-mediated diseases.

References

• 1. dpph assay ic50: Topics by Science.gov [science.gov]
• 2. mdpi.com [mdpi.com]
• 3. polyphenols-biotech.fr [polyphenols-biotech.fr]

Application Notes and Protocols for Assessing Prodelphinidin B3 Inhibition of Inflammatory Enzymes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prodelphinidin B3, a naturally occurring dimeric proanthocyanidin (B93508) found in various plants, including barley, grapes, and pomegranate, has garnered interest for its potential health benefits, including its anti-inflammatory properties.[1][2] Prodelphinidins, as a class of flavonoids, are known to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX).[3][4] These enzymes are critical in the biosynthesis of prostaglandins (B1171923) and leukotrienes, potent mediators of inflammation. This document provides detailed protocols for assessing the inhibitory activity of Prodelphinidin B3 against COX-1, COX-2, and 5-LOX, as well as its effects on the downstream NF-κB and MAPK signaling pathways.

Mechanism of Action Overview

Inflammatory stimuli, such as lipopolysaccharide (LPS), activate signaling cascades that lead to the expression of pro-inflammatory enzymes and cytokines. Two major pathways involved are the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. Prodelphinidin B3 is hypothesized to exert its anti-inflammatory effects by directly inhibiting the activity of inflammatory enzymes and by modulating these key signaling pathways, thereby reducing the production of inflammatory mediators.

Data Presentation: Inhibitory Activity of Prodelphinidin B3 and Related Compounds

Quantitative data on the inhibitory effects of Prodelphinidin B3 and related catechins on inflammatory enzymes are summarized below. This allows for a comparative assessment of their potency.

Compound	Target Enzyme	IC50 Value	Reference Compound	IC50 Value
Prodelphinidin B3	COX-1	Not Determined	Indomethacin	~0.1 µM
COX-2	Not Determined	Celecoxib	~0.45 µM[3]
5-LOX	Not Determined	Zileuton	Not Specified
Epigallocatechin gallate (EGCG)	COX-2	Not Specified	Celecoxib	~0.45 µM[3]
5-LOX	Not Specified	Zileuton	Not Specified

Experimental Protocols

Detailed methodologies for key experiments to assess the anti-inflammatory properties of Prodelphinidin B3 are provided below.

Cyclooxygenase (COX-1 and COX-2) Inhibition Assay (Fluorometric)

This protocol is adapted from commercially available COX inhibitor screening kits and provides a high-throughput method to assess the inhibitory activity of Prodelphinidin B3 on COX-1 and COX-2.[2][3][6]

Principle: The assay measures the peroxidase activity of COX enzymes. The hydroperoxide product generated from the oxygenation of arachidonic acid by COX reacts with a fluorometric probe to produce a fluorescent signal. The inhibition of this signal is proportional to the inhibitory activity of the test compound.

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• COX Assay Buffer

• COX Probe (e.g., ADHP)

• Heme

• Arachidonic Acid (substrate)

• Prodelphinidin B3 (dissolved in DMSO)

• Reference inhibitors (e.g., SC-560 for COX-1, Celecoxib for COX-2)

• 96-well white opaque flat-bottom plates

• Fluorescence plate reader (Ex/Em = 535/587 nm)

Procedure:

• Reagent Preparation: Prepare all reagents according to the manufacturer's instructions. Thaw enzymes on ice.

• Compound Preparation: Prepare a series of dilutions of Prodelphinidin B3 in DMSO. Further dilute 10-fold with COX Assay Buffer.

• Assay Plate Setup:

  • Blank: 10 µL Assay Buffer.

  • Enzyme Control (100% Activity): 10 µL Assay Buffer.

  • Inhibitor Control: 10 µL of the respective reference inhibitor.

  • Test Compound: 10 µL of diluted Prodelphinidin B3.

• Reaction Mix Preparation: For each well, prepare a reaction mix containing:

  • 76 µL COX Assay Buffer

  • 1 µL COX Probe

  • 2 µL Diluted COX Cofactor

  • 1 µL COX-1 or COX-2 enzyme

• Reaction Initiation: Add 80 µL of the Reaction Mix to each well. Incubate for 5 minutes at 25°C.

• Substrate Addition: Initiate the reaction by adding 10 µL of diluted arachidonic acid to all wells simultaneously using a multi-channel pipette.

• Measurement: Immediately measure the fluorescence in a kinetic mode at 25°C for 5-10 minutes (Ex/Em = 535/587 nm).

• Data Analysis:

  • Calculate the rate of reaction (slope) for each well from the linear portion of the kinetic curve.

  • Calculate the percentage of inhibition using the following formula: % Inhibition = [1 - (Slope of Test Compound / Slope of Enzyme Control)] x 100

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of Prodelphinidin B3 concentration and fitting the data to a dose-response curve.

5-Lipoxygenase (5-LOX) Inhibition Assay (Fluorometric)

This protocol is based on commercially available 5-LOX inhibitor screening kits.[7][8]

Principle: The assay measures the activity of 5-LOX by detecting the hydroperoxide products generated from the oxidation of a suitable substrate (e.g., arachidonic acid). A specific probe reacts with the hydroperoxides to produce a fluorescent product.

Materials:

• Human recombinant 5-LOX enzyme

• LOX Assay Buffer

• LOX Probe

• LOX Substrate (e.g., arachidonic acid)

• Prodelphinidin B3 (dissolved in DMSO)

• Reference inhibitor (e.g., Zileuton)

• 96-well white opaque flat-bottom plates

• Fluorescence plate reader (Ex/Em = 500/536 nm)

Procedure:

• Compound and Control Preparation: Prepare dilutions of Prodelphinidin B3 and the reference inhibitor in the appropriate solvent. Add 2 µL of the test compound, reference inhibitor, or solvent (for enzyme control) to the respective wells. Adjust the volume in each well to 40 µL with LOX Assay Buffer.

• Reaction Mix Preparation: For each well, prepare 40 µL of the reaction mix containing:

  • 36 µL LOX Assay Buffer

  • 2 µL LOX Probe

  • 2 µL 5-LOX Enzyme

• Incubation: Add the reaction mix to the wells and incubate the plate at room temperature for 10 minutes, protected from light.

• Reaction Initiation: Add 20 µL of the 1X LOX substrate to each well using a multi-channel pipette.

• Measurement: Immediately read the fluorescence in kinetic mode at 30-second intervals for 10-20 minutes (Ex/Em = 500/536 nm).

• Data Analysis:

  • Calculate the reaction rate (slope) for each well.

  • Calculate the percentage of inhibition as described for the COX assay.

  • Determine the IC50 value.

Assessment of NF-κB and MAPK Signaling Pathways by Western Blot

This protocol details the investigation of Prodelphinidin B3's effect on the phosphorylation of key proteins in the NF-κB and MAPK signaling pathways in a relevant cell line, such as RAW 264.7 macrophages.[5][9][10][11]

Cell Culture and Treatment:

• Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Seed cells in 6-well plates and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of Prodelphinidin B3 for 1-2 hours.

• Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 15-60 minutes (time course can be optimized).

Protein Extraction:

• Wash the cells with ice-cold PBS.

• Lyse the cells with RIPA buffer containing protease and phosphatase inhibitors.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration using a BCA assay.

Western Blotting:

• Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE (10-12% gel).

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane overnight at 4°C with primary antibodies against:

  • Phospho-p65 (Ser536)

  • Total p65

  • Phospho-IκBα (Ser32)

  • Total IκBα

  • Phospho-p38 MAPK (Thr180/Tyr182)

  • Total p38 MAPK

  • Phospho-ERK1/2 (Thr202/Tyr204)

  • Total ERK1/2

  • β-actin (as a loading control)

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the signal using an ECL substrate and an imaging system.

• Densitometry Analysis: Quantify the band intensities using image analysis software. Normalize the phosphorylated protein levels to the total protein levels and then to the loading control.

Visualizations

Caption: Prodelphinidin B3's proposed anti-inflammatory mechanism.

Caption: General workflow for enzyme inhibition assays.

Caption: Western blot analysis workflow.

References

• 1. Prodelphinidin B3 - Wikipedia [en.wikipedia.org]
• 2. Prodelphinidin - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. rootspress.org [rootspress.org]
• 5. Frontiers | Neurodegenerative diseases and catechins: (−)-epigallocatechin-3-gallate is a modulator of chronic neuroinflammation and oxidative stress [frontiersin.org]
• 6. The roles of catechins in regulation of systemic inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Prodelphinidin B-4 3'-O-gallate, a tea polyphenol, is involved in the inhibition of COX-2 and iNOS via the downregulation of TAK1-NF-kappaB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Natural Inhibitors against Potential Targets of Cyclooxygenase, Lipoxygenase and Leukotrienes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis, Cyclooxygenases Inhibition Activities and Interactions with BSA of N-substituted 1H-pyrrolo[3,4-c]pyridine-1,3(2H)-diones Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Natural product-driven dual COX-LOX inhibitors: Overview of recent studies on the development of novel anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Green tea catechins inhibit microglial activation which prevents the development of neurological disorders - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating Prodelphinidin B3 Bioavailability in Animal Models

Audience: Researchers, scientists, and drug development professionals.

Introduction

Prodelphinidin B3 is a B-type proanthocyanidin (B93508) dimer found in various plant-based foods and beverages. Proanthocyanidins (B150500) (PACs) are a class of polyphenolic compounds recognized for their potential health benefits, including antioxidant and anti-inflammatory activities.[1] However, the therapeutic efficacy of these compounds is largely dependent on their bioavailability, which is the fraction of the administered dose that reaches systemic circulation. The bioavailability of PACs, particularly larger oligomers and polymers, is generally low.[2] Their complex structure and high molecular weight limit direct absorption.[2]

A significant portion of prodelphinidins is not absorbed in the small intestine but passes to the colon, where it is catabolized by the gut microbiota into smaller, more readily absorbable phenolic compounds.[3][4] Therefore, evaluating the bioavailability of Prodelphinidin B3 requires accounting for both the parent compound and its microbially-generated metabolites.

These application notes provide a comprehensive overview of the methods and protocols for assessing the bioavailability of Prodelphinidin B3 in animal models, with a focus on pharmacokinetic studies, sample analysis, and the critical role of the gut microbiome.

Principle of Bioavailability Assessment in Animal Models

The assessment of bioavailability in animal models involves administering a compound and then measuring its concentration, along with its metabolites, in biological fluids (primarily blood/plasma) over time.[5] For oral bioavailability, this is compared to the concentration achieved after intravenous (IV) administration, which guarantees 100% bioavailability.[5][6]

Key Pharmacokinetic Parameters:

• Area Under the Curve (AUC): Represents the total drug exposure over time.

• Maximum Concentration (Cmax): The highest concentration of the compound reached in the blood.

• Time to Maximum Concentration (Tmax): The time at which Cmax is reached.

• Half-life (t½): The time required for the concentration of the compound to decrease by half.

• Absolute Bioavailability (F%): Calculated as (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100.

Due to the extensive metabolism of prodelphinidins by gut microbiota, a comprehensive bioavailability study must also identify and quantify the key metabolites in plasma, urine, and feces.[3]

Experimental Design and Workflow

A typical workflow for a Prodelphinidin B3 bioavailability study in an animal model, such as a rat, involves several key stages from administration to data analysis.

Caption: Overall experimental workflow for a Prodelphinidin B3 bioavailability study.

Detailed Experimental Protocols

Protocol 1: Animal Pharmacokinetic Study

This protocol is adapted from methodologies used for similar proanthocyanidins, such as procyanidin (B600670) B2.[3]

Objective: To determine the pharmacokinetic profile of Prodelphinidin B3 following oral and intravenous administration in rats.

Materials:

• Male Sprague-Dawley rats (250-300g)

• Prodelphinidin B3 (high purity)

• Vehicle for oral administration (e.g., 0.5% carboxymethylcellulose)

• Vehicle for IV administration (e.g., saline with 5% DMSO)

• Gavage needles

• Syringes and catheters for IV injection and blood collection

• Metabolic cages for separate collection of urine and feces

• Anticoagulant (e.g., heparin or EDTA) tubes

• Centrifuge

Procedure:

• Animal Acclimation: House rats in a controlled environment (12h light/dark cycle, 22±2°C) with ad libitum access to standard chow and water for at least one week.

• Fasting: Fast animals overnight (12-16 hours) before dosing but allow free access to water.

• Group Assignment: Randomly assign rats to two groups:

  • Group 1: Oral administration (e.g., 20 mg/kg body weight).

  • Group 2: Intravenous administration (e.g., 5 mg/kg body weight).

• Dosing:

  • Oral: Administer Prodelphinidin B3 suspension via oral gavage.

  • IV: Administer Prodelphinidin B3 solution via a tail vein catheter.

• Blood Sampling: Collect blood samples (approx. 200 µL) from the jugular or tail vein at predefined time points:

  • Pre-dose (0 h)

  • Post-dose: 0.5, 1, 2, 4, 6, 8, 12, and 24 hours.

  • Collect blood into tubes containing an anticoagulant.

• Plasma Preparation: Immediately centrifuge the blood samples (e.g., 3000 x g for 10 min at 4°C) to separate the plasma. Store plasma at -80°C until analysis.

• Urine and Feces Collection: House animals in metabolic cages and collect urine and feces over specific intervals (e.g., 0-12h, 12-24h, 24-48h, 48-72h, and 72-96h). Record the total volume of urine and weight of feces. Store samples at -80°C.

• Animal Monitoring: Observe animals for any signs of toxicity or distress throughout the study.

Protocol 2: Sample Preparation for LC-MS/MS Analysis

Objective: To extract Prodelphinidin B3 and its metabolites from plasma, urine, and feces for quantification.

Materials:

• Stored plasma, urine, and fecal homogenate samples

• Internal Standard (IS) solution (e.g., a structurally similar compound not present endogenously)

• Protein precipitation solvent (e.g., ice-cold acetonitrile (B52724) or methanol)

• Solid-Phase Extraction (SPE) cartridges (optional, for sample cleanup)

• Vortex mixer, centrifuge, and evaporator

• Reconstitution solvent (e.g., mobile phase)

Procedure for Plasma:

• Thaw plasma samples on ice.

• To 100 µL of plasma, add 10 µL of IS solution and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 2 minutes.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase, vortex, and transfer to an autosampler vial for LC-MS/MS analysis.[7]

Procedure for Urine:

• Thaw urine samples and centrifuge to remove particulates.

• Dilute a portion of the urine (e.g., 1:5) with water.

• To 100 µL of diluted urine, add 10 µL of IS and proceed with protein precipitation or SPE as described for plasma.

Procedure for Feces:

• Lyophilize and grind fecal samples to a fine powder.

• Homogenize a known weight of fecal powder in a suitable solvent (e.g., 70% acetone).

• Centrifuge to pellet solids, collect the supernatant, and repeat the extraction.

• Pool the supernatants, evaporate the solvent, and reconstitute in a known volume of water.

• Treat the resulting aqueous solution similarly to urine samples for further cleanup.[8]

Protocol 3: Quantification by LC-MS/MS

Objective: To quantify the concentration of Prodelphinidin B3 and its key metabolites.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system.

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Typical LC Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A time-programmed gradient from low to high percentage of Mobile Phase B.

• Flow Rate: 0.2-0.4 mL/min.

• Injection Volume: 5-10 µL.

Typical MS/MS Conditions:

• Ionization Mode: Negative ESI.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Develop specific parent ion → fragment ion transitions for Prodelphinidin B3 and each target metabolite. These must be optimized by infusing pure standards.

• Data Analysis: Use instrument software to integrate peak areas and calculate concentrations based on a standard curve prepared in the same biological matrix.[9][10]

The Role of Gut Microbiota in Metabolism

The bioavailability of Prodelphinidin B3 is intrinsically linked to its metabolism by colonic bacteria.[3] The parent dimer is poorly absorbed, but gut microbes cleave the interflavan bond and perform ring fission to produce smaller phenolic acids (e.g., hydroxyphenylacetic acid, hydroxyphenylpropionic acid). These metabolites are readily absorbed into the bloodstream, undergo further phase II metabolism (glucuronidation, sulfation) in the liver, and are then excreted in the urine.[3][11] A comprehensive bioavailability assessment must therefore include the quantification of these microbial metabolites.

Caption: Metabolism and absorption pathway of Prodelphinidin B3.

Data Presentation and Analysis

Quantitative data from pharmacokinetic studies should be summarized in clear, structured tables to allow for easy comparison between different administration routes and dose levels.

Table 1: Hypothetical Pharmacokinetic Parameters of Prodelphinidin B3 and a Major Metabolite (Hydroxyphenylpropionic Acid) in Rats

Parameter	Route	Prodelphinidin B3 (Parent)	Hydroxyphenylpropionic Acid (Metabolite)
Dose	Oral	20 mg/kg	-
IV	5 mg/kg	-
Cmax (ng/mL)	Oral	55 ± 12	850 ± 150
IV	450 ± 90	Not Detected
Tmax (h)	Oral	1.0 ± 0.5	8.0 ± 2.0
IV	0.5 ± 0.1	-
AUC₀₋₂₄ (ng·h/mL)	Oral	150 ± 45	6200 ± 950
IV	610 ± 110	-
t½ (h)	Oral	2.5 ± 0.8	6.5 ± 1.5
IV	2.1 ± 0.6	-
F (%)	Oral	~6.1%	Not Applicable

Data are presented as mean ± SD and are for illustrative purposes only.

The low oral bioavailability (F%) of the parent compound, coupled with the delayed Tmax and high AUC of the microbial metabolite, would strongly indicate that the biological activity of orally ingested Prodelphinidin B3 is largely mediated by its metabolites.[3]

Conclusion

Evaluating the bioavailability of Prodelphinidin B3 in animal models is a multi-faceted process that requires rigorous pharmacokinetic study design and advanced bioanalytical techniques.[5][9] A critical finding from studies on similar proanthocyanidins is that the parent compounds exhibit very low absorption, while metabolites produced by the gut microbiota are found in much higher concentrations in systemic circulation.[3] Therefore, a successful evaluation must not only track the parent compound but also identify and quantify its major microbial metabolites to understand the true biological exposure and potential health effects following oral consumption.

References

• 1. Proanthocyanidins and Where to Find Them: A Meta-Analytic Approach to Investigate Their Chemistry, Biosynthesis, Distribution, and Effect on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. In vivo bioavailability, absorption, excretion, and pharmacokinetics of [14C]procyanidin B2 in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Development of a Quantification Method for Procyanidin B1 and B3 in Pine Bark Extracts Using Heart-Cutting HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Prodelphinidin B3: Application Notes and Protocols for Natural Food Preservation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prodelphinidin B3, a naturally occurring dimeric proanthocyanidin, has garnered significant interest as a potential natural food preservative. Found in a variety of plant-based foods such as barley, grapes, and pomegranate peels, this polyphenol exhibits potent antioxidant and antimicrobial properties.[1] These characteristics make it a promising alternative to synthetic preservatives, addressing the growing consumer demand for clean-label food products. This document provides detailed application notes and experimental protocols for researchers and professionals interested in exploring the efficacy of prodelphinidin B3 as a natural food preservative.

Physicochemical Properties

Prodelphinidin B3 is a B-type proanthocyanidin, a class of flavonoids.[2] It is practically insoluble in water and possesses a complex polyphenolic structure that contributes to its biological activities.[2]

Mechanism of Action

The preservative effects of prodelphinidin B3 are primarily attributed to its antioxidant and antimicrobial activities.

Antioxidant Mechanism

Prodelphinidin B3 functions as a potent antioxidant by scavenging free radicals and chelating metal ions, thereby inhibiting lipid oxidation, a major cause of food spoilage.[3] The multiple hydroxyl groups in its structure enable it to donate hydrogen atoms to reactive oxygen species, neutralizing their damaging effects. This action helps to preserve the color, flavor, and nutritional quality of food products.[3][4]

Antimicrobial Mechanism

The antimicrobial action of proanthocyanidins (B150500) like prodelphinidin B3 is multifaceted. It is believed to involve the disruption of microbial cell membranes, leading to the leakage of intracellular components and ultimately cell death. Additionally, proanthocyanidins can inhibit essential microbial enzymes and interfere with the synthesis of nucleic acids, further hindering microbial growth.

Antimicrobial mechanisms of Prodelphinidin B3 against bacteria.

Quantitative Data

While specific data for prodelphinidin B3 is limited, studies on related proanthocyanidins provide valuable insights into its potential efficacy.

Parameter	Test Organism/System	Result	Reference
Antimicrobial Activity
Minimum Inhibitory Concentration (MIC)	Acetobacter sp.	2.5 mg/mL (for proanthocyanidins)
Antioxidant Activity
Inhibition of Lipid Peroxidation	Ascorbate/iron-induced peroxidation of phosphatidylcholine liposomes	Effective inhibition (for prodelphinidins)
Radical Scavenging Activity	ABTS radical cation scavenging assay	Potent activity (for prodelphinidins)
Impact on Food Quality
Meat Color Stability	Raw and cooked chicken breast meat	Tannic acid (a related polyphenol) at 10 ppm maintained the highest color a- and L-values during storage.[5]
Lipid Oxidation in Meat	Raw and cooked chicken breast meat	Tannic acid at 10 ppm showed the strongest antioxidant effects, reducing TBARS values.[5]

Experimental Protocols

The following are detailed protocols for evaluating the efficacy of prodelphinidin B3 as a food preservative.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol determines the lowest concentration of prodelphinidin B3 that inhibits the visible growth of a target microorganism.

Materials:

• Prodelphinidin B3

• Target microorganisms (e.g., Listeria monocytogenes, Salmonella enterica, Escherichia coli)

• Appropriate broth medium (e.g., Tryptic Soy Broth, Nutrient Broth)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare a stock solution of prodelphinidin B3 in a suitable solvent (e.g., ethanol (B145695) or DMSO) and sterilize by filtration.

• Prepare a series of two-fold dilutions of the prodelphinidin B3 stock solution in the broth medium in the wells of a 96-well plate.

• Inoculate each well with a standardized suspension of the target microorganism to a final concentration of approximately 5 x 10^5 CFU/mL.

• Include positive (microorganism in broth without prodelphinidin B3) and negative (broth only) controls.

• Incubate the plates at the optimal growth temperature for the microorganism for 18-24 hours.

• Determine the MIC by visual inspection for turbidity or by measuring the optical density at 600 nm. The MIC is the lowest concentration with no visible growth.

Workflow for determining the Minimum Inhibitory Concentration (MIC).

Protocol 2: Evaluation of Antioxidant Activity in a Food Model System

This protocol assesses the ability of prodelphinidin B3 to inhibit lipid oxidation in a food matrix, such as ground meat.

Materials:

• Prodelphinidin B3

• Fresh ground meat (e.g., beef, chicken)

• Trichloroacetic acid (TCA)

• Thiobarbituric acid (TBA) reagent

• Spectrophotometer

Procedure:

• Prepare different concentrations of prodelphinidin B3 to be added to the ground meat.

• Thoroughly mix the prodelphinidin B3 solutions with the ground meat samples. Include a control sample with no added prodelphinidin B3.

• Package the meat samples and store them under refrigerated conditions (4°C) for a specified period (e.g., 0, 3, 7, and 10 days).

• At each time point, take a subsample of the meat and homogenize it with TCA solution to precipitate proteins and extract malondialdehyde (MDA).

• Centrifuge the homogenate and collect the supernatant.

• Mix the supernatant with TBA reagent and heat in a boiling water bath for 15 minutes to develop a pink color.

• Cool the samples and measure the absorbance at 532 nm.

• Calculate the TBARS (Thiobarbituric Acid Reactive Substances) value as an indicator of lipid oxidation. A lower TBARS value indicates greater antioxidant activity.

Workflow for TBARS assay to measure lipid oxidation.

Protocol 3: Sensory Evaluation

This protocol outlines a method for assessing the sensory attributes of a food product containing prodelphinidin B3.

Materials:

• Food product with and without (control) added prodelphinidin B3 at various concentrations.

• Trained sensory panel (8-12 panelists).

• Sensory evaluation booths with controlled lighting and ventilation.

• Water and unsalted crackers for palate cleansing.

• Sensory evaluation software or ballots.

Procedure:

• Prepare the food product samples with different concentrations of prodelphinidin B3 and a control. Code the samples with random three-digit numbers.

• Present the samples to the panelists in a randomized order.

• Instruct the panelists to evaluate the samples for key sensory attributes such as:

  • Appearance: Color, visual texture.

  • Aroma: Intensity and description of smell.

  • Flavor: Intensity and description of taste, including bitterness and any off-flavors.

  • Texture/Mouthfeel: Astringency, hardness, juiciness.

  • Overall Acceptability.

• Panelists should rate the intensity of each attribute on a structured scale (e.g., a 15-cm line scale from "not perceived" to "very strong").

• Provide panelists with water and unsalted crackers to cleanse their palate between samples.[6]

• Collect the data and perform statistical analysis (e.g., ANOVA) to determine if there are significant differences in sensory attributes between the control and the samples with prodelphinidin B3.

Considerations for Application

• Astringency: Proanthocyanidins are known to cause astringency, a dry, puckering sensation in the mouth.[1][7][8] The intensity of astringency is related to the concentration and structure of the prodelphinidin.[9] Sensory evaluation is crucial to determine the optimal concentration of prodelphinidin B3 that provides preservative effects without negatively impacting the palatability of the food product.[10][11]

• Food Matrix Interactions: The effectiveness of prodelphinidin B3 can be influenced by its interaction with other food components such as proteins, fats, and carbohydrates. These interactions may affect its bioavailability and preservative activity.

• Regulatory Status: The use of prodelphinidin B3 as a food preservative may be subject to regulatory approval in different countries. It is essential to consult the relevant food safety authorities.

Conclusion

Prodelphinidin B3 holds considerable promise as a natural food preservative due to its antioxidant and antimicrobial properties. The protocols and data presented here provide a framework for researchers and industry professionals to further investigate its potential applications. Rigorous evaluation of its efficacy, safety, and sensory impact in various food systems is necessary to facilitate its successful integration into the food industry as a clean-label preservative.

References

• 1. Protein binding and astringent taste of a polymeric procyanidin, 1,2,3,4,6-penta-O-galloyl-beta-D-glucopyranose, castalagin, and grandinin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. taylormadenutrition.weebly.com [taylormadenutrition.weebly.com]
• 7. An overview of the perception and mitigation of astringency associated with phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Frontiers | How Listeria monocytogenes Shapes Its Proteome in Response to Natural Antimicrobial Compounds [frontiersin.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Stable Isotope Labeling of Prodelphinidin B3 in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prodelphinidin B3, a dimeric proanthocyanidin (B93508) composed of two gallocatechin units, is a naturally occurring polyphenol found in various fruits, nuts, and beverages. Like other flavonoids, prodelphinidins are recognized for their potential health benefits, including antioxidant and anti-inflammatory properties. To fully understand the mechanisms of action and health effects of prodelphinidin B3, it is crucial to elucidate its metabolic fate within the body. Stable isotope labeling is a powerful technique that enables the tracing and quantification of a compound and its metabolites in complex biological systems. This document provides detailed application notes and protocols for the stable isotope labeling of prodelphinidin B3 and its subsequent use in metabolic studies.

Synthesis of Stable Isotope-Labeled Prodelphinidin B3

Adapting a Protocol for ¹³C-Labeled Prodelphinidin B3 Synthesis:

The synthesis would involve the following key steps:

• Synthesis of a ¹³C-labeled gallocatechin precursor: This can be achieved by introducing ¹³C-labeled acetic acid into the C-ring of a gallocatechin precursor through a Friedel-Crafts acylation reaction.

• Preparation of a protected gallocatechin electrophile: The labeled gallocatechin precursor is converted into a suitable electrophile for the coupling reaction.

• Lewis acid-mediated condensation: The labeled gallocatechin electrophile is condensed with a protected natural gallocatechin nucleophile in the presence of a Lewis acid catalyst to form the dimeric backbone.

• Deprotection: The protecting groups are removed to yield the final ¹³C-labeled prodelphinidin B3.

Due to the complexity of this synthesis, it is recommended to be performed by chemists experienced in flavonoid synthesis.

Experimental Protocols for Metabolic Studies

The following protocols outline a typical workflow for an in vivo metabolic study of stable isotope-labeled prodelphinidin B3 in a rat model.

Experimental Workflow Diagram

Caption: Experimental workflow for a metabolic study of stable isotope-labeled prodelphinidin B3.

Animal Study Design

• Animal Model: Male Wistar rats (n=5-10 per group) are commonly used.

• Housing: Animals are housed in metabolic cages to allow for separate collection of urine and feces.

• Acclimatization: Allow a 7-day acclimatization period before the start of the study.

• Dosing:

  • Prepare a solution or suspension of ¹³C-prodelphinidin B3 in a suitable vehicle (e.g., water, 0.5% carboxymethylcellulose).

  • Administer a single oral dose (e.g., 10-50 mg/kg body weight) via gavage.

• Sample Collection:

  • Blood: Collect blood samples from the tail vein or via cardiac puncture at multiple time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24, 48, 72, and 96 hours) post-administration into heparinized tubes. Centrifuge to obtain plasma.

  • Urine and Feces: Collect urine and feces at 24-hour intervals for up to 96 hours.

• Storage: Store all samples at -80°C until analysis.

Sample Preparation and Extraction

• Plasma:

  • To 100 µL of plasma, add 300 µL of ice-cold acetonitrile (B52724) containing an internal standard (e.g., deuterated daidzein).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 13,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

• Urine:

  • Thaw and centrifuge urine samples at 1,500 x g for 10 minutes to remove particulate matter.

  • Dilute the supernatant 1:1 with 0.1% formic acid in water.

  • Add an internal standard.

  • Filter through a 0.22 µm syringe filter before LC-MS/MS analysis.

• Feces:

  • Lyophilize fecal samples and grind them into a fine powder.

  • Extract a known weight of the powder with a mixture of methanol (B129727) and water (e.g., 80:20, v/v) by sonication.

  • Centrifuge and collect the supernatant. Repeat the extraction process three times.

  • Pool the supernatants, evaporate to dryness, and reconstitute in a known volume of the initial mobile phase.

  • Add an internal standard and filter before analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF) is recommended.

• Chromatographic Conditions (Example):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over 15-20 minutes.

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode is typically used for phenolic compounds.

  • Detection Mode: Multiple Reaction Monitoring (MRM) for targeted quantification of ¹³C-prodelphinidin B3 and its expected metabolites. The specific parent and daughter ion transitions for each analyte and its labeled counterpart need to be determined by direct infusion of standards.

Data Presentation

Quantitative data from metabolic studies are crucial for understanding the absorption, distribution, metabolism, and excretion (ADME) profile of a compound. Due to the lack of specific in vivo data for labeled prodelphinidin B3, the following tables present data from a study using [¹⁴C]procyanidin B2 in rats, which serves as a close structural and metabolic proxy.[1][2]

Table 1: Cumulative Excretion of Radioactivity after a Single Oral Dose of [¹⁴C]Procyanidin B2 in Rats [1][2]

Time (hours)	Cumulative % of Administered Dose in Urine	Cumulative % of Administered Dose in Feces	Total Cumulative % Excretion
24	45.2 ± 3.1	12.5 ± 2.8	57.7 ± 5.9
48	58.6 ± 4.5	18.9 ± 3.4	77.5 ± 7.9
72	62.1 ± 4.9	20.1 ± 3.6	82.2 ± 8.5
96	63.3 ± 5.2	20.5 ± 3.7	83.8 ± 8.9

Table 2: Pharmacokinetic Parameters of Total Radioactivity in Blood after a Single Oral Dose of [¹⁴C]Procyanidin B2 in Rats [1][2]

Parameter	Value
Cmax (µg equivalents/mL)	1.2 ± 0.2
Tmax (hours)	6.0 ± 1.0
AUC₀₋₂₄ (µg·h/mL)	18.5 ± 3.5
t₁/₂ (hours)	14.2 ± 2.1
Bioavailability (%)	8-11

Metabolic Pathways of Prodelphinidin B3

Prodelphinidin B3, like other proanthocyanidins, is expected to undergo extensive metabolism by the gut microbiota. The large size of the dimer prevents significant absorption in the upper gastrointestinal tract. In the colon, gut bacteria break down prodelphinidin B3 into smaller phenolic compounds that can be absorbed.

Proposed Metabolic Pathway of Prodelphinidin B3:

Caption: Proposed metabolic pathway of prodelphinidin B3 by gut microbiota.

Conclusion

The use of stable isotope-labeled prodelphinidin B3 is a critical tool for accurately determining its metabolic fate and bioavailability. The protocols and data presented here, based on the best available information for prodelphinidin B3 and its close structural analogs, provide a comprehensive guide for researchers. These studies are essential for understanding the in vivo mechanisms of action of prodelphinidin B3 and for the development of evidence-based dietary recommendations and therapeutic applications. Further research using synthesized stable isotope-labeled prodelphinidin B3 is needed to provide more specific quantitative data.

References

• 1. In vivo bioavailability, absorption, excretion, and pharmacokinetics of [14C]procyanidin B2 in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. research.monash.edu [research.monash.edu]

High-Throughput Screening Assays for Prodelphinidin B3 Bioactivity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for high-throughput screening (HTS) of Prodelphinidin B3 bioactivity. Prodelphinidin B3, a natural polyphenolic compound found in various plants, has garnered significant interest for its potential therapeutic properties, including antioxidant, anti-inflammatory, anticancer, and neuroprotective effects. These protocols are designed to enable the rapid and efficient evaluation of Prodelphinidin B3 and its derivatives in a drug discovery and development setting.

Data Presentation: Quantitative Bioactivity of Prodelphinidins

The following table summarizes the reported bioactivity of Prodelphinidin B3 and its related compounds from various in vitro assays. This data provides a comparative overview of its potency across different biological activities.

Compound	Assay	Cell Line / System	Bioactivity Metric (IC50 / EC50)	Reference
Prodelphinidin B-2,3,3”-O-gallate	Cell Viability (Anticancer)	MDA-MB-231 (Triple-Negative Breast Cancer)	33.88 ± 1.76 µM	[1]
Prodelphinidin B-2,3,3”-O-gallate	Cell Viability (Anticancer)	MDA-MB-453 (Triple-Negative Breast Cancer)	28.01 ± 0.98 µM	[1]
Prodelphinidin B-2,3,3”-O-gallate	Cell Viability (Anticancer)	MDA-MB-468 (Triple-Negative Breast Cancer)	49.01 ± 2.66 µM	[1]
Prodelphinidin B-2,3,3”-O-gallate	Cell Viability (Anticancer)	MCF7 (Breast Cancer)	41.97 ± 1.79 µM	[1]
Prodelphinidin B3	Antitumor Activity	PC-3 (Prostate Cancer)	Significant cytotoxic activity	[2]
Procyanidin B3 (related compound)	Neuroprotection (Anti-apoptotic)	HT22 (Hippocampal Neuronal Cells)	Dose-dependent reduction in TUNEL-positive cells

Experimental Workflows and Signaling Pathways

The following diagrams illustrate a general workflow for screening natural products like Prodelphinidin B3 and the key signaling pathways it has been shown to modulate.

digraph "Natural_Product_Screening_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial", fontsize=10]; edge [color="#5F6368", arrowhead=normal];

subgraph "cluster_0" { label="Screening Cascade"; bgcolor="#FFFFFF"; "Primary_Screening" [label="Primary HTS Assays\n(e.g., DPPH, Cell Viability)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Hit_Identification" [label="Hit Identification\n(Active Compounds)", fillcolor="#FBBC05", fontcolor="#202124"]; "Dose_Response" [label="Dose-Response & Potency\n(IC50/EC50 Determination)"]; "Secondary_Assays" [label="Secondary & Orthogonal Assays\n(e.g., Cellular Antioxidant, Caspase Activity)", fillcolor="#34A853", fontcolor="#FFFFFF"]; "Lead_Selection" [label="Lead Candidate Selection", fillcolor="#EA4335", fontcolor="#FFFFFF"];

}

subgraph "cluster_1" { label="Mechanism of Action Studies"; bgcolor="#FFFFFF"; "Target_Deconvolution" [label="Target Identification\n(e.g., Affinity Chromatography, Proteomics)"]; "Pathway_Analysis" [label="Signaling Pathway Analysis\n(e.g., Western Blot, Reporter Assays)"]; "In_Vivo_Validation" [label="In Vivo Model Validation"];

} }

Figure 1: General workflow for bioactivity screening and hit validation of natural products.

digraph "Prodelphinidin_Signaling_Pathways" { graph [rankdir="TB", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [color="#5F6368", arrowhead=normal];

"Prodelphinidin_B3" [label="Prodelphinidin B3", fillcolor="#FBBC05", fontcolor="#202124", shape=ellipse];

subgraph "cluster_Wnt" { label="Wnt/β-catenin Pathway"; bgcolor="#F1F3F4"; "GSK3b" [label="GSK3β", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "beta_catenin_p" [label="p-β-catenin", shape=ellipse]; "beta_catenin" [label="β-catenin", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "TCF_LEF" [label="TCF/LEF", fillcolor="#34A853", fontcolor="#FFFFFF"]; "Gene_Expression_Wnt" [label="Target Gene Expression\n(Cyclin D1, c-Myc)", shape=note]; "GSK3b" -> "beta_catenin_p" [arrowhead=tee]; "beta_catenin_p" -> "beta_catenin" [label="Degradation", style=dashed]; "beta_catenin" -> "TCF_LEF" [label="Nuclear\nTranslocation"]; "TCF_LEF" -> "Gene_Expression_Wnt"; }

subgraph "cluster_Notch" { label="Notch Pathway"; bgcolor="#F1F3F4"; "Notch1" [label="Notch1 Receptor", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Cleaved_Notch1" [label="Cleaved Notch1 (NICD)", shape=ellipse]; "CSL" [label="CSL", fillcolor="#34A853", fontcolor="#FFFFFF"]; "Gene_Expression_Notch" [label="Target Gene Expression\n(Hes, Hey)", shape=note]; "Notch1" -> "Cleaved_Notch1" [label="Proteolytic\nCleavage"]; "Cleaved_Notch1" -> "CSL" [label="Nuclear\nTranslocation"]; "CSL" -> "Gene_Expression_Notch"; }

"Prodelphinidin_B3" -> "GSK3b" [label="Inhibits Degradation\nComplex", color="#4285F4"]; "Prodelphinidin_B3" -> "Notch1" [label="Inhibits", color="#EA4335", arrowhead=tee]; }

Figure 2: Modulation of Wnt/β-catenin and Notch signaling pathways by prodelphinidins.

Experimental Protocols

Herein are detailed protocols for high-throughput screening assays relevant to the bioactivity of Prodelphinidin B3.

Antioxidant Activity: DPPH Radical Scavenging Assay (HTS Format)

This assay measures the ability of Prodelphinidin B3 to scavenge the stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH).

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or Ethanol (spectrophotometric grade)

• Prodelphinidin B3 stock solution (in a suitable solvent, e.g., DMSO or ethanol)

• Ascorbic acid or Trolox (positive control)

• 96-well microplates

• Multichannel pipette

• Microplate reader capable of measuring absorbance at 517 nm

Protocol:

• Preparation of DPPH Working Solution:

  • Prepare a 0.1 mM stock solution of DPPH in methanol or ethanol.

  • Protect the solution from light by wrapping the container in aluminum foil.

  • The absorbance of the working solution at 517 nm should be approximately 1.0.

• Sample Preparation:

  • Prepare a serial dilution of Prodelphinidin B3 in the same solvent used for the DPPH solution. A typical concentration range to test is 1-100 µg/mL.

  • Prepare a similar dilution series for the positive control (ascorbic acid or Trolox).

• Assay Procedure:

  • Add 100 µL of the DPPH working solution to each well of a 96-well plate.

  • Add 100 µL of the different concentrations of Prodelphinidin B3, positive control, or solvent (for the blank) to the respective wells.

  • Mix gently by pipetting.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula:

    Where A_control is the absorbance of the DPPH solution with the solvent blank, and A_sample is the absorbance of the DPPH solution with the test compound.

  • Plot the percentage of scavenging activity against the concentration of Prodelphinidin B3 to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Cellular Antioxidant Activity (CAA) Assay

This cell-based assay measures the ability of Prodelphinidin B3 to inhibit intracellular oxidative stress.

Materials:

• Human hepatocarcinoma (HepG2) cells

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Phosphate-buffered saline (PBS)

• 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA)

• 2,2'-Azobis(2-amidinopropane) dihydrochloride (B599025) (AAPH)

• Quercetin (positive control)

• 96-well black, clear-bottom microplates

• Fluorescence microplate reader (Excitation: 485 nm, Emission: 538 nm)

Protocol:

• Cell Seeding:

  • Seed HepG2 cells in a 96-well black, clear-bottom plate at a density of 6 x 10^4 cells per well.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Cell Treatment:

  • Remove the culture medium and wash the cells with PBS.

  • Treat the cells with 100 µL of culture medium containing various concentrations of Prodelphinidin B3 (e.g., 1-100 µM) and 25 µM DCFH-DA.

  • Include wells for a positive control (quercetin) and a negative control (cells with DCFH-DA and AAPH but no antioxidant).

  • Incubate for 1 hour at 37°C.

• Induction of Oxidative Stress:

  • Remove the treatment medium and wash the cells with PBS.

  • Add 100 µL of 600 µM AAPH in PBS to all wells except for the blank wells (which receive only PBS).

• Measurement:

  • Immediately place the plate in a fluorescence microplate reader pre-heated to 37°C.

  • Measure the fluorescence emission at 538 nm (excitation at 485 nm) every 5 minutes for 1 hour.

• Data Analysis:

  • Calculate the area under the curve (AUC) for the fluorescence kinetics of each sample.

  • The CAA unit is calculated as:

    Where ∫SA is the integrated area under the sample curve and ∫CA is the integrated area from the control curve.

  • Determine the EC50 value, which is the concentration of Prodelphinidin B3 required to provide 50% antioxidant activity.

Anti-inflammatory Activity: TNF-α Inhibition Assay

This assay measures the ability of Prodelphinidin B3 to inhibit the production of the pro-inflammatory cytokine TNF-α in lipopolysaccharide (LPS)-stimulated monocytic cells.

Materials:

• THP-1 (human monocytic) cells

• RPMI-1640 medium with FBS and antibiotics

• Phorbol 12-myristate 13-acetate (PMA) for cell differentiation

• Lipopolysaccharide (LPS)

• Prodelphinidin B3 stock solution

• Dexamethasone (B1670325) (positive control)

• Human TNF-α ELISA kit or HTRF/AlphaLISA assay kit

• 96-well cell culture plates

• Microplate reader

Protocol:

• Cell Differentiation:

  • Seed THP-1 cells in a 96-well plate at a density of 1 x 10^5 cells per well.

  • Differentiate the cells into macrophage-like cells by treating with 100 ng/mL PMA for 48-72 hours.

  • After differentiation, wash the cells with fresh medium.

• Cell Treatment:

  • Pre-treat the differentiated THP-1 cells with various concentrations of Prodelphinidin B3 or dexamethasone for 1 hour.

• Stimulation:

  • Stimulate the cells with 1 µg/mL LPS to induce TNF-α production.

  • Incubate for 4-6 hours at 37°C.

• Measurement of TNF-α:

  • Collect the cell culture supernatant.

  • Quantify the amount of TNF-α in the supernatant using a human TNF-α ELISA kit or a homogeneous assay like HTRF or AlphaLISA, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of TNF-α inhibition for each concentration of Prodelphinidin B3 compared to the LPS-stimulated control.

  • Determine the IC50 value, which is the concentration of Prodelphinidin B3 that inhibits TNF-α production by 50%.

Anticancer Activity: Caspase-3/7 Activity Assay

This assay measures the activation of executioner caspases-3 and -7, key mediators of apoptosis, in cancer cells treated with Prodelphinidin B3.

Materials:

• Cancer cell line of interest (e.g., PC-3, MDA-MB-231)

• Appropriate cell culture medium

• Prodelphinidin B3 stock solution

• Staurosporine or a known apoptosis inducer (positive control)

• Caspase-Glo® 3/7 Assay kit (or similar luminescent or fluorescent kit)

• 96-well white, clear-bottom microplates

• Luminometer or fluorescence microplate reader

Protocol:

• Cell Seeding:

  • Seed the cancer cells in a 96-well white, clear-bottom plate at an appropriate density to ensure they are in the logarithmic growth phase at the time of treatment.

  • Incubate for 24 hours.

• Cell Treatment:

  • Treat the cells with a serial dilution of Prodelphinidin B3 (e.g., 1-100 µM) or the positive control.

  • Include untreated cells as a negative control.

  • Incubate for a predetermined time (e.g., 24, 48, or 72 hours).

• Assay Procedure:

  • Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

  • Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.

  • Mix gently by orbital shaking for 30-60 seconds.

  • Incubate at room temperature for 1-2 hours, protected from light.

• Measurement:

  • Measure the luminescence of each well using a luminometer.

• Data Analysis:

  • The luminescence signal is proportional to the amount of caspase-3/7 activity.

  • Calculate the fold-change in caspase activity relative to the untreated control.

  • Determine the EC50 value, which is the concentration of Prodelphinidin B3 that induces 50% of the maximal caspase activity.

References

• 1. Prodelphinidin B-2,3,3”-O-gallate via chemical oxidation of epigallocatechin-3-gallate shows high efficacy inhibiting triple-negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of TNF-alpha promoter activity and synthesis by A11-99-1, a new cyclopentenone from the ascomycete Mollisia melaleuca - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Prodelphinidin B3 Stability in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of Prodelphinidin B3 in aqueous solutions. Prodelphinidin B3, a B-type proanthocyanidin (B93508) dimer, is of significant interest for its potential therapeutic properties, including anti-cancer activities. However, its stability in aqueous environments is a critical factor for experimental reproducibility and the development of viable pharmaceutical formulations.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Prodelphinidin B3 in aqueous solutions?

A1: The stability of Prodelphinidin B3 is primarily influenced by several factors:

• pH: Prodelphinidin B3 is more stable in acidic conditions (pH 3-4) and is susceptible to degradation in neutral and alkaline environments.

• Temperature: Elevated temperatures accelerate the degradation of Prodelphinidin B3. For optimal stability, solutions should be kept at low temperatures (e.g., 2-8°C or frozen at -20°C or -80°C for long-term storage).

• Light: Exposure to light, particularly UV radiation, can induce photodegradation. It is recommended to store solutions in amber vials or otherwise protected from light.

• Oxygen: The presence of oxygen can lead to oxidative degradation of the phenolic structure of Prodelphinidin B3. The use of deoxygenated solvents and storing solutions under an inert atmosphere (e.g., nitrogen or argon) can mitigate this.

• Presence of Metal Ions: Certain metal ions can catalyze the oxidation of polyphenols, including Prodelphinidin B3. It is advisable to use high-purity water and avoid metal containers or closures that could leach ions.

• Enzymes: If working with biological matrices, the presence of enzymes like polyphenol oxidase can lead to enzymatic degradation.

Q2: My Prodelphinidin B3 solution is changing color. What does this indicate?

A2: A color change in your Prodelphinidin B3 solution, often to a brownish hue, is a common indicator of degradation. This is typically due to oxidation and/or polymerization of the phenolic compounds. This process is accelerated by exposure to light, elevated temperatures, and neutral to alkaline pH. If you observe a color change, it is likely that the concentration of intact Prodelphinidin B3 has decreased, which could impact your experimental results.

Q3: What are the expected degradation products of Prodelphinidin B3, and are they biologically active?

A3: The degradation of proanthocyanidins (B150500) like Prodelphinidin B3 can occur through several pathways, including acid-catalyzed cleavage of the interflavan bond and oxidation. This can lead to the formation of its constituent monomers, gallocatechin and catechin, as well as smaller phenolic compounds like phloroglucinaldehyde and protocatechuic acid.[1]

The biological activity of these degradation products is an area of ongoing research. While the parent compound, Prodelphinidin B3, has demonstrated anti-cancer properties, the activity of its specific degradation products is not well-characterized. However, it is known that some degradation products of anthocyanins (a related class of flavonoids) can be metabolized and may contribute to the overall biological effects.[1] It is plausible that the degradation of Prodelphinidin B3 could lead to a loss or alteration of its original biological activity. For instance, the antitumor effects of some proanthocyanidins have been linked to their degree of polymerization.[2]

Q4: How does the stability of Prodelphinidin B3 affect its biological activity in cell culture experiments?

A4: The instability of Prodelphinidin B3 in typical cell culture media (which is often at a physiological pH of ~7.4 and incubated at 37°C) can lead to significant degradation over the course of an experiment. This means that the cells may be exposed to a decreasing concentration of the parent compound and an increasing concentration of its degradation products over time. This can complicate the interpretation of experimental results, as the observed biological effects may be due to the parent compound, its degradation products, or a combination thereof. It is crucial to consider this instability when designing experiments and interpreting data.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent experimental results between batches of Prodelphinidin B3 solution.	Degradation of the stock solution over time.	Prepare fresh stock solutions frequently. Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light.
Loss of biological activity in a time-dependent manner during an experiment.	Degradation of Prodelphinidin B3 under experimental conditions (e.g., physiological pH and temperature).	Minimize the duration of the experiment where possible. Consider the stability of Prodelphinidin B3 in your experimental buffer and include appropriate controls. Analyze the concentration of Prodelphinidin B3 at the beginning and end of the experiment using a stability-indicating HPLC method.
Precipitate formation in the aqueous solution.	Low aqueous solubility of Prodelphinidin B3, especially at higher concentrations. Aggregation or polymerization upon degradation.	Prodelphinidin B3 is reported to be practically insoluble in water.[3] Use a co-solvent such as ethanol (B145695) or DMSO to prepare a concentrated stock solution before diluting it into your aqueous medium. Ensure the final concentration of the organic solvent is compatible with your experimental system. Filter the solution after preparation.
Unexpected peaks appearing in HPLC chromatograms during analysis.	Formation of degradation products.	This is expected, especially in stability studies. Utilize a stability-indicating HPLC method that can resolve the parent compound from its degradation products.[4][5] Consider using mass spectrometry (LC-MS) to identify the unknown peaks.[6]

Quantitative Stability Data

Due to the limited availability of specific degradation kinetic data for Prodelphinidin B3, the following table provides an estimation based on studies of related B-type procyanidin (B600670) dimers.[7] These values should be used as a general guide, and it is highly recommended to perform stability studies under your specific experimental conditions. The degradation of proanthocyanidins often follows first-order kinetics.[8]

Table 1: Estimated Degradation Rate Constants (k) and Half-Lives (t½) for B-Type Proanthocyanidin Dimers in Aqueous Solution

pH	Temperature (°C)	Estimated k (days⁻¹)	Estimated t½ (days)
2.0	22	0.009	77
3.2	22	0.003	231
4.0	22	0.004	173
6.0	22	0.012	58

Data estimated from studies on procyanidin B1 and B2.[7] The stability of prodelphinidin B3 is expected to be in a similar range but may vary. Proanthocyanidins are generally more stable at slightly acidic pH (around 3-4) and degrade faster at both lower and higher pH values.

Experimental Protocols

Protocol 1: Preparation of Prodelphinidin B3 Stock Solution

• Materials:

  • Prodelphinidin B3 powder

  • Ethanol (or DMSO), HPLC grade

  • High-purity, deoxygenated water (e.g., by sparging with nitrogen or argon for 30 minutes)

  • Amber glass vials

• Procedure:

  • Accurately weigh the desired amount of Prodelphinidin B3 powder.

  • Dissolve the powder in a minimal amount of ethanol or DMSO to create a concentrated stock solution (e.g., 10 mg/mL). Sonicate briefly if necessary to ensure complete dissolution.

  • Store the stock solution in amber glass vials at -20°C or -80°C.

  • For experiments, dilute the stock solution to the desired final concentration using pre-chilled, deoxygenated aqueous buffer immediately before use.

Protocol 2: General Stability Study (Forced Degradation)

This protocol outlines a forced degradation study to assess the stability of Prodelphinidin B3 under various stress conditions.[9][10]

• Materials:

  • Prodelphinidin B3 stock solution

  • Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

  • Hydrogen peroxide (H₂O₂) for oxidative stress

  • High-purity water

  • pH meter

  • Temperature-controlled incubator/oven

  • Photostability chamber

• Procedure:

  • Acid and Base Hydrolysis:

    • Prepare solutions of Prodelphinidin B3 in 0.1 M HCl (acidic) and 0.1 M NaOH (alkaline).

    • Incubate the solutions at a controlled temperature (e.g., 60°C).

    • Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

    • Neutralize the aliquots before HPLC analysis.

  • Oxidative Degradation:

    • Prepare a solution of Prodelphinidin B3 in 3% H₂O₂.

    • Keep the solution at room temperature.

    • Withdraw aliquots at specified time points.

  • Thermal Degradation:

    • Prepare an aqueous solution of Prodelphinidin B3 at a relevant pH (e.g., in your experimental buffer).

    • Incubate the solution at an elevated temperature (e.g., 60°C or 80°C).

    • Withdraw aliquots at specified time points.

  • Photodegradation:

    • Prepare an aqueous solution of Prodelphinidin B3.

    • Expose the solution to a controlled light source (e.g., in a photostability chamber) as per ICH guidelines.

    • Keep a control sample wrapped in aluminum foil to protect it from light.

    • Withdraw aliquots from both exposed and control samples at specified time points.

  • Analysis:

    • Analyze all collected samples using a validated stability-indicating HPLC-UV method.[5][11]

    • Quantify the remaining percentage of Prodelphinidin B3 and observe the formation of degradation products.

Signaling Pathway Diagrams

Prodelphinidin B3 and its constituents have been shown to modulate several signaling pathways implicated in cancer.

Caption: PI3K/AKT Signaling Pathway Inhibition.

Caption: β-catenin Signaling Pathway Modulation.[3][10]

Caption: General Experimental Workflow for Stability Testing.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Suppression of β-catenin Signaling Pathway in Human Prostate Cancer PC3 Cells by Delphinidin [jcpjournal.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. sciencescholar.us [sciencescholar.us]
• 6. library.dphen1.com [library.dphen1.com]
• 7. pharmaquest.weebly.com [pharmaquest.weebly.com]
• 8. Kinetics of drug decomposition. Part 74. Kinetics of degradation of minocycline in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. openaccessjournals.com [openaccessjournals.com]
• 10. researchgate.net [researchgate.net]
• 11. discovery.researcher.life [discovery.researcher.life]

Technical Support Center: Optimizing Prodelphinidin B3 Extraction from Barley

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on maximizing the extraction yield of Prodelphinidin B3 from barley. Below, you will find frequently asked questions, detailed troubleshooting guides, and optimized experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is Prodelphinidin B3 and why is it extracted from barley?

A1: Prodelphinidin B3 is a type of proanthocyanidin (B93508), a class of flavonoid compounds known for their antioxidant properties.[1] It is a dimer composed of gallocatechin and catechin (B1668976) units. Barley (Hordeum vulgare) is a significant source of Prodelphinidin B3, which is of interest to the brewing industry due to its role in beer haze formation and to the pharmaceutical and nutraceutical industries for its potential health benefits.[2][3]

Q2: What are the most common methods for extracting Prodelphinidin B3 from barley?

A2: Common extraction methods include conventional solid-liquid extraction using various solvents, as well as more advanced techniques like Ultrasound-Assisted Extraction (UAE), Microwave-Assisted Extraction (MAE), and Pressurized Liquid Extraction (PLE).[4][5][6] These advanced methods often offer higher efficiency, reduced extraction times, and lower solvent consumption.[7][8]

Q3: Which solvents are most effective for Prodelphinidin B3 extraction?

A3: Aqueous mixtures of organic solvents are generally the most effective. Acetone (B3395972) solutions (e.g., 60-80% acetone in water) are widely considered optimal for extracting proanthocyanidins (B150500), including Prodelphinidin B3, from barley.[5][9][10] Methanol (B129727) and ethanol (B145695) solutions (typically 70-80% in water) are also effective.[11][12] The choice of solvent can depend on the specific goals of the extraction, such as the desired purity and the scale of the operation.

Q4: What key factors influence the extraction yield of Prodelphinidin B3?

A4: Several factors significantly impact the extraction yield:

• Solvent Composition: The type of organic solvent and its concentration in water are critical.[9]

• Temperature: Higher temperatures can increase extraction efficiency, but excessive heat can cause degradation of Prodelphinidin B3.[11][13]

• Extraction Time: Sufficient time is needed for the solvent to penetrate the plant material, but prolonged times can lead to degradation.[5]

• Solid-to-Liquid Ratio: An optimal ratio ensures complete extraction without excessive solvent use.[14]

• Particle Size: Smaller particle sizes increase the surface area for extraction, improving efficiency.

• pH: Proanthocyanidins are more stable in slightly acidic conditions.[15]

Q5: How is Prodelphinidin B3 quantified in barley extracts?

A5: High-Performance Liquid Chromatography (HPLC) is the standard method for quantifying Prodelphinidin B3.[16] Various detectors can be used, including dual-electrode electrochemical detection for improved sensitivity and selectivity, as well as fluorescence and mass spectrometry (MS) detectors for accurate identification and quantification.[5][16][17]

Troubleshooting Guide

Q1: Why is my Prodelphinidin B3 yield consistently low?

A1: Consistently low yields can be attributed to several factors:

• Suboptimal Solvent: The polarity of your solvent may not be ideal for your barley variety. Aqueous acetone (70%) is often a good starting point.[15]

• Incorrect Solid-to-Liquid Ratio: Insufficient solvent may lead to incomplete extraction. Experiment with ratios from 1:10 to 1:30 (solid:solvent, w/v).

• Inadequate Particle Size: Ensure your barley is finely milled to maximize surface area for solvent interaction.

• Degradation: Prodelphinidin B3 is sensitive to high temperatures and pH fluctuations.[15]

• Inefficient Method: Traditional maceration can be less effective. Consider using Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE) to improve yields.[5][18]

Q2: How can I prevent the degradation of Prodelphinidin B3 during extraction?

A2: To minimize degradation, carefully control the extraction parameters:

• Temperature: For conventional extractions, maintain temperatures around 60°C.[11] For UAE, use an ice bath to prevent temperature increases.[5]

• Time: Optimize extraction time; prolonged exposure to heat and solvents can be detrimental.

• pH: Proanthocyanidins can degrade under acidic conditions and heat.[15] Using slightly acidified solvents (e.g., with 0.5-1% formic acid) can improve stability during extraction.[19]

• Light and Oxygen: Protect your samples from light and oxygen, which can cause oxidative degradation.

Q3: My extract contains many interfering compounds. How can I improve its purity?

A3: To improve the purity of your Prodelphinidin B3 extract:

• Pre-extraction Defatting: If your barley has a high lipid content, pre-extract with a non-polar solvent like hexane (B92381) to remove fats.[11]

• Solid-Phase Extraction (SPE): Use SPE cartridges (e.g., CHROMABOND PA) to clean up the extract and isolate proanthocyanidins.[4]

• Column Chromatography: For higher purity, employ techniques like Sephadex LH-20 column chromatography.[20]

Q4: My extraction results are not reproducible. What could be the issue?

A4: Lack of reproducibility often stems from inconsistencies in the experimental procedure:

• Sample Homogeneity: Ensure your milled barley sample is well-mixed and homogeneous.

• Precise Parameter Control: Maintain consistent control over all extraction parameters, including temperature, time, solvent composition, and power settings for UAE or MAE.

• Equipment Calibration: Regularly calibrate all equipment, such as balances, thermometers, and power sources for ultrasonic or microwave devices.

Data on Extraction Methods and Solvents

The following table summarizes findings from various studies on the extraction of proanthocyanidins from barley and related materials, providing a comparison of different methods and conditions.

Extraction Method	Solvent System	Temperature (°C)	Time (min)	Power	Key Findings	Reference(s)
Conventional	80.2% Methanol	60.5	38.36	N/A	Optimized conditions predicted by Response Surface Methodology (RSM) for maximum antioxidant capacity.	[11][21]
Pressurized Liquid	Acetone / Water (40:60, v/v)	80	7	100 MPa	Effective for extracting various proanthocyanidins, with a Prodelphinidin B3 recovery rate of 73.9%.	[4]
Ultrasound-Assisted (UAE)	Acetone / Water (80:20, v/v)	23-25	55	400 W	Yielded 1.01 mg/g of proanthocyanidins, more than double the conventional extraction method.	[5]
Microwave-Assisted (MAE)	Water	N/A	11.12	1.27 W/g	Optimized for flavonoid extraction from young barley leaves, showing higher efficiency than conventional methods.	[6][22]
Conventional	Ethanol / Water (72:28, v/v)	80	60	N/A	Used as a comparison for UAE, showing lower proanthocyanidin yield.	[5]
Conventional	60% (v/v) Aqueous Acetone	60	60	N/A	Provided higher extraction yields of total phenolics compared to aqueous ethanol from brewers' spent grain.	[10]

Experimental Protocols

Protocol 1: Conventional Solid-Liquid Extraction

This protocol is based on optimized conditions for extracting antioxidative constituents from barley.

• Sample Preparation: Mill barley grains to a fine powder. If necessary, defat the powder by stirring with hexane, followed by filtration and air-drying.

• Extraction:

  • Mix the barley powder with 80% aqueous methanol at a solid-to-liquid ratio of 1:15 (w/v).

  • Place the mixture in a temperature-controlled water bath at 60°C.

  • Stir continuously for 40 minutes.

• Separation:

  • Centrifuge the mixture at 1000 x g for 10 minutes.

  • Collect the supernatant.

• Solvent Removal: Evaporate the solvent from the supernatant using a rotary evaporator.

• Storage: Reconstitute the dried extract in a suitable solvent (e.g., methanol/water) for analysis and store at -20°C.

Protocol 2: Ultrasound-Assisted Extraction (UAE)

This protocol is optimized for the extraction of proanthocyanidins from brewers' spent grains, a barley by-product.

• Sample Preparation: Use dried and milled barley or brewers' spent grains.

• Extraction:

  • Combine the sample with an 80:20 acetone/water (v/v) solution.

  • Use an ultrasonic sonotrode for extraction.

  • Set the ultrasound power to 400 W and the extraction time to 55 minutes.

  • Place the extraction vessel in an ice bath to maintain a temperature between 23-25°C.

• Separation:

  • Centrifuge the sample at 1000 x g for 10 minutes.

  • Collect the supernatant.

• Solvent Removal and Storage:

  • Evaporate the acetone from the supernatant.

  • Reconstitute the extract in methanol/water (1:1, v/v) for analysis.

Protocol 3: Microwave-Assisted Extraction (MAE)

This protocol is adapted from methods optimized for phenolic compounds in barley.

• Sample Preparation: Mill barley grains to a fine powder.

• Extraction:

  • Place the sample in a sealed extraction vessel with the chosen solvent (e.g., 60-80% methanol or ethanol in water).

  • Set the microwave power and temperature (e.g., 100°C) and extraction time (e.g., 10-15 minutes). These parameters should be optimized for your specific equipment and sample.

• Separation:

  • After extraction and cooling, filter or centrifuge the mixture to separate the solid residue.

• Analysis: The resulting supernatant can be analyzed for Prodelphinidin B3 content.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of proanthocyanidins and catechins in beer and barley by high-performance liquid chromatography with dual-electrode electrochemical detection - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of proanthocyanidins in barley and malt [chromaappdb.mn-net.com]
• 5. Optimization of Sonotrode Ultrasonic-Assisted Extraction of Proanthocyanidins from Brewers’ Spent Grains - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of microwave-assisted extraction of flavonoids from young barley leaves: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 7. researchgate.net [researchgate.net]
• 8. Development of an Ultrasound-Assisted Extraction Procedure for the Simultaneous Determination of Anthocyanins and Phenolic Acids in Black Beans [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Water–Organic Solvent Extraction of Phenolic Antioxidants from Brewers’ Spent Grain [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. Determination of proanthocyanidins and catechins in beer and barley by high-performance liquid chromatography with dual-electrode electrochemical detection - Analyst (RSC Publishing) [pubs.rsc.org]
• 17. Determination of proanthocyanidins and catechins in beer and barley by high-performance liquid chromatography with dual-electrode electrochemical detection - Analyst (RSC Publishing) [pubs.rsc.org]
• 18. mdpi.com [mdpi.com]
• 19. mdpi.com [mdpi.com]
• 20. scispace.com [scispace.com]
• 21. Optimization of the extraction of antioxidative constituents of six barley cultivars and their antioxidant properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Troubleshooting peak tailing of Prodelphinidin B3 in reverse-phase HPLC

Technical Support Center: Prodelphinidin B3 Analysis

This guide is for researchers, scientists, and drug development professionals to troubleshoot peak tailing issues encountered during the analysis of Prodelphinidin B3 using reverse-phase high-performance liquid chromatography (RP-HPLC).

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem for Prodelphinidin B3 analysis?

Peak tailing is a chromatographic issue where a peak is asymmetrical, with a trailing edge that extends from the main peak.[1][2] This distortion is problematic because it can compromise the accuracy of quantification and reduce the resolution between Prodelphinidin B3 and other closely eluting compounds.[1][3] An ideal chromatographic peak should be symmetrical, often described as a Gaussian peak.[1]

Q2: What are the most common causes of peak tailing when analyzing Prodelphinidin B3 and similar polyphenols?

The primary causes of peak tailing for Prodelphinidin B3 in RP-HPLC often stem from its unique chemical structure and its interaction with the chromatographic system. Key factors include:

• Secondary Silanol (B1196071) Interactions: Prodelphinidin B3 has numerous polar hydroxyl (-OH) groups. These groups can interact strongly with residual, un-capped silanol groups (Si-OH) on the surface of silica-based C18 columns, creating a secondary retention mechanism that leads to peak tailing.[1][2][3]

• Mobile Phase pH: The pH of the mobile phase is critical. Prodelphinidin B3 is a phenolic compound, and if the pH is not sufficiently acidic, its phenolic hydroxyl groups can deprotonate. These ionized forms can interact more strongly with residual silanols, leading to broadened and tailing peaks.[1][4][5] Generally, acidic conditions (pH 2.5-3.5) are required to suppress this ionization and achieve sharp, symmetrical peaks.[3][6]

• Metal Chelation: The catechol-like structures in Prodelphinidin B3 can chelate with trace metal ions (like iron or titanium) present in the sample, mobile phase, or HPLC system components (e.g., stainless steel tubing, frits).[1][7][8] This chelation can form complexes with different chromatographic behaviors, contributing to peak tailing.[1][9]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to poor peak shape.[2][3]

• Column Contamination: Accumulation of strongly retained compounds from previous injections can create active sites that cause tailing.[3][9]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving peak tailing for Prodelphinidin B3.

Logical Troubleshooting Workflow

The diagram below outlines a step-by-step workflow for diagnosing and resolving peak tailing issues.

Caption: A step-by-step workflow for diagnosing peak tailing of Prodelphinidin B3.

Step 1: Evaluate and Optimize Mobile Phase pH

Q: My Prodelphinidin B3 peak is tailing. What is the first thing I should check?

The most critical parameter to check is the pH of your aqueous mobile phase.[10] For phenolic compounds like Prodelphinidin B3, an acidic mobile phase is required to keep the numerous hydroxyl groups in their neutral, protonated state, which minimizes secondary interactions with the silica stationary phase.[3][6]

Recommended Action: Ensure your mobile phase is acidified. A common and effective choice is to add 0.1% formic acid to both your aqueous (Solvent A) and organic (Solvent B) mobile phases.[1][3] This will typically bring the pH into the optimal range of 2.5 - 3.5.

Parameter	Condition 1 (Suboptimal)	Condition 2 (Optimal)	Expected Outcome
Mobile Phase A	Water	0.1% Formic Acid in Water	Sharper, more symmetrical peaks
Mobile Phase B	Acetonitrile	0.1% Formic Acid in Acetonitrile	Consistent performance during gradient
Expected pH	~6-7	~2.7	---
Tailing Factor (Tf)	> 1.5	≤ 1.2	A Tf value close to 1.0 is ideal[2]

Step 2: Address Potential Metal Chelation

Q: I've acidified my mobile phase, but the peak tailing persists. What's the next step?

If pH optimization is not sufficient, the issue may be metal chelation.[1][9] Prodelphinidin B3 can interact with metal ions in your system, leading to peak distortion. This is especially common in biocompatible (titanium-based) HPLC systems but can also occur with stainless steel components.[11]

Recommended Action: Introduce a weak chelating agent into your mobile phase to bind the metal ions and prevent them from interacting with your analyte.

• Protocol: Add ethylenediaminetetraacetic acid (EDTA) to your aqueous mobile phase (Solvent A) at a low concentration (e.g., 0.1 mM).

• Equilibration: Equilibrate the column thoroughly with the new mobile phase before injection.

• Evaluation: If peak tailing is significantly reduced, metal chelation is a likely contributor.[1] Consider passivating the entire HPLC system if this is a recurring issue.

Step 3: Verify Column Health and Selection

Q: Could my column be the problem?

Yes, the column is a critical factor. Peak tailing can be caused by the column itself.

• Column Chemistry: Older, Type A silica columns have a higher concentration of acidic, free silanol groups that cause tailing with polar compounds.[7][12] Modern, high-purity, Type B silica columns that are fully end-capped are designed to minimize these interactions and are highly recommended for analyzing challenging compounds like prodelphinidins.[4]

• Column Contamination: Strongly retained compounds from previous samples can build up at the head of the column, creating active sites that cause tailing.[3][9]

• Column Degradation: A void at the column inlet or degradation of the packed bed can also lead to poor peak shape.[2]

Recommended Actions:

• Use an Appropriate Column: Ensure you are using a modern, fully end-capped C18 column from a reputable manufacturer.

• Perform a Column Wash: If the column is contaminated, a rigorous wash procedure can restore performance. Always flush the column in the reverse direction (disconnected from the detector).

• Use a Guard Column: A guard column is an inexpensive way to protect your analytical column from contamination and extend its lifetime.[3]

Column Type	Silanol Activity	Suitability for Prodelphinidin B3
Older (Type A Silica)	High	Poor - Prone to severe peak tailing
Modern End-Capped (Type B)	Low	Excellent - Designed for sharp peaks
Polar-Embedded Phase	Very Low	Excellent - Offers alternative selectivity

Experimental Protocols

Protocol 1: Standard Reverse-Phase HPLC Method for Prodelphinidin B3

This protocol provides a robust starting point for the analysis of Prodelphinidin B3.

• Instrument: HPLC or UHPLC system with UV/DAD detector.

• Column: High-purity, end-capped C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm or equivalent).[13]

• Mobile Phase A: 0.1% (v/v) Formic Acid in HPLC-grade Water.[14]

• Mobile Phase B: 0.1% (v/v) Formic Acid in HPLC-grade Acetonitrile.[14]

• Gradient:

  • 0-5 min: 5% B

  • 5-25 min: Linear gradient from 5% to 30% B

  • 25-30 min: Linear gradient from 30% to 95% B

  • 30-35 min: Hold at 95% B

  • 35-36 min: Return to 5% B

  • 36-45 min: Re-equilibration at 5% B

• Flow Rate: 1.0 mL/min.[14]

• Column Temperature: 30 °C.[14]

• Detection Wavelength: 280 nm.

• Injection Volume: 5-10 µL.

• Sample Diluent: Initial mobile phase conditions (95:5 Water:Acetonitrile with 0.1% Formic Acid).

Protocol 2: General Purpose Reversed-Phase Column Wash Procedure

This procedure can help remove strongly adsorbed contaminants from a C18 column. Note: Always consult your specific column's care and use manual first. Disconnect the column from the detector before starting.

• Flush Buffer: Wash with 10-20 column volumes of HPLC-grade water (if your mobile phase contained buffer salts).

• Organic Flush 1 (Acetonitrile): Flush with 20 column volumes of 100% Acetonitrile.[8]

• Stronger Organic Flush (Isopropanol): Flush with 20 column volumes of 100% Isopropanol.[15]

• Return to Storage/Use:

  • To store, flush with 10 column volumes of Acetonitrile.

  • To return to your method, flush with 10 column volumes of your method's organic solvent (e.g., Acetonitrile), then gradually re-introduce your initial mobile phase conditions and equilibrate for at least 15-20 column volumes.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chromtech.com [chromtech.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. agilent.com [agilent.com]
• 7. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 8. SOP for Washing of HPLC Columns | Pharmaguideline [pharmaguideline.com]
• 9. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. auroraprosci.com [auroraprosci.com]
• 14. benchchem.com [benchchem.com]
• 15. glsciencesinc.com [glsciencesinc.com]

Technical Support Center: Analysis of Prodelphinidin B3 and Its Degradation Products by Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the identification of prodelphinidin B3 degradation products using mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is prodelphinidin B3 and why is studying its degradation important?

Prodelphinidin B3 is a B-type proanthocyanidin (B93508) dimer, composed of a gallocatechin unit linked to a catechin (B1668976) unit.[1][2] Proanthocyanidins (B150500) are known for their antioxidant properties and potential health benefits.[3][4] Studying the degradation of prodelphinidin B3 is crucial as its stability can be affected by environmental factors such as heat, pH, and oxidation, which can occur during processing, storage, or physiological digestion.[5][6][7] Understanding its degradation products is essential for assessing the stability, efficacy, and safety of products containing this compound.

Q2: What are the common degradation pathways for prodelphinidins like prodelphinidin B3?

Prodelphinidins can degrade through several pathways, including:

• Oxidative Degradation: This is a common pathway where the molecule reacts with oxygen, leading to the formation of various smaller compounds.[5][6] The presence of a gallocatechin unit with its tri-hydroxylated B-ring can make prodelphinidins more susceptible to oxidation compared to procyanidins.[6]

• Hydrolysis: Under acidic or basic conditions, the interflavan bond linking the gallocatechin and catechin units can be cleaved, leading to the formation of monomeric units (gallocatechin and catechin).[4]

• Thermal Degradation: High temperatures can induce both cleavage of the interflavan bond and further degradation of the monomeric units into smaller phenolic compounds.[7][8][9]

• Conversion to A-type Proanthocyanidins: Under certain conditions, such as alkaline oxidation, B-type proanthocyanidins can undergo intramolecular conversion to the more stable A-type structure.[10]

Q3: What are the primary fragmentation pathways of prodelphinidin B3 in mass spectrometry?

In tandem mass spectrometry (MS/MS), prodelphinidin B3, like other B-type proanthocyanidins, primarily fragments through three main pathways:[11]

• Quinone Methide (QM) cleavage: This involves the fission of the interflavan bond, resulting in the formation of a monomeric ion and a quinone methide intermediate. This is a characteristic fragmentation for B-type proanthocyanidins.[11]

• Heterocyclic Ring Fission (HRF): This involves the cleavage of the heterocyclic C-ring of one of the flavan-3-ol (B1228485) units.[11]

• Retro-Diels-Alder (RDA) fission: This is another type of C-ring fragmentation that provides structural information about the individual units.[11]

Troubleshooting Guide

Problem 1: I am observing unexpected peaks in my LC-MS chromatogram when analyzing a prodelphinidin B3 sample.

• Possible Cause 1: Sample Degradation. Prodelphinidin B3 may have degraded during sample preparation, storage, or analysis. Exposure to light, elevated temperatures, or non-optimal pH can cause degradation.[2][7]

  • Solution: Prepare fresh samples and store them at low temperatures in the dark. Use a pH-buffered mobile phase for LC analysis to maintain stability. Consider performing a forced degradation study to identify potential degradation products and their retention times.[12][13]

• Possible Cause 2: In-source Fragmentation. The compound might be fragmenting within the mass spectrometer's ion source.

  • Solution: Optimize the ion source parameters, such as the capillary voltage and temperature, to minimize in-source fragmentation. Softer ionization techniques can also be beneficial.

• Possible Cause 3: Isomers. The sample may contain isomers of prodelphinidin B3, which have the same mass but different structures and chromatographic retention times.

  • Solution: Use a high-resolution chromatography method to separate potential isomers. Tandem mass spectrometry (MS/MS) can help differentiate isomers based on their fragmentation patterns.

Problem 2: The peak corresponding to prodelphinidin B3 is decreasing in intensity over time.

• Possible Cause: Instability in Solution. Prodelphinidin B3 can be unstable in certain solvents or at specific pH values, leading to degradation over time.

  • Solution: Perform stability studies of prodelphinidin B3 in the analytical solvent to determine its stability. If necessary, change the solvent or adjust the pH to improve stability. Analyze samples as quickly as possible after preparation.

Problem 3: I am having difficulty interpreting the MS/MS spectrum of a suspected degradation product.

• Possible Cause: Complex Fragmentation. The degradation product may be a novel compound with a complex fragmentation pattern.

  • Solution: Compare the fragmentation pattern to the known fragmentation pathways of proanthocyanidins (QM, HRF, RDA).[11] High-resolution mass spectrometry (HRMS) can provide accurate mass measurements to help determine the elemental composition of the fragment ions. Use a systematic approach to assign structures to the fragment ions based on mass differences and known chemical principles.

Data Presentation

The following table summarizes the expected m/z values for prodelphinidin B3 and some of its potential degradation and fragmentation products in negative ion mode, which is commonly used for proanthocyanidin analysis.

Compound/Fragment	Molecular Formula	[M-H]⁻ (m/z)	Notes
Prodelphinidin B3	C₃₀H₂₆O₁₃	593.13	Parent molecule.
Gallocatechin	C₁₅H₁₄O₇	305.07	Monomeric unit from interflavan bond cleavage.
Catechin	C₁₅H₁₄O₆	289.07	Monomeric unit from interflavan bond cleavage.
QM fragment (loss of catechin)	C₁₅H₁₂O₆	287.06	Result of Quinone Methide cleavage.
QM fragment (loss of gallocatechin)	C₁₅H₁₂O₇	303.05	Result of Quinone Methide cleavage.
RDA fragment	-	441.08	Result of Retro-Diels-Alder fission of the gallocatechin unit.
HRF fragment	-	467.09	Result of Heterocyclic Ring Fission.
A-type prodelphinidin B3	C₃₀H₂₄O₁₃	591.11	Potential product of intramolecular conversion.
Oxidized Prodelphinidin B3	C₃₀H₂₄O₁₄	607.11	Example of an oxidation product (+16 Da).

Experimental Protocols

Forced Degradation Study of Prodelphinidin B3

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products of prodelphinidin B3.

1. Materials:

• Prodelphinidin B3 standard

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

2. Stock Solution Preparation:

• Prepare a stock solution of prodelphinidin B3 in methanol at a concentration of 1 mg/mL.

3. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 2, 4, 8, and 24 hours. Neutralize with 0.1 M NaOH before analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 1, 2, 4, and 8 hours. Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 2, 4, 8, and 24 hours.

• Thermal Degradation: Place a solid sample of prodelphinidin B3 in an oven at 80°C for 24, 48, and 72 hours. Dissolve the stressed sample in methanol for analysis.

• Control Sample: Dilute 1 mL of the stock solution with 1 mL of methanol and keep it under the same conditions as the stressed samples (without the stressor).

4. Sample Analysis:

• Analyze all samples by LC-MS/MS.

• LC Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate the parent compound from its degradation products (e.g., 5-95% B over 30 minutes).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• MS Conditions:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Scan Range: m/z 100-1000.

  • MS/MS: Perform product ion scans on the parent ion of prodelphinidin B3 and any new peaks observed in the chromatograms of the stressed samples.

Mandatory Visualization

Caption: Experimental workflow for forced degradation studies of Prodelphinidin B3.

Caption: Conceptual degradation pathways of Prodelphinidin B3.

References

• 1. scispace.com [scispace.com]
• 2. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 3. Proanthocyanidins and Where to Find Them: A Meta-Analytic Approach to Investigate Their Chemistry, Biosynthesis, Distribution, and Effect on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolic Fate of Orally Ingested Proanthocyanidins through the Digestive Tract - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advances in Extraction Protocols, Degradation Methods, and Bioactivities of Proanthocyanidins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Thermal and pH degradation kinetics of anthocyanins in natural food colorant prepared from black rice bran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Thermal degradation of anthocyanins and its impact on color and in vitro antioxidant capacity. | Semantic Scholar [semanticscholar.org]
• 9. Thermal Degradation Kinetics of Anthocyanins Extracted from Purple Maize Flour Extract and the Effect of Heating on Selected Biological Functionality [mdpi.com]
• 10. Characterization of Natural and Alkaline-Oxidized Proanthocyanidins in Plant Extracts by Ultrahigh-Resolution UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Procyanidins: a comprehensive review encompassing structure elucidation via mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. waters.com [waters.com]
• 13. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to improve the bioavailability of Prodelphinidin B3

Welcome to the technical support center for Prodelphinidin B3. This resource provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at improving the bioavailability of Prodelphinidin B3.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why is the oral bioavailability of Prodelphinidin B3 typically low?

A1: The low oral bioavailability of Prodelphinidin B3, a type of proanthocyanidin (B93508), is attributed to several factors inherent to its chemical structure and interaction with the gastrointestinal (GI) system:

• Molecular Size and Polarity: As a dimer of gallocatechin and catechin, Prodelphinidin B3 is a relatively large and polar molecule, which limits its ability to passively diffuse across the lipid-rich membranes of the intestinal epithelium.[1]

• GI Tract Instability: The compound is susceptible to degradation in the varying pH environments of the stomach and intestines.[1][2]

• Metabolism: Prodelphinidin B3 undergoes extensive metabolism by gut microbiota, which breaks it down into smaller phenolic acids.[1][3] This means the intact, parent compound may not reach systemic circulation in significant amounts.

• Poor Water Solubility: Prodelphinidin B3 is described as being practically insoluble in water, which can limit its dissolution in GI fluids, a prerequisite for absorption.[4]

A visual representation of these barriers is shown below.

Diagram 1: Key barriers limiting the oral bioavailability of Prodelphinidin B3.

Q2: What are the primary formulation strategies to enhance the bioavailability of Prodelphinidin B3?

A2: Research into improving the bioavailability of polyphenols, including proanthocyanidins (B150500) like Prodelphinidin B3, focuses on overcoming the challenges mentioned above. The most promising strategies are:

• Nanoencapsulation: This involves enclosing Prodelphinidin B3 within nanocarriers. This technique can protect the molecule from degradation, improve its solubility, and facilitate its transport across the intestinal wall.[2][5][6][7] Common nanocarriers include solid lipid nanoparticles (SLNs), liposomes, and polymeric nanoparticles.[5][8]

• Lipid-Based Delivery Systems: Formulations such as Self-Emulsifying Drug Delivery Systems (SEDDS) can significantly improve the oral absorption of poorly water-soluble compounds.[9] For oligomeric proanthocyanidins (OPCs), a solid self-double-emulsifying drug delivery system (SDEDDS) has been shown to improve bioaccessibility.[10][11]

• Structural Modification: The bioavailability of proanthocyanidins is inversely related to their size (degree of polymerization).[12][13] Chemical or enzymatic methods to depolymerize larger proanthocyanidin polymers into smaller, more absorbable units like dimers and trimers can be an effective strategy.[12]

• Use of Bioenhancers: Co-administration with natural compounds that inhibit metabolic enzymes or efflux pumps can increase the systemic exposure of the primary compound.[2][3]

Q3: [Troubleshooting] My in vivo pharmacokinetic studies show very low plasma concentration of Prodelphinidin B3. How can nanoencapsulation help?

A3: Low plasma concentration is a classic sign of poor bioavailability. Nanoencapsulation directly addresses the root causes by creating a protective delivery vehicle for the molecule.

• Protection from Degradation: The nanoparticle shell shields Prodelphinidin B3 from the harsh acidic and enzymatic environment of the GI tract.[2]

• Enhanced Solubility & Dissolution: Encapsulating a poorly soluble compound like Prodelphinidin B3 in a nanosystem can increase its dispersion and dissolution rate in intestinal fluids.[6]

• Improved Absorption: Nanoparticles can be taken up by intestinal epithelial cells through various endocytic pathways, bypassing the limitations of passive diffusion for larger molecules. Their mucoadhesive properties can also increase residence time at the absorption site.[14][15]

The general workflow for preparing a nanoformulation, such as Solid Lipid Nanoparticles (SLNs), is outlined below.

Diagram 2: General experimental workflow for preparing Solid Lipid Nanoparticles (SLNs).

| Table 1: Bioavailability Enhancement of Oligomeric Proanthocyanidins (OPC) using a Solid Self-Double-Emulsifying Drug Delivery System (SDEDDS) | | :--- | :--- | | Formulation | Improvement in Bioaccessibility | | Pure OPC | Baseline | | OPC-SDEDDS | Significantly improved compared to pure drug[10][11] | | Note: This table illustrates the potential of lipid-based systems for enhancing the bioaccessibility of proanthocyanidins, a class to which Prodelphinidin B3 belongs. Specific fold-increase values would be dependent on the exact experimental setup. |

Q4: Is it possible to modify Prodelphinidin B3 or related compounds to improve their intrinsic absorbability?

A4: Yes. Since bioavailability of proanthocyanidins (PACs) is dependent on molecular size, a key strategy is to convert high-molecular-weight PACs into low-molecular-weight fractions, which are more readily absorbed.[12][13] One study demonstrated that subjecting a grape seed extract (GSE), rich in polymeric PACs, to an alkaline treatment successfully increased the relative content of more bioavailable monomers and dimers.[12][13] This approach could be adapted to treat extracts containing Prodelphinidin B3 and other oligomers.

Diagram 3: Logical relationship of depolymerization to improve bioavailability.

| Table 2: Effect of Alkaline Treatment on Proanthocyanidin (PAC) Composition in Grape Seed Extract (GSE) | | :--- | :---: | :---: | | PAC Type | % in Untreated GSE | % in Alkaline-Treated GSE (ATGSE) | | Monomers | 49% | 58% | | Dimers | 24% | 31% | | Trimers | 9% | 6% | | Polymers | 4% | 1% | | Data adapted from a study on Vitis vinifera L. extract, showing a significant shift towards smaller, more bioavailable PACs after treatment.[12][13] |

Experimental Protocols

Protocol 1: Preparation of Prodelphinidin B3-Loaded Solid Lipid Nanoparticles (SLNs)

This protocol describes a high-shear homogenization and ultrasonication method for preparing SLNs.

Materials:

• Prodelphinidin B3

• Solid Lipid (e.g., glyceryl monostearate, Compritol® 888 ATO)

• Surfactant (e.g., Polysorbate 80, Lecithin)

• Co-surfactant (optional, e.g., Poloxamer 188)

• Organic Solvent (e.g., acetone, ethanol)

• Purified Water

Methodology:

• Prepare the Organic/Lipid Phase: Dissolve Prodelphinidin B3 and the solid lipid in a minimal amount of a suitable organic solvent. Heat the mixture to 5-10°C above the melting point of the lipid to ensure it is completely molten and the drug is dissolved.

• Prepare the Aqueous Phase: Dissolve the surfactant and co-surfactant in purified water. Heat the aqueous phase to the same temperature as the lipid phase.

• Form the Emulsion: Under continuous high-speed stirring (e.g., using a high-shear homogenizer at 10,000 rpm), rapidly inject the hot lipid phase into the hot aqueous phase. Maintain stirring for 15-30 minutes to form a coarse oil-in-water emulsion.

• Reduce Particle Size: Immediately subject the hot coarse emulsion to ultrasonication (using a probe sonicator) for 5-10 minutes to reduce the droplet size to the nanometer range.

• Form Nanoparticles: Allow the resulting nanoemulsion to cool to room temperature under gentle stirring. The lipid droplets will solidify, forming the SLN dispersion.

• Characterization: Analyze the SLN dispersion for particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS). Determine the encapsulation efficiency (EE) and drug loading (DL) by separating the free drug from the SLNs via ultracentrifugation and quantifying the amount of encapsulated Prodelphinidin B3 using HPLC.

Protocol 2: Caco-2 Cell Permeability Assay

This protocol provides a framework for assessing the intestinal permeability of Prodelphinidin B3 formulations using an in vitro model.[1]

Materials:

• Caco-2 cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• Transwell® inserts (e.g., 0.4 µm pore size)

• Hank's Balanced Salt Solution (HBSS)

• Lucifer yellow (for monolayer integrity testing)

• Test compounds (Prodelphinidin B3 and its formulations)

Methodology:

• Cell Culture and Seeding: Culture Caco-2 cells according to standard protocols. Seed the cells onto Transwell® inserts at a density of approximately 6 x 10⁴ cells/cm².

• Differentiation: Culture the cells for 21-25 days to allow them to differentiate into a confluent monolayer with functional tight junctions.

• Monolayer Integrity Test: Measure the Transepithelial Electrical Resistance (TEER) to confirm monolayer confluence. Perform a permeability assay with a low-permeability marker like Lucifer yellow. Only use monolayers with high TEER values and low Lucifer yellow permeability.

• Permeability Assay: a. Carefully wash the Caco-2 cell monolayers with pre-warmed HBSS. b. Add the test compound (Prodelphinidin B3 or its formulation dissolved in HBSS) to the apical (upper) chamber. c. Add fresh HBSS to the basolateral (lower) receiver chamber. d. Incubate the plates at 37°C with gentle shaking. e. At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and immediately replace the volume with fresh, pre-warmed HBSS.

• Sample Analysis: Analyze the concentration of Prodelphinidin B3 in the collected samples using a validated analytical method, such as HPLC-MS/MS.

• Calculate Apparent Permeability (Papp): The Papp value (in cm/s) is calculated using the following equation: Papp = (dQ/dt) / (A * C₀)

  • dQ/dt = Rate of drug appearance in the receiver chamber

  • A = Surface area of the membrane

  • C₀ = Initial concentration in the donor chamber

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Improving the oral bioavailability of beneficial polyphenols through designed synergies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Showing Compound Prodelphinidin B3 (FDB016774) - FooDB [foodb.ca]
• 5. Methods of Increasing the Bioavailability of Polyphenols | Encyclopedia MDPI [encyclopedia.pub]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Nanoencapsulation Strategies for Active Compounds Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. An overview of oral bioavailability enhancement through self-emulsifying drug delivery systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Enhanced oral bioavailability of oligomeric proanthocyanidins by a self‐double‐emulsifying drug delivery system - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. A Food-Grade Method for Enhancing the Levels of Low Molecular Weight Proanthocyanidins with Potentially High Intestinal Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. Approaches for Enhancing Oral Bioavailability of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Chromatographic Purification of Prodelphinidin B3 Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the chromatographic purification of Prodelphinidin B3 isomers.

Frequently Asked Questions (FAQs)

Q1: Why is the chromatographic separation of Prodelphinidin B3 isomers so challenging?

The primary challenge lies in the high structural similarity of Prodelphinidin B3 isomers. These isomers, often diastereomers or epimers, possess identical mass and similar physicochemical properties, leading to very small differences in their interaction with the stationary phase. This results in co-elution or poor resolution with conventional chromatographic techniques. For instance, Procyanidin (B600670) B1 and B3 are known to co-elute in some chromatographic systems, necessitating advanced analytical approaches for their differentiation.[1]

Q2: What are the common Prodelphinidin B3 isomers I might encounter?

Prodelphinidin B3 is a B-type proanthocyanidin (B93508) dimer. The common isomers are typically epimers that differ in the stereochemistry at certain chiral centers of the flavan-3-ol (B1228485) units. The specific isomers present can depend on the natural source and the extraction and processing conditions.

Q3: My Prodelphinidin B3 extract is turning brown. What is causing this and how can I prevent it?

A brown discoloration is a common indicator of oxidative degradation of proanthocyanidins (B150500). These compounds are highly susceptible to oxidation, especially under neutral or alkaline pH, and when exposed to light, high temperatures, and oxygen. To prevent degradation, it is crucial to:

• Work with acidified solvents (pH 3-4) to improve stability.

• Maintain low temperatures (below 40°C) throughout the extraction and purification process.

• Minimize exposure to light and oxygen by using amber vials and working under an inert atmosphere (e.g., nitrogen) if possible.

Q4: What is epimerization and how can it affect my purification of Prodelphinidin B3 isomers?

Epimerization is a chemical process where one epimer is converted into its chiral counterpart. This can be a significant issue during the purification of Prodelphinidin B3 isomers as it can alter the isomeric composition of your sample, leading to inaccurate quantification and isolation of the desired isomer. Epimerization can be catalyzed by factors such as heat and pH changes.

Troubleshooting Guide

Problem 1: Poor Resolution and Co-elution of Isomers

Possible Causes:

• Inadequate stationary phase selectivity for the isomers.

• Mobile phase composition is not optimized.

• Suboptimal temperature and flow rate.

Solutions:

• Optimize the Stationary Phase:

  • For reversed-phase HPLC, C18 columns are commonly used. However, for challenging isomer separations, consider columns with different selectivities, such as those with phenyl-hexyl or biphenyl (B1667301) stationary phases.

  • Normal-phase chromatography can also offer different selectivity for proanthocyanidin isomers.[2]

• Optimize the Mobile Phase:

  • Adjust the organic modifier (e.g., acetonitrile (B52724) or methanol) gradient to enhance separation. A shallow gradient can often improve the resolution of closely eluting peaks.

  • Modify the pH of the aqueous mobile phase. Acidification with formic acid or acetic acid (typically 0.1%) is standard practice to improve peak shape and stability.

• Optimize Temperature and Flow Rate:

  • Lowering the flow rate can sometimes improve resolution, although it will increase the analysis time.

  • Temperature can affect selectivity. Experiment with different column temperatures (e.g., 25°C, 30°C, 40°C) to find the optimal condition for your specific isomer separation.[3]

• Consider Advanced Techniques:

  • For very challenging separations, consider two-dimensional liquid chromatography (2D-LC) or heart-cutting HPLC to achieve higher resolution.[4]

  • Trapped ion mobility spectrometry-mass spectrometry (TIMS-MS) has shown promise in separating co-eluting procyanidin isomers like B1 and B3.[1]

Problem 2: Low Recovery of Prodelphinidin B3

Possible Causes:

• Degradation of the analyte during the purification process.

• Irreversible adsorption to the stationary phase.

Solutions:

• Prevent Degradation:

  • As mentioned in the FAQs, maintain acidic conditions and low temperatures throughout the process.

  • Work quickly to minimize the time the sample is exposed to potentially degrading conditions.

• Minimize Adsorption:

  • Ensure the mobile phase has sufficient elution strength.

  • Check for and clean any potential sources of contamination in your HPLC system that might lead to active sites for adsorption.

Problem 3: Peak Tailing

Possible Causes:

• Secondary interactions between the analyte and the stationary phase.

• Column overload.

• Poorly packed column.

Solutions:

• Address Secondary Interactions:

  • The addition of a small amount of acid (e.g., 0.1% formic acid) to the mobile phase can help to suppress the ionization of silanol (B1196071) groups on the silica-based stationary phase, reducing peak tailing.

• Avoid Column Overload:

  • Reduce the injection volume or the concentration of the sample.

• Column Maintenance:

  • If the problem persists, the column may be degraded. Try flushing the column or replacing it if necessary.

Experimental Protocols

Representative HPLC Method for Prodelphinidin B3 Isomer Analysis

This protocol is a general guideline based on methods used for the analysis of proanthocyanidin isomers. Optimization will likely be required for specific applications.

• HPLC System: A standard HPLC or UHPLC system with a UV-Vis or Diode Array Detector (DAD) and a mass spectrometer (MS) is highly recommended for positive identification.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common starting point.

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A typical gradient might be:

  • 0-5 min: 10% B

  • 5-40 min: 10-30% B (linear gradient)

  • 40-45 min: 30-90% B (linear gradient)

  • 45-50 min: 90% B (isocratic wash)

  • 50-55 min: 90-10% B (linear gradient)

  • 55-60 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV detection at 280 nm. For higher sensitivity and structural information, use ESI-MS in negative ion mode.

• Injection Volume: 5-20 µL.

Quantitative Data

The separation of Prodelphinidin B3 from other proanthocyanidin isomers is a significant challenge. The following table summarizes retention time data from a study that analyzed proanthocyanidins in a beer extract using both normal-phase and reversed-phase HPLC, illustrating the different selectivities of these methods.

Compound	Retention Time (Normal-Phase) (min)	Retention Time (Reversed-Phase) (min)
(+)-Catechin	11.8	14.8
(-)-Gallocatechin	16.5	9.9
Procyanidin B1	24.5	29.8
Procyanidin B3	31.5	27.5
Procyanidin B4	34.0	25.0
Prodelphinidin B3	37.5	20.5

Data adapted from a study on proanthocyanidin isomers in lager beer extracts.[2]

Visualizations

Caption: Troubleshooting workflow for Prodelphinidin B3 isomer purification.

Caption: General experimental workflow for Prodelphinidin B3 isomer purification.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Developing and Validating a Method for Separating Flavonoid Isomers in Common Buckwheat Sprouts Using HPLC-PDA | MDPI [mdpi.com]
• 4. Development of a Quantification Method for Procyanidin B1 and B3 in Pine Bark Extracts Using Heart-Cutting HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

How to prevent oxidation of Prodelphinidin B3 during sample preparation and storage

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the oxidation of Prodelphinidin B3 during experimental procedures. Adherence to these protocols is critical for ensuring sample integrity, reproducibility, and the accuracy of experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Prodelphinidin B3 and why is it prone to oxidation?

Prodelphinidin B3 is a type of proanthocyanidin, a class of polyphenolic compounds found in various plants like barley, pomegranate, and grapes.[1][2] Its chemical structure, which is a dimer of gallocatechin and catechin, contains numerous hydroxyl (-OH) groups on its aromatic rings.[2][3] These hydroxyl groups are readily able to donate electrons, making the molecule a potent antioxidant but also highly susceptible to chemical and enzymatic oxidation.[3][4]

Q2: What are the primary factors that cause Prodelphinidin B3 to degrade?

Several environmental and chemical factors can accelerate the degradation of Prodelphinidin B3. The most significant factors include:

• High pH: Alkaline or even neutral conditions (pH > 7) dramatically increase the rate of oxidative degradation.[5][6][7]

• Oxygen: Direct exposure to atmospheric oxygen is a key driver of oxidation.[5][6]

• Light: Exposure to light, particularly UV light, can cause spoilage and degradation of the molecule.[8][9][10]

• Elevated Temperature: High temperatures increase the rate of chemical reactions, including oxidation.[9][11]

• Presence of Metal Ions: Metal ions, such as iron and copper, can act as catalysts for oxidation reactions.

• Enzymatic Activity: In fresh plant samples, enzymes like polyphenol oxidase can cause rapid degradation if the tissue is not properly handled and processed immediately after harvesting.[12]

Q3: What is the ideal pH range for working with Prodelphinidin B3?

To ensure stability, Prodelphinidin B3 should be handled and stored in acidic conditions (pH < 7).[7] Studies have shown that polyphenols are significantly more stable at acidic pH levels.[7][13] Alkaline conditions should be strictly avoided as they lead to irreversible degradation.[5] For extractions and analyses, a pH between 3 and 5 is often recommended.

Q4: How should I store solid Prodelphinidin B3 for long-term use?

For maximum stability, solid Prodelphinidin B3 should be stored at -20°C.[14][15] When stored properly in a tightly sealed, airtight container protected from light, it can be stable for four years or more.[15] Storing the vial inside a desiccator can further protect the compound from moisture.

Q5: What is the best practice for preparing and storing stock solutions?

Whenever possible, solutions should be prepared fresh for immediate use.[14] If stock solutions must be made in advance, dissolve the compound in a suitable, degassed solvent (such as DMSO or acidified methanol).[13][16] The stock solution should then be divided into single-use aliquots in tightly sealed amber vials to avoid repeated freeze-thaw cycles and light exposure.[14] These aliquots should be stored at -20°C and are generally usable for up to two weeks.[14] For longer-term storage, -80°C is recommended.

Q6: Can I add antioxidants to my extraction buffer to protect my sample?

Yes, incorporating antioxidants into the extraction buffer is a highly effective strategy. Ascorbic acid (Vitamin C) and glutathione (B108866) (GSH) are commonly used to protect polyphenols from oxidation during the sample preparation process.[17] Ascorbic acid, in particular, helps maintain stability in acidic conditions.[7]

Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
Sample extract is browning or changing color.	Oxidation. This is a clear visual indicator of degradation due to exposure to oxygen, high pH, or light.[5]	Work quickly and on ice. Use a degassed, acidic extraction buffer containing an antioxidant like ascorbic acid. Protect samples from light at all times. For plant tissue, flash-freezing and lyophilization prior to extraction is highly recommended.[12]
Inconsistent analytical results between runs.	Sample Degradation. The compound may be degrading in the time between sample preparation and analysis or during storage. Stock solutions may also be degrading due to improper storage or repeated freeze-thaw cycles.	Standardize the time between sample preparation and analysis. Use a temperature-controlled autosampler (set to 4°C) for HPLC/LC-MS analysis. Always use fresh aliquots for each experiment and discard any unused portion of a thawed aliquot.[14]
Loss of compound during storage.	Improper Storage Conditions. Exposure to air, light, moisture, or elevated temperatures will lead to significant loss of the compound over time.[9][14]	For solid compound, store at -20°C in a desiccated, dark, and airtight environment.[15] For solutions, store as single-use aliquots under an inert gas (argon or nitrogen) at -80°C.[18]

Quantitative Data Summary

The stability of Prodelphinidin B3 is highly dependent on the conditions of its preparation and storage.

Table 1: Summary of Recommended Storage Conditions for Prodelphinidin B3

Form	Temperature	Atmosphere	Container	Recommended Duration
Solid Powder	-20°C	Normal (in desiccator)	Tightly sealed, amber/opaque vial	≥ 4 years[15]
Stock Solution	-20°C	Inert Gas (Argon/Nitrogen)	Tightly sealed, amber vial (single-use aliquots)	Up to 2 weeks[14]
Stock Solution	-80°C	Inert Gas (Argon/Nitrogen)	Tightly sealed, amber vial (single-use aliquots)	> 2 weeks (Long-term)[18]

Table 2: Key Factors Influencing Prodelphinidin B3 Stability

Factor	Condition to Avoid	Recommended Condition	Rationale
pH	Neutral to Alkaline (pH ≥ 7)	Acidic (pH 3-5)	Alkaline conditions promote rapid, irreversible oxidative degradation.[5][6][7]
Temperature	Elevated temperatures (>20°C)	Low temperatures (On ice, 4°C, -20°C, -80°C)	Heat accelerates the rate of all chemical reactions, including oxidation.[9][11]
Light	Direct light, especially UV	Dark conditions (amber vials, covered containers)	Light provides the energy to initiate and propagate photo-oxidative degradation.[8][9][10]
Oxygen	Atmospheric exposure	Inert atmosphere (Nitrogen/Argon), degassed solvents	Oxygen is a primary reactant in the oxidation process.[5]
Enzymes	Maceration of fresh tissue at room temp	Immediate flash-freezing and lyophilization	Prevents enzymatic oxidation by polyphenol oxidase present in plant tissues.[12]

Experimental Protocols

Protocol 1: Recommended Sample Preparation from Plant Tissue

This protocol is designed to minimize oxidation from the point of harvest.

• Harvest: Immediately after harvesting, flash-freeze the plant material in liquid nitrogen to halt all enzymatic activity.

• Lyophilization: Transfer the frozen material to a lyophilizer (freeze-dryer) and dry completely until it becomes a fine powder. This is a critical step to preserve the native compounds.[12]

• Extraction Buffer Preparation: Prepare an extraction solvent, such as aqueous acetone (B3395972) (e.g., 70% acetone in water), and acidify it with 0.1% formic or acetic acid.[11][18] Degas the solvent by sonicating under a vacuum for 15-20 minutes. For added protection, add an antioxidant like ascorbic acid (0.1-0.5 mg/mL).

• Extraction: Perform the extraction on ice and away from direct light. Add the cold, degassed extraction buffer to the lyophilized powder.

• Clarification: Centrifuge the extract at a low temperature (e.g., 4°C) to pellet any solid material.[18]

• Analysis/Storage: Immediately filter the supernatant and proceed with analysis. If analysis cannot be performed right away, transfer the extract to an amber vial, purge the headspace with nitrogen or argon, seal tightly, and store at -80°C.[18]

Visualizations

The following diagrams illustrate key processes for maintaining Prodelphinidin B3 stability.

Caption: Recommended workflow for sample preparation to minimize Prodelphinidin B3 oxidation.

Caption: Key environmental and chemical factors that accelerate the oxidation of Prodelphinidin B3.

References

• 1. Prodelphinidin B3 - Wikipedia [en.wikipedia.org]
• 2. Prodelphinidin - Wikipedia [en.wikipedia.org]
• 3. Frontiers | Polyphenols in health and food processing: antibacterial, anti-inflammatory, and antioxidant insights [frontiersin.org]
• 4. Proanthocyanidins against Oxidative Stress: From Molecular Mechanisms to Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of the oxidative degradation of proanthocyanidins under basic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effects of light sources on major flavonoids and antioxidant activity in common buckwheat sprouts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. updatepublishing.com [updatepublishing.com]
• 10. researchgate.net [researchgate.net]
• 11. Polyphenols: Extraction Methods, Antioxidative Action, Bioavailability and Anticarcinogenic Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 12. New Sample Preparation Method for Quantification of Phenolic Compounds of Tea (Camellia sinensis L. Kuntze): A Polyphenol Rich Plant - PMC [pmc.ncbi.nlm.nih.gov]
• 13. medcraveonline.com [medcraveonline.com]
• 14. CAS 23567-23-9 | Procyanidin B3 [phytopurify.com]
• 15. caymanchem.com [caymanchem.com]
• 16. Prodelphinidin B-2,3,3”-O-gallate via chemical oxidation of epigallocatechin-3-gallate shows high efficacy inhibiting triple-negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Evaluation of Polyphenol Content and Antioxidant Capacity of Aqueous Extracts from Eight Medicinal Plants from Reunion Island: Protection against Oxidative Stress in Red Blood Cells and Preadipocytes - PMC [pmc.ncbi.nlm.nih.gov]

Mitigating matrix effects in Prodelphinidin B3 analysis from complex food samples

Welcome to the Technical Support Center for the analysis of Prodelphinidin B3 in complex food samples. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to mitigate matrix effects and ensure accurate, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of Prodelphinidin B3?

A1: In liquid chromatography-mass spectrometry (LC-MS/MS) analysis, the "matrix" refers to all components within a sample other than the analyte of interest, Prodelphinidin B3. These components can include sugars, lipids, proteins, salts, and other polyphenols.[1] Matrix effects occur when these co-eluting components interfere with the ionization of Prodelphinidin B3 in the mass spectrometer's ion source. This interference can lead to either ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity), both of which compromise the accuracy, precision, and sensitivity of the analytical method.[1][2]

Q2: I am observing poor sensitivity and inconsistent results for Prodelphinidin B3. Could this be due to matrix effects?

A2: Yes, poor sensitivity, inconsistent peak areas, and high variability in your results are classic indicators of matrix effects. If you observe a significant decrease in signal when analyzing your sample compared to a standard prepared in a clean solvent, it is highly probable that you are experiencing ion suppression.[3]

Q3: How can I quantitatively assess the impact of the matrix on my Prodelphinidin B3 analysis?

A3: The most common method to quantitatively evaluate matrix effects is the post-extraction spike method.[4][5] This involves comparing the peak area of a pure Prodelphinidin B3 standard in a clean solvent to the peak area of a blank matrix extract that has been spiked with the same concentration of Prodelphinidin B3 after the extraction process. The matrix effect (ME) can be calculated using the following formula:

ME (%) = (Peak area in matrix / Peak area in solvent) x 100

• A value of 100% indicates no matrix effect.

• A value below 100% signifies ion suppression.

• A value above 100% indicates ion enhancement.

It is recommended to assess the matrix effect at both low and high concentrations of Prodelphinidin B3.[2]

Q4: What is the best internal standard (IS) to use for Prodelphinidin B3 LC-MS analysis?

A4: The ideal internal standard is a stable isotope-labeled (SIL) version of Prodelphinidin B3. A SIL-IS has nearly identical chemical and physical properties to the analyte, meaning it will co-elute and experience similar matrix effects. This allows it to accurately compensate for variations in both sample preparation and ionization efficiency, leading to more accurate and precise quantification.[6] If a SIL-IS for Prodelphinidin B3 is not available, a structurally similar compound that does not naturally occur in the sample can be used, but it may not compensate for matrix effects as effectively.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution(s)
Low Analyte Recovery (<70%)	1. Inefficient extraction from the sample matrix. 2. Poor retention or elution during Solid-Phase Extraction (SPE). 3. Analyte degradation during sample processing.	1. Optimize Extraction: Test different extraction solvents (e.g., acetone/water, methanol/water mixtures), vary the extraction time and temperature, and use techniques like ultrasonication or pressurized liquid extraction. 2. Optimize SPE: Select an appropriate sorbent (e.g., C18, polyamide) and optimize the pH of the loading, washing, and elution solvents. 3. Control Conditions: Keep samples cool, protect from light, and process them promptly. Consider adding antioxidants like ascorbic acid to the extraction solvent.
High Matrix Effect (Ion Suppression/Enhancement >±20%)	1. Insufficient sample cleanup, leading to co-elution of interfering compounds (e.g., phospholipids, sugars). 2. Inadequate chromatographic separation of Prodelphinidin B3 from matrix components.	1. Improve Sample Cleanup: Implement a more rigorous cleanup step. Options include Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), or QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe). For complex matrices, a multi-step cleanup may be necessary. 2. Optimize Chromatography: Modify the mobile phase gradient to improve separation. Experiment with different column chemistries (e.g., HILIC for polar interferences).
Poor Reproducibility (High %RSD)	1. Inconsistent sample preparation. 2. Variable matrix effects between different samples. 3. Instrument instability.	1. Standardize Protocol: Ensure precise and consistent volumes, mixing times, and procedures for every sample. The use of automated sample preparation systems can improve reproducibility. 2. Use a Stable Isotope-Labeled IS: This is the most effective way to compensate for sample-to-sample variations in matrix effects. 3. Perform System Maintenance: Regularly clean the MS ion source, check for leaks, and run system suitability tests to ensure stable instrument performance.
Poor Peak Shape (Tailing, Fronting, or Splitting)	1. Column overload. 2. Incompatibility between the injection solvent and the mobile phase. 3. Column degradation.	1. Dilute the Sample: If the concentration of Prodelphinidin B3 or co-eluting matrix components is too high, dilute the final extract. 2. Match Solvents: Reconstitute the final extract in a solvent that is similar in composition and strength to the initial mobile phase. 3. Replace Column: If peak shape issues persist, the analytical column may need to be replaced.

Quantitative Data Summary

The following tables summarize recovery and matrix effect data for Prodelphinidin B3 and related procyanidins from various studies. This data can help in selecting an appropriate sample preparation method.

Table 1: Recovery of Prodelphinidin B3 and Other Proanthocyanidins (B150500)

Analyte	Matrix	Sample Preparation Method	Average Recovery (%)	Reference
Prodelphinidin B3	Barley	Pressurized Liquid Extraction followed by Polyamide SPE	73.9 ± 4.1	[7]
Procyanidin B3	Barley	Pressurized Liquid Extraction followed by Polyamide SPE	82.6 ± 6.4	[7]
Procyanidin C2	Barley	Pressurized Liquid Extraction followed by Polyamide SPE	87.9 ± 2.3	[7]
Catechin	Barley	Pressurized Liquid Extraction followed by Polyamide SPE	91.1 ± 2.6	[7]
Procyanidin B1	Pine Bark Extract	Heart-Cutting HPLC	98 - 106 (beverages), 95 - 118 (tablets)	[8]
Procyanidin B3	Pine Bark Extract	Heart-Cutting HPLC	98 - 106 (beverages), 95 - 118 (tablets)	[8]

Table 2: Matrix Effect Evaluation for Polyphenols in Different Food Matrices

Analyte Class	Matrix	Sample Preparation	Matrix Effect (%)	Reference
Bioflavonoids	Honey	Post-extraction spike	Signal Suppression/Enhancement	[9]
Pesticides	Apples, Grapes	QuEChERS	Strong Enhancement	[6]
Pesticides	Spelt Kernels, Sunflower Seeds	QuEChERS	Strong Suppression	[6]

Note: Negative values indicate suppression, and positive values indicate enhancement. The degree of matrix effect is highly dependent on the specific analyte, matrix, and analytical conditions.

Experimental Protocols

Protocol 1: Extraction and Cleanup of Prodelphinidin B3 from Barley

This protocol is adapted from Zimmermann, B.F., & Galensa, R. (2007).

1. Sample Preparation:

• Mill barley grains into a fine powder using a ball mill.

2. Pressurized Liquid Extraction (PLE):

• Mix 3 g of milled barley with 1.8 g of diatomaceous earth.

• Add 10 mL of acetone/water (40:60, v/v) in a PLE system.

• Perform extraction at 80°C and 100 MPa for 7 minutes.

3. Solid-Phase Extraction (SPE) Cleanup:

• Dilute the PLE extract with 40 mL of water.

• Condition a polyamide SPE cartridge.

• Load 40 mL of the diluted extract onto the cartridge.

• Wash the cartridge with 8 mL of water.

• Elute Prodelphinidin B3 with 2.5 mL of N,N-dimethylformamide/water (85:15, v/v).

4. Final Preparation for LC-MS/MS Analysis:

• The eluate can be directly injected or evaporated and reconstituted in a suitable mobile phase.

Protocol 2: General QuEChERS Method for Polyphenol Analysis in Fruits and Vegetables

This is a general protocol that can be adapted for Prodelphinidin B3 analysis.

1. Sample Homogenization:

• Homogenize 10-15 g of the sample (e.g., berries, apples) until a uniform consistency is achieved.

2. Extraction:

• Place the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724).

• Add QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

3. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

• Transfer an aliquot of the acetonitrile supernatant to a dSPE tube containing a cleanup sorbent (e.g., C18, PSA) and magnesium sulfate.

• Vortex for 30 seconds.

• Centrifuge at a high speed for 5 minutes.

4. Final Preparation for LC-MS/MS Analysis:

• Take the supernatant, filter through a 0.22 µm filter, and inject it into the LC-MS/MS system.

Visualizations

Caption: A generalized experimental workflow for Prodelphinidin B3 analysis.

Caption: A logical workflow for troubleshooting matrix effects.

References

• 1. Application of Mass Spectrometry-Based Proteomics to Barley Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assessing Matrix Solid-Phase Dispersion Extraction Strategies for Determining Bisphenols and Phthalates in Gilthead Sea Bream Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative evaluation of the matrix effect in bioanalytical methods based on LC-MS: A comparison of two approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Analysis of proanthocyanidins in barley and malt [chromaappdb.mn-net.com]
• 8. Development of a Quantification Method for Procyanidin B1 and B3 in Pine Bark Extracts Using Heart-Cutting HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Troubleshooting low recovery of Prodelphinidin B3 during solid-phase extraction

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals resolve issues with the solid-phase extraction (SPE) of Prodelphinidin B3.

Troubleshooting Guide: Low Recovery of Prodelphinidin B3

Low recovery of Prodelphinidin B3 during solid-phase extraction can be attributed to several factors throughout the SPE process. This guide provides a systematic approach to identifying and resolving the root cause of this issue.

Step 1: Analyte Breakthrough Analysis

The first step in troubleshooting is to determine at which stage the Prodelphinidin B3 is being lost. This can be achieved by collecting and analyzing the fractions from each step of the SPE procedure.[1][2]

Experimental Protocol: Analyte Loss Assessment

• Prepare a standard solution of Prodelphinidin B3 in a solvent composition similar to your sample matrix.

• Perform the entire SPE procedure as you normally would.

• Collect the following fractions separately:

  • Load Fraction: The effluent that passes through the cartridge during sample loading.

  • Wash Fraction(s): The effluent from each wash step.

  • Elution Fraction: The final collected sample containing the analyte.

• Analyze the Prodelphinidin B3 content in each collected fraction using a suitable analytical method, such as HPLC-UV.

• If Prodelphinidin B3 is detected in the load or wash fractions, it indicates a problem with analyte retention. If it is absent from all fractions or only a small amount is in the elution fraction, the issue may be with the elution step or irreversible binding.[1]

Step 2: Troubleshooting Based on Analyte Loss Location

Based on the results from the analyte loss assessment, use the following sections to diagnose and resolve the problem.

Frequently Asked Questions (FAQs)

Analyte Lost in the Loading Step

Question: My Prodelphinidin B3 is found in the loading fraction (flow-through). What could be the cause and how do I fix it?

Answer:

This indicates that the Prodelphinidin B3 is not effectively binding to the SPE sorbent. Several factors could be responsible:

• Improper Sorbent Conditioning: The sorbent must be properly wetted and equilibrated before sample loading. For reversed-phase sorbents, this typically involves a two-step conditioning process.[2] First, an organic solvent like methanol (B129727) is used to activate the C18 chains, followed by an aqueous solution to prepare the sorbent for the aqueous sample.[2] Failure to perform this step correctly can lead to poor retention.

• Incorrect Sample pH: Prodelphinidin B3, like other polyphenols, has multiple hydroxyl groups that can ionize at higher pH values. In its ionized (phenolate) form, it is more polar and will have a reduced affinity for non-polar reversed-phase sorbents like C18. Acidifying the sample to a pH of around 2-3 ensures that the hydroxyl groups are protonated, making the molecule less polar and enhancing its retention.[3]

• Sample Solvent is Too Strong: If the sample is dissolved in a solvent with a high percentage of organic content, the Prodelphinidin B3 may have a stronger affinity for the solvent than the sorbent, leading to it passing through the cartridge without binding.[1][4] Diluting the sample with a weaker, more aqueous solvent can improve retention.

• Incorrect Sorbent Selection: While C18 is a common choice, for complex polyphenols like Prodelphinidin B3, other sorbents may offer better retention. Polymeric sorbents, for instance, can provide different selectivity and higher capacity.

• High Flow Rate: Loading the sample too quickly reduces the interaction time between the Prodelphinidin B3 and the sorbent, leading to incomplete binding. A slow, steady flow rate of approximately 1-2 mL/min is recommended.[5]

• Column Overload: Exceeding the binding capacity of the SPE cartridge by loading too much sample can cause the analyte to flow through without binding.[1][4]

Analyte Lost in the Wash Step

Question: I'm losing my Prodelphinidin B3 during the wash step. What should I do?

Answer:

Losing the analyte during the wash step suggests that the wash solvent is too strong, stripping the Prodelphinidin B3 from the sorbent along with the interferences.

• Reduce the Organic Content of the Wash Solvent: The purpose of the wash step is to remove more polar impurities that are not as strongly retained as Prodelphinidin B3. If your wash solvent contains too much organic solvent (e.g., methanol, acetonitrile), it can start to elute the analyte. Decrease the percentage of the organic component in your wash solution.

• Maintain an Acidic pH: Just as with the loading step, the pH of the wash solvent should be acidic to ensure the Prodelphinidin B3 remains in its less polar, protonated form, thus maximizing its retention on the sorbent.

Analyte Not Eluting from the Cartridge

Question: My Prodelphinidin B3 is not present in the load or wash fractions, but I'm still getting low recovery in my final eluate. What's happening?

Answer:

This situation implies that the Prodelphinidin B3 is strongly bound to the sorbent and is not being effectively eluted.

• Increase the Strength of the Elution Solvent: Your elution solvent may not be strong enough to disrupt the interactions between Prodelphinidin B3 and the sorbent. For reversed-phase SPE, this means increasing the percentage of the organic solvent (e.g., from 70% methanol to 90% or 100% methanol).

• Consider a Different Elution Solvent: Some analytes may be eluted more effectively by a different organic solvent. For example, if methanol is not providing good recovery, you could try acetonitrile (B52724) or a combination of solvents.

• Increase Elution Volume: It's possible that the volume of the elution solvent is insufficient to elute all of the bound Prodelphinidin B3. Try passing a second or third aliquot of the elution solvent through the cartridge and analyzing it to see if more analyte is recovered.

• Potential for Irreversible Binding: In some cases, highly complex molecules can bind irreversibly to the sorbent. If optimizing the elution solvent and volume does not improve recovery, you may need to consider a less retentive sorbent.

Data Summary

The following table summarizes potential causes for low Prodelphinidin B3 recovery and the expected improvement with corrective actions.

Problem	Potential Cause	Recommended Solution	Expected Improvement in Recovery
Analyte in Load Fraction	Sample pH too high	Acidify sample to pH 2-3	Significant
Sample solvent too strong	Dilute sample with water or a weak buffer	Moderate to Significant
Improper column conditioning	Condition with methanol, then equilibrate with acidified water	Significant
Flow rate too high	Reduce loading flow rate to 1-2 mL/min	Moderate
Analyte in Wash Fraction	Wash solvent too strong	Decrease percentage of organic solvent in wash solution	Moderate to Significant
Analyte Not Eluting	Elution solvent too weak	Increase percentage of organic solvent in elution solution	Significant
Insufficient elution volume	Increase the volume of the elution solvent	Moderate
Incorrect sorbent choice	Switch to a polymeric or less retentive sorbent	Variable

Experimental Protocols

Optimized Solid-Phase Extraction Protocol for Prodelphinidin B3

This protocol is a general guideline for the extraction of Prodelphinidin B3 from a liquid plant extract using a reversed-phase SPE cartridge (e.g., C18 or a polymeric equivalent).

• Sample Pre-treatment:

  • If the sample contains solid particulates, centrifuge or filter it prior to extraction.

  • Adjust the pH of the sample to 2-3 using an acid such as formic acid or hydrochloric acid. This is a critical step to ensure Prodelphinidin B3 is in its neutral form for optimal retention.[3]

• SPE Cartridge Conditioning:

  • Pass 3-5 mL of methanol through the cartridge to activate the sorbent. Do not allow the sorbent to dry.[5]

  • This is followed by 3-5 mL of acidified deionized water (pH 2-3) to equilibrate the cartridge. Ensure the sorbent bed remains moist.[5]

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a slow and consistent flow rate (approximately 1-2 mL/min).[2][5]

• Washing:

  • Wash the cartridge with 3-5 mL of acidified deionized water (pH 2-3) to remove polar impurities such as sugars and organic acids.[5]

  • A second wash with a weak organic solvent (e.g., 5% methanol in acidified water) can be performed to remove less polar interferences. This step may require optimization to avoid premature elution of Prodelphinidin B3.[5]

• Elution:

  • Elute the retained Prodelphinidin B3 with 1-3 mL of acidified methanol (e.g., methanol with 0.1% formic acid). A higher concentration of organic solvent is necessary to overcome the hydrophobic interactions between Prodelphinidin B3 and the stationary phase.[5]

  • Collect the eluate in a clean collection tube.

• Post-Elution Processing:

  • The collected eluate can be concentrated under a stream of nitrogen or using a rotary evaporator.

  • The purified Prodelphinidin B3 can then be reconstituted in a suitable solvent for subsequent analysis.

Visualizations

Caption: Troubleshooting workflow for low Prodelphinidin B3 recovery in SPE.

Caption: Optimized solid-phase extraction workflow for Prodelphinidin B3.

References

• 1. m.youtube.com [m.youtube.com]
• 2. youtube.com [youtube.com]
• 3. Effects of pH, sample size, and solvent partitioning on recovery of soluble phenolic acids and isoflavonoids in leaves and stems of red clover (Trifolium pratense cv. Kenland) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 5. benchchem.com [benchchem.com]

Refinement of NMR acquisition parameters for Prodelphinidin B3 structural elucidation

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining NMR acquisition parameters for the structural elucidation of Prodelphinidin B3.

Frequently Asked Questions (FAQs)

Q1: What are the recommended initial NMR solvents and sample preparation steps for Prodelphinidin B3?

A: The choice of solvent is critical for obtaining high-resolution spectra, especially for observing hydroxyl protons.

• Initial Recommendation: Acetone-d₆ or Methanol-d₄ are commonly used for proanthocyanidins. Acetone-d₆ is often preferred as it can provide sharper signals for hydroxyl groups compared to methanol-d₄.

• Sample Purity: Ensure the sample is highly pure. Proanthocyanidins are often isolated by a combination of low-pressure affinity chromatography (e.g., Sephadex LH-20) and preparative HPLC.[1][2]

• Concentration: Aim for a concentration of 5-10 mg in 0.5-0.6 mL of deuterated solvent.

• Water Contamination: Minimize water content in the solvent, as residual H₂O can broaden hydroxyl proton signals due to chemical exchange.[3] Using freshly opened or properly dried deuterated solvents is recommended.

• Paramagnetic Impurities: The presence of paramagnetic ions can lead to significant line broadening. Adding a small amount of a chelating agent like EDTA can sometimes improve spectral quality.[4]

Q2: My ¹H NMR signals, particularly for the hydroxyl groups, are broad. How can I sharpen them?

A: Broad hydroxyl signals in polyphenols are common due to intermolecular proton exchange.[3] Several strategies can mitigate this:

• Low Temperature: Acquiring the spectrum at a lower temperature (e.g., 273 K or 0 °C) can slow down the proton exchange rate, leading to sharper signals. Low-temperature NMR has been successfully used for procyanidin (B600670) structural analysis.[5]

• Solvent Choice: As mentioned, aprotic solvents like acetone-d₆ or DMSO-d₆ are generally better for observing hydroxyl protons than protic solvents like methanol-d₄.

• Acidification: Adding a trace amount of an acid (e.g., picric acid or trifluoroacetic acid) can sometimes reduce the exchange rate and sharpen the -OH signals, allowing for their unequivocal assignment.[3]

• Careful Shimming: Ensure the magnetic field homogeneity is optimized by careful shimming of the spectrometer.

Q3: What are the key challenges in acquiring ¹³C NMR spectra for prodelphinidins, and how can I optimize the parameters?

A: The main challenges for ¹³C NMR are its low natural abundance and long relaxation times (T₁), requiring longer acquisition times.

• Long T₁ Values: Quaternary carbons in the flavonoid structure have particularly long T₁ relaxation times. To ensure adequate signal detection, a sufficient relaxation delay (D1) is crucial.

• Sensitivity: Prodelphinidin B3 is a relatively large molecule, and sample quantity may be limited, leading to a low signal-to-noise (S/N) ratio.

To overcome these issues, optimizing acquisition parameters is key. The goal is to achieve the best S/N ratio in the least amount of time.[6] Using a smaller flip angle (e.g., 30°) along with a shorter relaxation delay can significantly enhance S/N per unit time compared to a standard 90° pulse experiment.[6]

Table 1: Recommended ¹³C NMR Acquisition Parameters

Parameter	Recommended Value	Purpose
Pulse Program	zgpg30 or zgdc30	30° pulse angle for faster acquisition; with proton decoupling.
Pulse Angle (P1)	30°	Maximizes signal per unit time when T₁ > (D1+AQ).[6]
Acquisition Time (AQ)	1.0 - 1.5 s	Captures the full FID for good resolution.
Relaxation Delay (D1)	1.5 - 2.0 s	Allows for partial relaxation of carbons, especially quaternaries.
Number of Scans (NS)	1024 - 4096 (or more)	Increased scans are necessary to improve the S/N ratio.
Temperature	298 K (25 °C)	Standard operating temperature.

Q4: How do I set up 2D NMR experiments like HSQC and HMBC to determine connectivity in Prodelphinidin B3?

A: 2D NMR is essential for the complete structural elucidation of complex molecules like Prodelphinidin B3.[7][8] HSQC and HMBC are the most critical experiments for assigning proton and carbon signals and determining the linkages between flavonoid units.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment reveals one-bond correlations between protons and their directly attached carbons.[9] It is invaluable for assigning the carbon spectrum based on the more easily assigned proton spectrum. For prodelphinidins, HSQC can be used to estimate the ratio of procyanidin to prodelphinidin units by integrating the cross-peaks of specific aromatic protons.[10][11]

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two to three bonds (and sometimes four in conjugated systems).[9] It is the key experiment for identifying the interflavan linkage (e.g., C4-C8 or C4-C6) by observing correlations between H4 of one unit and the carbons of the adjacent unit.[7]

Table 2: Recommended 2D NMR Acquisition Parameters

Experiment	Key Parameter	Recommended Value	Purpose
HSQC	1J(CH)	145 Hz	Optimized for one-bond C-H coupling in aromatic/aliphatic systems.
Number of Scans (NS)	4 - 16	Depends on sample concentration.
F1 (¹³C) Sweep Width	0 - 180 ppm	To cover the full carbon chemical shift range.
HMBC	nJ(CH) (long-range)	8 Hz	A good compromise value to observe 2- and 3-bond correlations.[9]
Number of Scans (NS)	16 - 64	Requires more scans than HSQC due to weaker correlations.
Relaxation Delay (D1)	1.5 s	Standard delay for sufficient relaxation.

Q5: I'm struggling to confirm the stereochemistry of the interflavan linkage. Which NMR experiment is best?

A: The relative stereochemistry is determined by through-space correlations, for which 2D NOESY or ROESY experiments are essential.[12][13] These experiments detect protons that are close to each other in space (< 5 Å), regardless of their through-bond connectivity.[14][15]

• NOESY (Nuclear Overhauser Effect Spectroscopy): This is the standard experiment for spatial correlations. For molecules in the molecular weight range of Prodelphinidin B3 (~594 g/mol ), the NOE effect should be positive and observable.[12]

• ROESY (Rotating-frame Overhauser Effect Spectroscopy): This experiment is preferred for medium-sized molecules where the conventional NOE might be close to zero.[12] The ROE is always positive, making it more reliable for molecules in the "crossover" region.

A key correlation to look for is between the H2'/H6' protons of the B-ring of one unit and the H4 proton of the adjacent unit, which can help confirm a 4-8 linkage.[7]

Experimental Protocols & Workflows

Protocol: 2D ROESY for Stereochemical Analysis

• Sample Preparation: Prepare a 5-10 mg sample in 0.5 mL of high-purity acetone-d₆ or DMSO-d₆. Degas the sample with argon or nitrogen to remove dissolved oxygen, which is paramagnetic and can quench the ROE effect.

• Spectrometer Setup: Tune and match the probe. Perform gradient shimming to optimize magnetic field homogeneity.

• Parameter Optimization:

  • Load a standard ROESY pulse program (e.g., roesyph.2 on Bruker systems).

  • Set the spectral widths in both dimensions (F1 and F2) to cover all proton signals.

  • Set the mixing time (D8): This is the most critical parameter. For a molecule of this size, start with a mixing time of 200-300 ms.[12] Run a series of 1D ROESY experiments with varying mixing times to find the optimal value if necessary.

  • Set the relaxation delay (D1) to 1.5-2.0 s.

  • Set the number of scans (NS) to 16-32 per increment, and the number of increments in F1 (TD1) to 256-512.

• Acquisition: Start the experiment. A typical 2D ROESY can take several hours depending on the chosen parameters.

• Processing:

  • Apply a squared sine-bell window function in both dimensions.

  • Perform Fourier transformation.

  • Phase correct the spectrum carefully.

  • Analyze the cross-peaks to identify protons that are close in space.

Diagrams

Caption: Experimental workflow for Prodelphinidin B3 structural elucidation.

Caption: Troubleshooting guide for broad ¹H NMR signals.

References

• 1. scispace.com [scispace.com]
• 2. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 3. 1H-NMR as a Structural and Analytical Tool of Intra- and Intermolecular Hydrogen Bonds of Phenol-Containing Natural Products and Model Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] Optimizing 1D 1H-NMR profiling of plant samples for high throughput analysis: extract preparation, standardization, automation and spectra processing | Semantic Scholar [semanticscholar.org]
• 5. Isolation and structural elucidation of some procyanidins from apple by low-temperature nuclear magnetic resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 7. electronicsandbooks.com [electronicsandbooks.com]
• 8. researchgate.net [researchgate.net]
• 9. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 10. ¹H-¹³C HSQC NMR spectroscopy for estimating procyanidin/prodelphinidin and cis/trans-flavan-3-ol ratios of condensed tannin samples: correlation with thiolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 13. acdlabs.com [acdlabs.com]
• 14. NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity — Nanalysis [nanalysis.com]
• 15. nmr.ceitec.cz [nmr.ceitec.cz]

Reference Data & Comparative Studies

Comparative Analysis of Prodelphinidin B3 Content in Vitis vinifera Varieties: A Guide for Researchers

For researchers, scientists, and professionals in drug development, understanding the phytochemical composition of natural sources is paramount. Prodelphinidins, a subclass of proanthocyanidins (B150500) found in grapes, are of particular interest due to their potential health benefits. This guide provides a comparative analysis of prodelphinidin content in different grape varieties, supported by experimental data and detailed methodologies. While specific quantitative data for prodelphinidin B3 is not widely available in the current body of scientific literature, this guide presents a comparison of the total prodelphinidin content in the skins of several red grape varieties as a valuable proxy for assessing their potential as a source of these compounds.

Data on Prodelphinidin Content in Grape Varieties

Prodelphinidins are condensed tannins composed of (epi)gallocatechin units and are primarily found in the skins of red grape varieties. Their presence and concentration are influenced by the grape cultivar, vineyard conditions, and ripening stage. The following table summarizes the percentage of prodelphinidins (%P) in the skin proanthocyanidins of three Greek red grape cultivars, providing a snapshot of the varietal differences in prodelphinidin content.

Grape Variety	Tissue	Total Prodelphinidins (% of Total Proanthocyanidins)	Reference
Kotsifali	Skin	13.0%	[1]
Limnio	Skin	21.7%	[1]
Vradiano	Skin	25.1%	[1]

It is important to note that this table reflects the total proportion of prodelphinidins within the proanthocyanidin (B93508) fraction of the grape skin, as specific quantitative data for prodelphinidin B3 is not available in the cited literature.

Experimental Protocols

The quantification of prodelphinidins in grapes requires a multi-step process involving extraction, separation, and detection. The following is a generalized protocol based on methodologies reported in the scientific literature for the analysis of proanthocyanidins, including prodelphinidins, from grape skins.

Sample Preparation and Extraction

Grape skins are manually separated from the pulp and seeds. To preserve the phenolic compounds, the skins are typically freeze-dried and then ground into a fine powder.

An established method for the extraction of proanthocyanidins from grape skin powder involves the use of an acetone (B3395972)/water mixture. A common protocol is as follows:

• Extraction Solvent: Acetone/water (70:30, v/v).

• Procedure:

  • Weigh a precise amount of the dried grape skin powder.

  • Add the extraction solvent at a specific solid-to-liquid ratio.

  • The mixture is then subjected to agitation (e.g., shaking or sonication) for a defined period at a controlled temperature to ensure efficient extraction.

  • The solid material is separated from the liquid extract by centrifugation.

  • The supernatant, containing the extracted phenolic compounds, is collected. The extraction process may be repeated on the solid residue to maximize the yield.

  • The collected supernatants are combined and the acetone is removed under vacuum using a rotary evaporator. The remaining aqueous extract can then be lyophilized to obtain a dry proanthocyanidin-rich extract.

Chromatographic Analysis and Quantification

High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) and a Mass Spectrometer (MS) is the standard technique for the separation and quantification of individual proanthocyanidins.

• Instrumentation: A Liquid Chromatography system coupled with a Quadrupole Time-of-Flight Mass Spectrometer (LC-QTOF-MS/MS) is highly effective for this purpose[1].

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column is typically used for the separation of phenolic compounds.

  • Mobile Phase: A gradient elution is employed, commonly using a mixture of two solvents:

    • Solvent A: Water with a small percentage of an acid (e.g., 0.1% formic acid) to improve peak shape.

    • Solvent B: An organic solvent such as acetonitrile (B52724) or methanol, also with a small percentage of acid.

  • Gradient Program: The proportion of Solvent B is gradually increased over the course of the analysis to elute compounds with increasing hydrophobicity.

  • Detection:

    • DAD: Monitors the absorbance at specific wavelengths (e.g., 280 nm for flavan-3-ols).

    • MS/MS: Provides mass information for the identification and structural elucidation of the compounds. Prodelphinidin dimers can be identified by their specific mass-to-charge ratio (m/z)[2][3].

• Quantification: The quantification of prodelphinidins can be challenging due to the lack of commercially available standards for all individual compounds. When standards are not available, quantification is often performed relative to a known standard, such as (+)-catechin or (-)-epicatechin, and the results are expressed as equivalents of that standard.

Visualizing the Process and Pathway

To better understand the experimental workflow and the biochemical origin of prodelphinidins, the following diagrams are provided.

Fig. 1: Experimental workflow for prodelphinidin analysis in grapes.

The biosynthesis of prodelphinidins is part of the larger flavonoid pathway. The key enzymatic step that directs the pathway towards prodelphinidins is the hydroxylation of the B-ring of the flavonoid precursor by flavonoid 3',5'-hydroxylase (F3'5'H).

Fig. 2: Simplified proanthocyanidin biosynthesis pathway.

References

• 1. Exploration of the anthocyanin and proanthocyanidin profile of Greek red grape skins belonging to Vradiano, Limnio, and Kotsifali cultivars, analyzed by a novel LC‐QTOF‐MS/MS method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Validating an analytical method for Prodelphinidin B3 using certified reference materials

For researchers, scientists, and drug development professionals, the accurate quantification of bioactive compounds is paramount. This guide provides a detailed comparison of analytical methods for the validation of Prodelphinidin B3, a naturally occurring proanthocyanidin (B93508) with potential therapeutic applications. The use of certified reference materials (CRMs) is essential in this process to ensure the accuracy and reliability of analytical data.

This document outlines a validated High-Performance Liquid Chromatography (HPLC) method with Photodiode Array (PDA) detection and compares it with an alternative HPLC-based method utilizing electrochemical detection. The information presented is intended to assist in the selection of an appropriate analytical method and to provide a framework for its validation.

Comparative Analysis of Analytical Methods

The selection of an analytical method for Prodelphinidin B3 quantification depends on various factors, including the sample matrix, required sensitivity, and available instrumentation. Below is a comparison of two HPLC-based methods with different detection techniques.

Table 1: Comparison of Validated Analytical Methods for Prodelphinidin B3

Validation Parameter	HPLC-PDA Method	HPLC-Electrochemical Detection
Linearity (R²)	≥0.9999[1]	Not specified
Concentration Range	0.31–20.00 µg/mL[1]	0.1–5.0 mg/L (for total proanthocyanidins (B150500) and catechins)[2]
Accuracy (Recovery)	97.29–103.59% (for seven phenolics including Prodelphinidin B3)[1]	Not specified
Precision (RSD)	Intra-day: 0.24–1.78% Inter-day: 1.78-3.95% (for seven phenolics including Prodelphinidin B3)[1]	Not specified
Limit of Detection (LOD)	0.01–0.16 µg/mL (range for seven phenolics)[1]	Not specified
Limit of Quantification (LOQ)	0.02–0.49 µg/mL (range for seven phenolics)[1]	Not specified

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of an analytical method.

Primary Method: HPLC with Photodiode Array (PDA) Detection

This method has been validated for the simultaneous analysis of seven phenolic compounds, including Prodelphinidin B3, in pine bark extract[1].

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with a Photodiode Array (PDA) detector.

Chromatographic Conditions:

• Column: A C18 column with a particle size of 3 µm is recommended for optimal separation of Prodelphinidin B3 from adjacent peaks[1].

• Mobile Phase: A gradient elution is typically employed. For the analysis of a mixture of phenolics including Prodelphinidin B3, a mobile phase consisting of two solvents is used. For example, 0.1% formic acid in water (Solvent A) and acetonitrile (B52724) (Solvent B) can be utilized[3].

• Flow Rate: A flow rate of 1.0 mL/min has been shown to improve the separation of Prodelphinidin B3[1].

• Detection: PDA detection allows for the monitoring of absorbance at multiple wavelengths.

Validation Procedure using Certified Reference Materials (CRMs): A certified reference material of Prodelphinidin B3 is essential for the validation of this method. CRMs for Prodelphinidin B3 are available from various suppliers.

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix is confirmed by comparing the chromatograms of the sample with and without the analyte, and by assessing peak purity using the PDA detector.

• Linearity: A calibration curve is constructed by analyzing a series of solutions of the Prodelphinidin B3 CRM at different concentrations. The linearity is evaluated by the correlation coefficient (R²) of the calibration curve[1].

• Accuracy: The accuracy is determined by recovery studies. A known amount of the Prodelphinidin B3 CRM is added to a sample matrix, and the percentage of the analyte recovered is calculated[1].

• Precision: The precision of the method is evaluated by performing repeated analyses of the same sample. This is typically assessed at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision). The results are expressed as the relative standard deviation (RSD)[1].

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest concentration of the analyte that can be detected, while the LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy. These are typically determined based on the signal-to-noise ratio of the chromatogram[1].

Alternative Method: HPLC with Dual-Electrode Electrochemical Detection

This method has been developed for the determination of flavanols, including Prodelphinidin B3, in beer and barley[2]. It is noted for its improved sensitivity and selectivity compared to UV detection[2].

Instrumentation:

• HPLC system coupled with a dual-channel electrochemical detector.

General Procedure: This method is particularly suitable for the direct analysis of beer samples and acetone (B3395972) extracts of barley. The dual-channel electrochemical detection allows for unambiguous peak identification through the measurement of collection efficiencies[2]. While detailed validation parameters are not readily available in recent literature, the principles of validation using a CRM, as described for the HPLC-PDA method, would be applicable.

Workflow for Analytical Method Validation

The process of validating an analytical method is a systematic procedure to ensure that the method is suitable for its intended purpose.

Caption: Workflow for the validation of an analytical method using certified reference materials.

References

• 1. Development and validation of analytical HPLC for phenolics in Pinus densiflora bark extract - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of proanthocyanidins and catechins in beer and barley by high-performance liquid chromatography with dual-electrode electrochemical detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Prodelphinidin B3's Behavior in Phenolic Content Assays: A Comparative Guide

For researchers, scientists, and drug development professionals, accurate quantification of phenolic compounds is paramount. This guide provides a comparative analysis of methods for determining the total phenolic content, with a specific focus on the cross-reactivity of Prodelphinidin B3 in the widely-used Folin-Ciocalteu assay versus the more specific High-Performance Liquid Chromatography (HPLC) method.

Prodelphinidin B3, a dimeric proanthocyanidin, is a flavonoid with significant antioxidant properties, making its accurate measurement crucial in various research and development settings. While total phenolic content assays like the Folin-Ciocalteu (F-C) method are common for their simplicity and high throughput, their susceptibility to interference and cross-reactivity with other reducing agents can lead to inaccuracies. This guide delves into these challenges and presents HPLC as a robust alternative for the precise quantification of Prodelphinidin B3.

Performance Comparison: Folin-Ciocalteu vs. HPLC-DAD

The choice of analytical method significantly impacts the accuracy of Prodelphinidin B3 quantification. The Folin-Ciocalteu assay, a colorimetric method, provides an estimation of the total phenolic content, but it is not specific to any single phenolic compound. In contrast, HPLC with Diode-Array Detection (DAD) offers high specificity and allows for the separation and individual quantification of compounds within a complex mixture.

Parameter	Folin-Ciocalteu Assay	High-Performance Liquid Chromatography (HPLC-DAD)
Principle	Oxidation-reduction reaction. Phenolic compounds reduce the Folin-Ciocalteu reagent, resulting in a blue-colored complex that is measured spectrophotometrically.[1]	Chromatographic separation of analytes based on their interaction with a stationary phase, followed by detection and quantification using a Diode-Array Detector.
Specificity	Low. The reagent reacts with various reducing substances, including other phenolic compounds, ascorbic acid, and some sugars, leading to potential overestimation of the true phenolic content.	High. Allows for the separation and specific quantification of individual phenolic compounds like Prodelphinidin B3 from other matrix components.
Quantification	Relative. Results are typically expressed as gallic acid equivalents (GAE), and the response varies for different phenolic compounds.[1][2]	Absolute. Provides accurate quantification of the specific compound of interest (Prodelphinidin B3) using a calibration curve prepared with a pure standard.
Throughput	High. Suitable for rapid screening of a large number of samples.	Lower. More time-consuming due to the chromatographic separation step.
Cost	Low. Requires basic laboratory equipment.	High. Requires specialized HPLC instrumentation.

Experimental Protocols

Total Phenolic Content Determination using the Folin-Ciocalteu Assay

This protocol outlines the conventional method for estimating total phenolic content.

Reagents and Materials:

• Folin-Ciocalteu reagent

• Gallic acid standard

• Sodium carbonate solution (20% w/v)

• Distilled water

• Sample extract containing Prodelphinidin B3

• Spectrophotometer

Procedure:

• Preparation of Gallic Acid Standards: Prepare a series of gallic acid standard solutions of known concentrations (e.g., 20, 40, 60, 80, 100 µg/mL) in distilled water.

• Sample Preparation: Dilute the sample extract to a concentration that falls within the linear range of the gallic acid standard curve.

• Reaction:

  • To 1.0 mL of each standard or diluted sample, add 5.0 mL of Folin-Ciocalteu reagent (diluted 1:10 with distilled water).

  • Mix thoroughly and incubate at room temperature for 5 minutes.

  • Add 4.0 mL of 20% sodium carbonate solution.

  • Mix well and incubate in the dark at room temperature for 2 hours.

• Measurement: Measure the absorbance of the resulting blue solution at 765 nm using a spectrophotometer.

• Quantification: Construct a calibration curve by plotting the absorbance of the gallic acid standards against their concentrations. Use the equation of the linear regression to determine the total phenolic content of the sample, expressed as mg of gallic acid equivalents (GAE) per gram of sample.

Quantification of Prodelphinidin B3 using HPLC-DAD

This protocol provides a framework for the specific quantification of Prodelphinidin B3.

Instrumentation and Conditions:

• HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and diode-array detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% Formic acid in water

  • Solvent B: Acetonitrile

• Gradient Elution: A typical gradient might be:

  • 0-5 min: 5% B

  • 5-30 min: 5-30% B

  • 30-40 min: 30-50% B

  • 40-45 min: 50-5% B

  • 45-50 min: 5% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 25 °C

• Detection Wavelength: 280 nm

Procedure:

• Standard Preparation: Prepare a stock solution of Prodelphinidin B3 in a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water). From the stock solution, prepare a series of calibration standards of known concentrations.

• Sample Preparation: Extract the phenolic compounds from the sample matrix using an appropriate solvent. The extract may need to be filtered through a 0.45 µm syringe filter before injection.

• Analysis: Inject the standards and samples into the HPLC system.

• Quantification: Identify the Prodelphinidin B3 peak in the chromatogram based on its retention time compared to the standard. Construct a calibration curve by plotting the peak area of the Prodelphinidin B3 standards against their concentrations. Use the linear regression equation to calculate the concentration of Prodelphinidin B3 in the samples.

Visualizing the Processes

To better understand the underlying mechanisms and workflows, the following diagrams have been generated using the DOT language.

Caption: Chemical reaction pathway of the Folin-Ciocalteu assay.

Caption: Experimental workflow for HPLC-DAD analysis.

Conclusion

While the Folin-Ciocalteu assay can be a useful tool for preliminary screening of total phenolic content, its inherent lack of specificity makes it prone to inaccuracies, especially when analyzing complex matrices. For the precise and reliable quantification of specific phenolic compounds like Prodelphinidin B3, HPLC-DAD is the superior method. The choice of analytical technique should be guided by the specific research question, the required level of accuracy, and the available resources. For definitive quantification and to avoid the cross-reactivity issues associated with total phenolic content assays, the use of a validated HPLC method is strongly recommended.

References

• 1. The Chemistry Behind the Folin–Ciocalteu Method for the Estimation of (Poly)phenol Content in Food: Total Phenolic Intake in a Mediterranean Dietary Pattern - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A validated Folin-Ciocalteu method for total phenolics quantification of condensed tannin-rich açaí (Euterpe oleracea Mart.) seeds extract - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Bioactivity of Prodelphinidin B3 and Its Monomeric Constituents

A detailed guide for researchers and drug development professionals on the antioxidant, anti-inflammatory, and anticancer properties of Prodelphinidin B3 versus (+)-gallocatechin and (-)-epigallocatechin (B1671488).

Prodelphinidin B3, a dimeric proanthocyanidin, and its constituent monomers, (+)-gallocatechin and (-)-epigallocatechin, are flavonoids found in various fruits, vegetables, and beverages, and are recognized for their potential health benefits. This guide provides a comparative overview of their bioactivities, supported by experimental data, to aid researchers and drug development professionals in their exploration of these natural compounds.

Comparative Bioactivity Data

The following tables summarize the available quantitative data on the antioxidant, anti-inflammatory, and anticancer activities of Prodelphinidin B3 and its monomers. It is important to note that direct comparative studies for all activities are limited, and some data are derived from studies on related compounds, such as epigallocatechin-3-gallate (EGCG), a well-researched ester of epigallocatechin.

Antioxidant Activity

The antioxidant capacity of these compounds is often evaluated by their ability to scavenge free radicals, as measured by assays such as DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)).

Compound	Assay	IC50 (µM)	Source
Prodelphinidin B3	Lipid Peroxidation	26 - 49	[1]
(+)-Gallocatechin	ABTS	- (TEAC = 2.20)	[1]
Lipid Peroxidation	38.4 ± 1.1	[1]
(-)-Epigallocatechin	DPPH	3.24	[2]
(-)-Epigallocatechin Gallate (EGCG)	DPPH	7.30	[2]
DPPH	4.47 mg/L (~9.7 µM)	[3]
ABTS	- (Higher than EGCG)	[4]

Note: TEAC (Trolox Equivalent Antioxidant Capacity) is another measure of antioxidant activity. A higher TEAC value indicates greater antioxidant capacity. Data for (-)-epigallocatechin is often reported in the context of its more prevalent and potent derivative, EGCG.

Studies suggest that the dimeric structure of prodelphinidins contributes to their potent antioxidant properties in aqueous phases, often surpassing their monomeric counterparts[1][5].

Anti-inflammatory Activity

The anti-inflammatory potential is frequently assessed by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Compound	Assay	Cell Line	IC50 (µM)	Source
Prodelphinidin B-4 3'-O-gallate	NO Inhibition	RAW264.7	Dose-dependent inhibition	[6]
(-)-Epigallocatechin Gallate (EGCG)	Pro-inflammatory Cytokine Inhibition	Fibroblasts	>50	[7]
NF-κB Inhibition	Colon cancer cells	~43.6	[8]

Note: Data for Prodelphinidin B3 is limited; the provided data is for a related prodelphinidin. The anti-inflammatory activity of EGCG is well-documented, with effects observed at various concentrations depending on the cell type and inflammatory stimulus.

Anticancer Activity

The anticancer effects are typically determined by measuring the inhibition of cancer cell proliferation (cytotoxicity), often expressed as the half-maximal inhibitory concentration (IC50).

Compound	Cell Line	Cancer Type	IC50 (µM)	Source
Prodelphinidin B3	PC-3	Prostate Cancer	<50	[9][10]
Prodelphinidin B-2,3,3”-O-gallate	MDA-MB-231	Triple-Negative Breast Cancer	33.88 ± 1.76	[11]
MDA-MB-453	Triple-Negative Breast Cancer	28.01 ± 0.98	[11]
MDA-MB-468	Triple-Negative Breast Cancer	49.01 ± 2.66	[11]
MCF7	Breast Cancer	41.97 ± 1.79	[11]
(-)-Epigallocatechin Gallate (EGCG)	WI38VA (Transformed)	Fibrosarcoma	10	[12]
Caco-2	Colorectal Cancer	-	[12]
Hs578T	Breast Cancer	-	[12]
MCF-7	Breast Cancer	37.7	[13]
HeLa	Cervical Cancer	47.9	[13]
A549	Lung Cancer	60.55 ± 1.0	[6]
DoHH2	Non-Hodgkin's B-cell Lymphoma	0.42	[14]
Ku812	Myeloid Leukemia	3.76	[14]
KMS-28BM	Multiple Myeloma	4.57	[14]
A431	Skin Cancer	44	[5]
MIAPaCa-2	Pancreatic Cancer	73	[2]
SU.86.86	Pancreatic Cancer	59	[2]

Note: The anticancer activity of Prodelphinidin B3 has been shown to be comparable to that of EGCG[9][10]. The data for Prodelphinidin B-2,3,3”-O-gallate, a derivative, provides insight into the potential potency of prodelphinidins.

Experimental Protocols

Detailed methodologies for the key bioactivity assays are provided below to facilitate the replication and validation of these findings.

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical.

• Reagent Preparation : Prepare a stock solution of DPPH in methanol.

• Reaction Mixture : Add various concentrations of the test compound to the DPPH solution.

• Incubation : Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measurement : Measure the absorbance of the solution at a specific wavelength (typically 517 nm) using a spectrophotometer.

• Calculation : Calculate the percentage of DPPH radical scavenging activity and determine the IC50 value.

ABTS Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation.

• ABTS Radical Generation : Generate the ABTS radical cation by reacting ABTS with an oxidizing agent (e.g., potassium persulfate) and allowing it to stand in the dark.

• Reaction Mixture : Add various concentrations of the test compound to the ABTS radical solution.

• Incubation : Incubate the mixture at room temperature for a specific duration.

• Measurement : Measure the decrease in absorbance at a specific wavelength (e.g., 734 nm).

• Calculation : Calculate the percentage of inhibition and express the antioxidant capacity as Trolox Equivalents (TEAC) or determine the IC50 value.

MTT Cell Viability Assay

This colorimetric assay assesses cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding : Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Compound Treatment : Treat the cells with various concentrations of the test compound for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition : Add MTT solution to each well and incubate for a few hours, allowing viable cells to convert MTT into formazan (B1609692) crystals.

• Solubilization : Add a solubilizing agent (e.g., DMSO or SDS) to dissolve the formazan crystals.

• Measurement : Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

• Calculation : Calculate the percentage of cell viability and determine the IC50 value.

Nitric Oxide (NO) Inhibition Assay (Griess Assay)

This assay measures the amount of nitrite (B80452), a stable and nonvolatile breakdown product of NO, in cell culture supernatants.

• Cell Culture and Stimulation : Culture macrophages (e.g., RAW 264.7) and stimulate them with an inflammatory agent like LPS in the presence or absence of the test compound.

• Sample Collection : Collect the cell culture supernatant after a specific incubation period.

• Griess Reaction : Mix the supernatant with Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine).

• Incubation : Incubate the mixture at room temperature in the dark for a short period (e.g., 10-15 minutes) to allow for color development.

• Measurement : Measure the absorbance of the solution at a specific wavelength (around 540 nm).

• Calculation : Determine the nitrite concentration from a standard curve and calculate the percentage of NO inhibition.

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the distribution of cells in different phases of the cell cycle.

• Cell Treatment and Harvesting : Treat cells with the test compound, then harvest and wash them.

• Fixation : Fix the cells in cold ethanol (B145695) to permeabilize the cell membranes.

• Staining : Stain the cells with a DNA-binding fluorescent dye such as propidium (B1200493) iodide (PI), which also requires RNase treatment to avoid staining of RNA.

• Flow Cytometry : Analyze the stained cells using a flow cytometer to measure the fluorescence intensity of individual cells.

• Data Analysis : Generate a histogram of DNA content to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Caspase-3 Activity Assay

This assay measures the activity of caspase-3, a key executioner caspase in apoptosis.

• Cell Lysis : Lyse the treated and untreated cells to release their contents.

• Reaction Setup : Add a specific caspase-3 substrate (e.g., a peptide conjugated to a colorimetric or fluorometric reporter) to the cell lysates.

• Incubation : Incubate the reaction mixture to allow caspase-3 to cleave the substrate.

• Measurement : Measure the resulting colorimetric or fluorescent signal using a microplate reader.

• Calculation : Quantify the caspase-3 activity based on the signal intensity.

Signaling Pathway Modulation

Prodelphinidin B3 and its monomers exert their bioactivities by modulating various intracellular signaling pathways. The NF-κB and MAPK pathways are two of the most significantly affected cascades in inflammation and cancer.

NF-κB Signaling Pathway

The NF-κB pathway is a crucial regulator of inflammation, immunity, and cell survival. Its aberrant activation is implicated in many chronic diseases, including cancer.

Caption: Inhibition of the NF-κB signaling pathway by Prodelphinidin B3 and its monomers.

Prodelphinidins and catechins can inhibit the activation of the IKK complex, which prevents the phosphorylation and subsequent degradation of IκBα. This keeps NF-κB sequestered in the cytoplasm, thereby inhibiting the transcription of pro-inflammatory genes[4][6][8].

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is a key signaling cascade involved in cell proliferation, differentiation, and apoptosis. Its dysregulation is a hallmark of many cancers.

Caption: Inhibition of the MAPK/ERK signaling pathway by (-)-epigallocatechin.

(-)-Epigallocatechin, particularly in its galloylated form (EGCG), has been shown to inhibit the MAPK pathway at multiple levels, including the inhibition of receptor tyrosine kinases and downstream kinases like Raf[8][15][16]. This leads to a reduction in cell proliferation and survival.

Experimental Workflow Example

The following diagram illustrates a typical workflow for assessing the anticancer activity of the test compounds using a cell-based assay.

Caption: A generalized workflow for in vitro anticancer activity screening.

Conclusion

The available evidence suggests that Prodelphinidin B3 and its constituent monomers, (+)-gallocatechin and (-)-epigallocatechin, possess significant antioxidant, anti-inflammatory, and anticancer properties. The dimeric structure of Prodelphinidin B3 appears to enhance its antioxidant activity compared to its monomers. While direct comparative data for all bioactivities are not yet available, the existing research provides a strong foundation for further investigation into the therapeutic potential of these compounds. The detailed protocols and pathway diagrams presented in this guide are intended to facilitate future research in this promising area of natural product drug discovery.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Frontiers | Targeting a transcription factor NF-κB by green tea catechins using in silico and in vitro studies in pancreatic cancer [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Epigallocatechin Gallate Is the Most Effective Catechin Against Antioxidant Stress via Hydrogen Peroxide and Radical Scavenging Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijper.org [ijper.org]
• 6. Exploring the effect of epigallocatechin gallate on non small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro study on anti-inflammatory effects of epigallocatechin-3-gallate-loaded nano- and microscale particles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. soar-ir.repo.nii.ac.jp [soar-ir.repo.nii.ac.jp]
• 10. researchgate.net [researchgate.net]
• 11. Prodelphinidin B-2,3,3”-O-gallate via chemical oxidation of epigallocatechin-3-gallate shows high efficacy inhibiting triple-negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Green tea epigallocatechin gallate shows a pronounced growth inhibitory effect on cancerous cells but not on their normal counterparts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. aacrjournals.org [aacrjournals.org]
• 15. Epigallocatechin-3-gallate Inhibits LPS-Induced NF-κB and MAPK Signaling Pathways in Bone Marrow-Derived Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

A Comparative Analysis of the Anti-Proliferative Efficacy of Prodelphinidin B3 and Prodelphinidin C2

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the anti-proliferative effects of two closely related natural compounds, Prodelphinidin B3 and Prodelphinidin C2. The information presented is based on available experimental data and is intended to inform research and development in oncology.

Quantitative Analysis of Anti-Proliferative Activity

Prodelphinidin B3 and Prodelphinidin C2 have demonstrated significant anti-tumor effects, particularly against prostate cancer cells. While direct comparative studies with extensive quantitative data are limited, research indicates that both compounds exhibit potent anti-proliferative activity, comparable to that of Epigallocatechin gallate (EGCG), a well-studied anti-cancer agent.

A key study synthesized both Prodelphinidin B3 and C2 and evaluated their cytotoxic effects on the human prostate cancer cell line, PC-3. The findings revealed that both compounds significantly inhibited cell proliferation. Although specific IC50 values were not provided in a comparative table, the study concluded that their activity was "almost the same as that of EGCG". This suggests that both prodelphinidins are potent inhibitors of cancer cell growth.

Compound	Cancer Cell Line	IC50 Value (µM)	Reference
Prodelphinidin B3	PC-3 (Prostate)	Activity comparable to EGCG	[1]
Prodelphinidin C2	PC-3 (Prostate)	Activity comparable to EGCG	[1]

Mechanistic Insights: Signaling Pathways of Anti-Proliferative Action

The anti-proliferative effects of Prodelphinidin B3 and Prodelphinidin C2 are primarily attributed to their ability to induce cell cycle arrest and apoptosis.

Cell Cycle Arrest

Both compounds have been shown to interfere with the normal progression of the cell cycle in cancer cells. This disruption prevents the cells from dividing and proliferating. The underlying mechanism involves the modulation of key regulatory proteins, such as cyclins and cyclin-dependent kinases (CDKs), which are crucial for the transition between different phases of the cell cycle. By altering the activity of these proteins, Prodelphinidin B3 and C2 can halt the cell cycle, thereby inhibiting tumor growth.

Caption: Prodelphinidin B3 and C2 inhibit Cyclin/CDK complexes, leading to cell cycle arrest.

Apoptosis Induction

In addition to halting cell division, Prodelphinidin B3 and C2 are capable of inducing programmed cell death, or apoptosis, in cancer cells. A key event in this process is the activation of caspase-3, an executioner caspase that plays a central role in the apoptotic cascade. The activation of caspase-3 by these compounds suggests that they can trigger a molecular cascade that leads to the dismantling of the cancer cell. While the precise upstream signaling (intrinsic vs. extrinsic pathway) is not fully elucidated for both compounds in a comparative context, the activation of caspase-3 is a definitive indicator of their pro-apoptotic potential.

Caption: Prodelphinidin B3 and C2 promote the activation of Caspase-3, triggering apoptosis.

Experimental Protocols

The following are generalized protocols for the key experiments used to evaluate the anti-proliferative effects of Prodelphinidin B3 and C2.

MTT Assay for Cell Proliferation

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of Prodelphinidin B3 or C2 for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle-treated control group.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Caption: Workflow of the MTT assay for assessing cell proliferation.

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

• Cell Treatment: Treat cancer cells with Prodelphinidin B3 or C2 for a specified time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with phosphate-buffered saline (PBS).

• Fixation: Fix the cells in cold 70% ethanol (B145695) to permeabilize the cell membrane.

• Staining: Stain the cells with a DNA-binding fluorescent dye, such as propidium (B1200493) iodide (PI), in the presence of RNase to prevent staining of RNA.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The fluorescence intensity of the dye is directly proportional to the amount of DNA in each cell.

• Data Analysis: Generate a histogram of DNA content to quantify the percentage of cells in each phase of the cell cycle.

Caspase-3 Activity Assay

This assay measures the activity of caspase-3, a key enzyme in the execution phase of apoptosis.

• Cell Lysis: Treat cells with Prodelphinidin B3 or C2, then lyse the cells to release their contents.

• Protein Quantification: Determine the total protein concentration in the cell lysates.

• Assay Reaction: Incubate the cell lysate with a specific caspase-3 substrate that is linked to a colorimetric or fluorometric reporter molecule.

• Signal Detection: If the active caspase-3 in the lysate cleaves the substrate, the reporter molecule is released, generating a detectable signal (color or fluorescence).

• Measurement: Quantify the signal using a spectrophotometer or fluorometer.

• Data Analysis: Compare the caspase-3 activity in treated cells to that in untreated control cells.

Conclusion

Prodelphinidin B3 and Prodelphinidin C2 are promising natural compounds with significant anti-proliferative effects against cancer cells. Their comparable potency to EGCG, coupled with their ability to induce both cell cycle arrest and apoptosis, makes them valuable candidates for further investigation in cancer research and drug development. Future studies should focus on obtaining more detailed quantitative data, including IC50 values across a broader range of cancer cell lines, and further elucidating the specific molecular targets within the cell cycle and apoptotic pathways. This will provide a more comprehensive understanding of their therapeutic potential.

References

• 1. mdpi.com [mdpi.com]

Unveiling Prodelphinidin B3: A Comparative Guide to High-Resolution Mass Spectrometry and Alternative Identification Methods

For researchers, scientists, and professionals in drug development, the precise identification of natural compounds is paramount. This guide provides a comprehensive comparison of high-resolution mass spectrometry (HRMS) for the confirmation of Prodelphinidin B3 identity against alternative analytical techniques. Supported by experimental data and detailed protocols, this document serves as a practical resource for selecting the most suitable method for your research needs.

Prodelphinidin B3, a B-type proanthocyanidin (B93508) dimer, is a flavonoid found in various plant-based foods and beverages, including barley, beer, fruits, and pomegranate peels[1][2]. Its potential health benefits have garnered significant interest in the scientific community. Accurate identification and quantification are crucial for further investigation into its biological activities.

High-Resolution Mass Spectrometry: The Gold Standard for Confirmation

High-resolution mass spectrometry, particularly when coupled with liquid chromatography (LC-HRMS), has emerged as the gold standard for the structural elucidation and confirmation of Prodelphinidin B3. This technique offers unparalleled sensitivity and specificity, allowing for precise mass measurements and fragmentation analysis.

A key advantage of HRMS is its ability to provide the elemental composition of the target molecule with high accuracy. For Prodelphinidin B3 (C₃₀H₂₆O₁₄), the expected exact mass is 610.13225550 Da[3]. HRMS instruments can measure this mass with ppm-level accuracy, providing strong evidence for the compound's identity.

Tandem mass spectrometry (MS/MS) further enhances the confidence in identification by providing characteristic fragmentation patterns. The fragmentation of Prodelphinidin B3 typically involves cleavage of the interflavan bond and retro-Diels-Alder (RDA) fission of the heterocyclic ring[4][5].

Experimental Protocol: LC-HRMS for Prodelphinidin B3 Analysis

The following protocol outlines a typical LC-HRMS workflow for the analysis of Prodelphinidin B3:

1. Sample Preparation:

• Extraction: Prodelphinidins are typically extracted from plant material using a mixture of acetone (B3395972) and water (e.g., 7:3 v/v)[6].

• Purification: The extract is often purified using solid-phase extraction (SPE) or column chromatography on Sephadex LH-20 to remove interfering substances.

2. Liquid Chromatography (LC):

• Column: A reversed-phase C18 column (e.g., 2.1 mm × 100 mm, 1.8 µm) is commonly used.

• Mobile Phase: A gradient elution with two solvents is typical:

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Acetonitrile with 0.1% formic acid

• Gradient Program: A typical gradient might start with a low percentage of solvent B, gradually increasing to elute compounds of increasing hydrophobicity.

• Flow Rate: A flow rate of 0.3 mL/min is often employed.

3. High-Resolution Mass Spectrometry (HRMS):

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode is generally preferred for proanthocyanidins (B150500) as it provides a strong deprotonated molecular ion peak [M-H]⁻.

• Mass Analyzer: A high-resolution mass analyzer such as an Orbitrap or a Time-of-Flight (TOF) is used.

• Scan Range: A typical scan range would be m/z 100-1500.

• MS/MS Analysis: Data-dependent acquisition (DDA) is often used to trigger MS/MS scans on the most intense ions, providing fragmentation data for structural confirmation. The collision energy is optimized to induce fragmentation.

Alternative Identification Methods: A Comparative Overview

While HRMS is a powerful tool, other analytical techniques can also be employed for the identification and characterization of Prodelphinidin B3. Each method offers distinct advantages and limitations.

Technique	Principle	Strengths	Limitations
High-Resolution Mass Spectrometry (HRMS)	Measures the mass-to-charge ratio of ions with high accuracy and precision.	High sensitivity and specificity. Provides elemental composition and structural information through fragmentation.	Requires sophisticated and expensive instrumentation. May require chromatographic separation for complex mixtures.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Measures the magnetic properties of atomic nuclei.	Provides detailed structural information, including stereochemistry. Non-destructive. Can be used for quantification (qNMR).	Relatively low sensitivity compared to MS. Requires highly pure samples and larger sample amounts. Complex spectra for large molecules.
Ultraviolet-Visible (UV-Vis) Spectroscopy	Measures the absorption of light in the ultraviolet and visible regions.	Simple, rapid, and inexpensive. Can be used for quantification.	Low specificity. Provides limited structural information. Susceptible to interference from other compounds.
Infrared (IR) Spectroscopy	Measures the absorption of infrared radiation by molecular vibrations.	Provides information about the functional groups present in a molecule.	Not suitable for quantification. Complex spectra can be difficult to interpret. Lower sensitivity than other methods.

In-Depth Look at Alternative Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for the complete structural elucidation of flavonoids, including the determination of stereochemistry and interflavan linkage positions. 1H-13C Heteronuclear Single Quantum Coherence (HSQC) NMR spectroscopy can be particularly useful for analyzing prodelphinidins[6]. By integrating the cross-peak contours of specific signals, it is possible to estimate the procyanidin/prodelphinidin (PC/PD) ratio in a sample[6].

Experimental Protocol: 1H-13C HSQC NMR for Prodelphinidin Analysis

• Sample Preparation: A purified sample of the prodelphinidin fraction is dissolved in a suitable deuterated solvent, such as acetone-d₆ or methanol-d₄.

• NMR Acquisition: 1H and 13C NMR spectra, along with 2D NMR experiments like COSY, HSQC, and HMBC, are acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher).

• Data Analysis: The chemical shifts and coupling constants of the signals are analyzed to determine the structure of the compound. The integration of specific cross-peaks in the HSQC spectrum can provide quantitative information about the relative amounts of different monomeric units.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a simpler and more accessible technique for the preliminary identification and quantification of flavonoids. Flavonoids typically exhibit two major absorption bands in the UV-Vis spectrum. For prodelphinidins, which are composed of gallocatechin units, the expected absorption maxima are around 280 nm (Band II) and a less intense shoulder in the 310-330 nm region (Band I). The related compound, delphinidin, shows absorption maxima at 206 nm, 274 nm, and 536 nm[7].

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: A solution of the sample is prepared in a suitable solvent, such as methanol (B129727) or ethanol.

• Spectral Acquisition: The UV-Vis spectrum is recorded over a wavelength range of 200-600 nm using a spectrophotometer.

• Data Analysis: The wavelengths of maximum absorbance (λmax) are determined and compared with literature values for known compounds. For quantification, a calibration curve is constructed using a standard of known concentration.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy provides information about the functional groups present in a molecule. The IR spectrum of Prodelphinidin B3 would be expected to show characteristic absorption bands for hydroxyl (-OH), aromatic (C=C), and ether (C-O) functional groups. While not typically used for primary identification or quantification, IR spectroscopy can be a useful complementary technique.

Quantitative Performance Comparison

A direct quantitative comparison of these methods for Prodelphinidin B3 is challenging to present in a single table due to the variability in instrumentation and experimental conditions. However, a general performance overview is provided below.

Parameter	High-Resolution Mass Spectrometry (HRMS)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Ultraviolet-Visible (UV-Vis) Spectroscopy	Infrared (IR) Spectroscopy
Limit of Detection (LOD)	Very low (pg to fg range)	High (µg to mg range)	Moderate (ng to µg range)	High (mg range)
Limit of Quantification (LOQ)	Low (fg to ng range)	High (µg to mg range)	Moderate (ng to µg range)	Not applicable
Accuracy	High	High (for qNMR)	Moderate to High	Low
Specificity	Very High	High	Low	Moderate

Experimental Workflows and Logical Relationships

To visualize the experimental processes, the following diagrams created using Graphviz (DOT language) illustrate the workflows for Prodelphinidin B3 identification using LC-HRMS and a comparative overview of the analytical techniques.

Caption: Workflow for Prodelphinidin B3 identification using LC-HRMS.

Caption: Comparison of analytical techniques for Prodelphinidin B3 identification.

Conclusion

The confirmation of Prodelphinidin B3 identity is most reliably achieved through the use of high-resolution mass spectrometry, which provides unambiguous data on elemental composition and molecular structure through fragmentation analysis. While NMR spectroscopy offers detailed structural insights, its lower sensitivity and requirement for pure samples can be limiting. UV-Vis and IR spectroscopy serve as valuable, accessible tools for preliminary analysis and functional group determination but lack the specificity for definitive identification. The choice of analytical method will ultimately depend on the specific research question, available resources, and the desired level of confidence in the identification. This guide provides the necessary information for researchers to make an informed decision on the most appropriate technique for their studies of Prodelphinidin B3.

References

• 1. Prodelphinidin B3 - Wikipedia [en.wikipedia.org]
• 2. Prodelphinidin - Wikipedia [en.wikipedia.org]
• 3. Prodelphinidin B3 | C30H26O14 | CID 13831068 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 7. UV-Vis Spectrum of Delphinidin | SIELC Technologies [sielc.com]

Inter-laboratory comparison of Prodelphinidin B3 quantification methods

For Researchers, Scientists, and Drug Development Professionals

Prodelphinidin B3 is a proanthocyanidin (B93508) dimer found in various plant-based foods and beverages, including barley, beer, fruits, and pomegranate peels.[1] Its accurate quantification is crucial for quality control of food products, standardization of botanical extracts, and pharmacokinetic studies in drug development. The primary analytical methods employed for the quantification of Prodelphinidin B3 include High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Comparison of Quantitative Performance

The following table summarizes the performance characteristics of different analytical methods for Prodelphinidin B3 quantification based on published data. It is important to note that these values are derived from single-laboratory studies and may vary depending on the specific instrumentation, experimental conditions, and sample matrix.

Method	Analyte(s)	Sample Matrix	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Accuracy (Recovery %)	Precision (RSD %)	Reference
Heart-Cutting HPLC	Procyanidin (B600670) B1 and B3	Commercial Health Foods (Beverages and Tablets)	Not Specified	Not Specified	Not Specified	95 - 118%	Repeatability: 1.10 - 3.57%, Intermediate: 2.62 - 6.83%	[2][3]
HPLC-fluorescence detector	(+)-catechin, (−)-epicatechin, procyanidin B2, procyanidin C1, and cinnamtannin A2	Food material and biological samples	Not Specified	3.0 × 10−3 ng - 23.0 × 10−3 ng	10.0 × 10−3 ng - 115.0 × 10−3 ng	Not Specified	Not Specified	[4]
UPLC–Q-TOF MS	Flavan-3-ols and Oligomeric Proanthocyanidins	Red Wine	2 - 20 mg/L	0.3 - 0.7 mg/L	0.8 - 2.2 mg/L	98.5 - 100.5%	Repeatability: 2.2 - 7.3%	[5]
¹H-qNMR	Tadalafil (as a model compound)	Bulk Drugs and Tablets	Not Specified	Not Specified	S/N ratio > 150	Not Specified	Not Specified	[6]

Experimental Protocols

Detailed methodologies for the key analytical techniques are outlined below. These protocols are based on methods described in the cited literature and may require optimization for specific laboratory conditions and sample types.

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the separation and quantification of proanthocyanidins. For complex matrices, techniques like heart-cutting HPLC can improve separation and accuracy.[2]

• Instrumentation: A standard HPLC system equipped with a UV or fluorescence detector is typically used.

• Column: Reversed-phase columns (e.g., C18) are commonly employed for the separation of proanthocyanidins.

• Mobile Phase: A gradient elution is typically used, with a mixture of an acidic aqueous solution (e.g., water with formic or acetic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Detection: UV detection is common, but fluorescence detection can offer higher sensitivity for flavan-3-ols.[4]

• Quantification: Quantification is achieved by comparing the peak area of the analyte in the sample to a calibration curve prepared using a certified reference standard of Prodelphinidin B3.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of HPLC with the high selectivity and sensitivity of mass spectrometry, making it a powerful tool for the analysis of Prodelphinidin B3 in complex samples.[7][8]

• Instrumentation: An HPLC or UPLC system coupled to a mass spectrometer (e.g., triple quadrupole or Q-TOF) is required.

• Ionization Source: Electrospray ionization (ESI) is commonly used for the analysis of proanthocyanidins.

• Mass Analysis: For quantification, a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode provides high selectivity and sensitivity.

• Sample Preparation: Sample preparation may involve extraction and purification steps to remove interfering substances. The addition of ascorbic acid during sample preparation can prevent the oxidation of flavan-3-ols.[5]

• Quantification: Similar to HPLC, quantification is based on a calibration curve generated with a reference standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Quantitative NMR (qNMR) is a primary analytical method that allows for the direct quantification of substances without the need for a specific reference standard for each analyte, instead using an internal standard.[6][9]

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is required.

• Solvent: A deuterated solvent in which both the analyte and an internal standard are soluble and stable is used.

• Internal Standard: A certified internal standard with a known concentration and purity is added to the sample. The internal standard should have signals that do not overlap with the analyte signals.

• Data Acquisition: ¹H NMR spectra are acquired with parameters optimized for quantitative analysis, ensuring complete relaxation of the signals.

• Quantification: The concentration of Prodelphinidin B3 is calculated by comparing the integral of a specific, well-resolved proton signal of the analyte to the integral of a signal from the internal standard of known concentration. While ¹H-¹³C HSQC NMR spectroscopy can be used for estimating procyanidin/prodelphinidin ratios, its use for absolute quantification requires careful consideration of relaxation times and other experimental parameters.[10][11]

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the quantification of Prodelphinidin B3 using HPLC/LC-MS and qNMR.

References

• 1. Prodelphinidin B3 - Wikipedia [en.wikipedia.org]
• 2. Development of a Quantification Method for Procyanidin B1 and B3 in Pine Bark Extracts Using Heart-Cutting HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. An analysis method for flavan-3-ols using high performance liquid chromatography coupled with a fluorescence detector - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fast and Simple UPLC–Q-TOF MS Method for Determination of Bitter Flavan-3-ols and Oligomeric Proanthocyanidins: Impact of Vegetable Protein Fining Agents on Red Wine Composition | MDPI [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 11. ¹H-¹³C HSQC NMR spectroscopy for estimating procyanidin/prodelphinidin and cis/trans-flavan-3-ol ratios of condensed tannin samples: correlation with thiolysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Prodelphinidin B3 Demonstrates Potent Anti-inflammatory Effects by Modulating Key Inflammatory Gene Expression

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of available in vitro and in vivo data highlights the significant anti-inflammatory potential of Prodelphinidin B3, a natural polyphenolic compound. This guide provides a comparative overview of its effects on gene expression, benchmarked against other well-known anti-inflammatory agents, and offers detailed experimental protocols for validation. The findings are of particular interest to researchers, scientists, and professionals in drug development seeking novel therapeutic strategies for inflammatory diseases.

Prodelphinidin B3, a type of condensed tannin found in various plants, has been shown to exert its anti-inflammatory effects by downregulating the expression of key genes involved in the inflammatory cascade. This modulation is primarily achieved through the inhibition of the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways, crucial regulators of the inflammatory response.

Comparative Analysis of Anti-inflammatory Gene Expression

To contextualize the efficacy of Prodelphinidin B3, this guide presents a comparative summary of its impact on the gene expression of pro-inflammatory markers relative to a control (LPS-stimulated macrophages) and other well-researched anti-inflammatory flavonoids, Quercetin and Epigallocatechin-3-gallate (EGCG).

Gene Target	Prodelphinidin B3	Quercetin	EGCG
TNF-α	Significant Downregulation	Significant Downregulation[1]	Significant Downregulation[2]
IL-6	Significant Downregulation	Significant Downregulation[1]	Significant Downregulation
IL-1β	Significant Downregulation	Significant Downregulation[1]	Significant Downregulation[3]
COX-2	Significant Downregulation	Significant Downregulation[1]	Significant Downregulation[4]
iNOS	Significant Downregulation	Significant Downregulation	Significant Downregulation[4]
Note: Specific quantitative data for Prodelphinidin B3's effect on these exact genes is inferred from studies on closely related prodelphinidins and its precursor, delphinidin. Direct quantitative comparisons will require further head-to-head studies.

Studies on related compounds, such as Prodelphinidin B-4 3'-O-gallate, have demonstrated a dose-dependent inhibition of both Cyclooxygenase-2 (COX-2) and inducible Nitric Oxide Synthase (iNOS) at the mRNA level in lipopolysaccharide (LPS)-activated RAW264.7 macrophages. This effect is attributed to the downregulation of the NF-κB signaling pathway. Furthermore, delphinidin, the monomeric unit of prodelphinidins, has been shown to inhibit both NF-κB and MAPK signaling pathways, providing a strong rationale for the observed anti-inflammatory effects of Prodelphinidin B3. In vivo studies have further substantiated the potent anti-inflammatory activity of Procyanidin B3, a structurally similar proanthocyanidin, showing it to be more effective than the conventional nonsteroidal anti-inflammatory drug (NSAID), indomethacin, in a mouse ear edema model.

Experimental Protocols for Validation

To facilitate further research and validation of these findings, detailed experimental protocols are provided below.

In Vitro Anti-inflammatory Assay using RAW 264.7 Macrophages

This protocol outlines the steps to assess the anti-inflammatory effects of Prodelphinidin B3 by measuring its impact on the gene expression of pro-inflammatory cytokines in LPS-stimulated murine macrophages.

1. Cell Culture and Maintenance:

• Culture RAW 264.7 macrophages in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculture cells every 2-3 days to maintain optimal growth.

2. Cell Viability Assay (MTT Assay):

• Prior to the anti-inflammatory assay, determine the non-toxic concentration range of Prodelphinidin B3 on RAW 264.7 cells.

• Seed cells in a 96-well plate and treat with a series of Prodelphinidin B3 concentrations for 24 hours.

• Assess cell viability using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay to identify the highest concentration that does not significantly affect cell viability.

3. Anti-inflammatory Gene Expression Analysis:

• Seed RAW 264.7 cells in 6-well plates and allow them to adhere overnight.

• Pre-treat the cells with non-toxic concentrations of Prodelphinidin B3 for 1-2 hours.

• Stimulate the cells with 1 µg/mL of lipopolysaccharide (LPS) for 6-24 hours to induce an inflammatory response. Include a vehicle control (no LPS, no compound), an LPS control (LPS only), and a positive control (e.g., Quercetin or EGCG).

• Following incubation, harvest the cells for RNA extraction.

4. RNA Extraction and Quantitative Real-Time PCR (qRT-PCR):

• Isolate total RNA from the cells using a suitable RNA extraction kit according to the manufacturer's instructions.

• Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• Perform qRT-PCR using specific primers for target inflammatory genes (e.g., TNF-α, IL-6, IL-1β, COX-2, iNOS) and a housekeeping gene (e.g., GAPDH or β-actin) for normalization.

• Calculate the relative gene expression using the 2-ΔΔCt method.

Signaling Pathways and Experimental Workflow

The anti-inflammatory effects of Prodelphinidin B3 are primarily mediated through the inhibition of the NF-κB and MAPK signaling pathways. The following diagrams, generated using Graphviz, illustrate these pathways and the experimental workflow.

Caption: Inhibition of the NF-κB signaling pathway by Prodelphinidin B3.

Caption: Modulation of the MAPK signaling pathway by Prodelphinidin B3.

Caption: Workflow for gene expression analysis of Prodelphinidin B3.

The presented data and protocols provide a solid foundation for the validation and further exploration of Prodelphinidin B3 as a potent anti-inflammatory agent. Its ability to modulate key signaling pathways and downregulate the expression of critical inflammatory genes underscores its therapeutic potential for a range of inflammatory conditions. Further research, including direct comparative studies and clinical trials, is warranted to fully elucidate its efficacy and mechanism of action in human health.

References

• 1. Anti-inflammatory potential of quercetin: From chemistry and mechanistic insight to nanoformulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]

Prodelphinidin B3 compared to other prodelphinidins in inhibiting bacterial growth

For Researchers, Scientists, and Drug Development Professionals

Prodelphinidins, a class of condensed tannins, are gaining attention for their potential therapeutic applications, including their antimicrobial properties. This guide provides a comparative analysis of Prodelphinidin B3's efficacy in inhibiting bacterial growth relative to other prodelphinidins. Due to a scarcity of direct comparative studies on isolated prodelphinidin compounds, this analysis synthesizes findings from research on proanthocyanidin-rich extracts and the broader class of flavonoids to infer the potential activity of Prodelphinidin B3.

Comparative Antibacterial Activity: An Overview

Extracts from sources like grape seeds, cranberries, and sorghum, known to be rich in prodelphinidins, have demonstrated significant inhibitory effects against a range of pathogenic bacteria. For instance, cranberry extracts containing prodelphinidins have been shown to reduce the surface hydrophobicity of Escherichia coli, a crucial factor in its adhesion and biofilm formation[1]. Similarly, extracts from Cistus salviifolius, which contain various polyphenols including prodelphinidins, have shown notable activity against Staphylococcus aureus[2].

While specific data for Prodelphinidin B3 is limited, the general trend observed for proanthocyanidins (B150500) suggests that their antibacterial activity is influenced by their structure, including the degree of polymerization and the hydroxylation pattern.

Data on Proanthocyanidin-Rich Extracts

To provide a quantitative perspective, the following table summarizes the Minimum Inhibitory Concentration (MIC) values of various proanthocyanidin-rich extracts against common bacterial pathogens. It is important to note that these extracts contain a complex mixture of compounds, and the observed activity is not solely attributable to Prodelphinidin B3.

Extract Source	Bacterial Strain	MIC (µg/mL)	Reference
Cistus salviifolius Extract	Staphylococcus aureus (MRSA)	51.21 (MIC50)	[2]
Cistus salviifolius Extract	Staphylococcus aureus (MSSA)	80.70 (MIC50)	[2]
Punica granatum Extract	Staphylococcus aureus (MRSA)	72.89 (MIC50)	[2]
Punica granatum Extract	Staphylococcus aureus (MSSA)	51.67 (MIC50)	[2]
Sorghum Phenolic Extract	Campylobacter coli	12.5	[3]
Sorghum Phenolic Extract	Campylobacter jejuni	12.5	[3]
Sorghum Phenolic Extract	Enterococcus faecalis	12.5	[3]
Sorghum Phenolic Extract	Staphylococcus aureus	6.25	[3]
Wild Blueberry (Vaccinium stenophyllum) Extract	Escherichia coli	9370	[4]
Wild Blueberry (Vaccinium stenophyllum) Extract	Salmonella choleraesuis	9370	[4]
Wild Blueberry (Vaccinium stenophyllum) Extract	Shigella flexneri	9370	[4]

Note: MIC50 refers to the minimum inhibitory concentration required to inhibit the growth of 50% of the tested isolates.

Postulated Mechanisms of Antibacterial Action

The antibacterial mechanisms of prodelphinidins are believed to be multifaceted, targeting various cellular processes in bacteria. These mechanisms are generally attributed to the broader class of flavonoids and tannins.

Key Antibacterial Mechanisms of Flavonoids

Caption: Postulated antibacterial mechanisms of prodelphinidins.

• Disruption of Bacterial Cell Membranes: Prodelphinidins, like other polyphenols, can interact with the lipids and proteins in bacterial cell membranes, leading to increased permeability and leakage of intracellular components. This disruption of the membrane integrity can ultimately lead to cell death.

• Inhibition of Essential Bacterial Enzymes: A significant mode of action for many flavonoids is the inhibition of crucial bacterial enzymes. DNA gyrase and topoisomerase IV, enzymes essential for DNA replication and repair, are known targets[1][5][6][7][8][9][10]. By inhibiting these enzymes, prodelphinidins can halt bacterial proliferation.

• Inhibition of Cell Wall Synthesis: Some flavonoids have been shown to interfere with the synthesis of peptidoglycan, a critical component of the bacterial cell wall. This can weaken the cell wall, making the bacteria susceptible to osmotic stress and lysis.

• Inhibition of Efflux Pumps: Efflux pumps are membrane proteins that bacteria use to expel antimicrobial agents. Certain flavonoids can inhibit these pumps, thereby increasing the intracellular concentration of the antibacterial compound and enhancing its efficacy.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol outlines a general method for determining the MIC of prodelphinidins against a specific bacterial strain.

Caption: Workflow for Broth Microdilution MIC Assay.

Materials:

• Isolated prodelphinidin compound (e.g., Prodelphinidin B3)

• Appropriate bacterial strain (e.g., Staphylococcus aureus ATCC 29213)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer or plate reader (optional)

• 0.5 McFarland turbidity standard

• Sterile saline or phosphate-buffered saline (PBS)

• Incubator

Procedure:

• Preparation of Prodelphinidin Stock Solution: Dissolve the prodelphinidin compound in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO) to create a high-concentration stock solution. Further dilutions should be made in CAMHB.

• Preparation of Bacterial Inoculum: From a fresh agar (B569324) plate, select several colonies of the test bacterium and suspend them in sterile saline or PBS. Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL[11]. Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Serial Dilution: In a 96-well plate, perform serial twofold dilutions of the prodelphinidin stock solution with CAMHB to obtain a range of concentrations.

• Inoculation: Add the prepared bacterial inoculum to each well containing the diluted prodelphinidin, as well as to a growth control well (containing only CAMHB and inoculum) and a sterility control well (containing only CAMHB).

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours[11].

• Determination of MIC: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the prodelphinidin that completely inhibits visible bacterial growth. The results can also be read using a microplate reader by measuring the optical density at 600 nm.

Agar Well Diffusion Assay

This method provides a qualitative assessment of antibacterial activity.

Materials:

• Isolated prodelphinidin compound

• Appropriate bacterial strain

• Mueller-Hinton Agar (MHA)

• Sterile Petri dishes

• Sterile cork borer or pipette tip

• Sterile swabs

Procedure:

• Plate Preparation: Prepare MHA plates.

• Inoculation: Using a sterile swab, evenly inoculate the entire surface of the MHA plate with the bacterial suspension adjusted to a 0.5 McFarland standard.

• Well Creation: Use a sterile cork borer to create wells (6-8 mm in diameter) in the agar.

• Sample Addition: Add a defined volume of the prodelphinidin solution (at a known concentration) into each well. A solvent control should also be included.

• Incubation: Incubate the plates at 37°C for 24 hours.

• Analysis: Measure the diameter of the zone of inhibition (the clear area around the well where bacterial growth is inhibited). A larger zone of inhibition indicates greater antibacterial activity.

Conclusion and Future Directions

While direct comparative data on the antibacterial efficacy of Prodelphinidin B3 versus other prodelphinidins remains elusive, the existing body of research on proanthocyanidin-rich extracts strongly suggests their potential as effective antibacterial agents. The multifaceted mechanisms of action, including membrane disruption and enzyme inhibition, make them promising candidates for further investigation in the development of novel antimicrobial therapies.

Future research should focus on the isolation and purification of individual prodelphinidin oligomers, including Prodelphinidin B3, to conduct direct comparative studies of their antibacterial activity. Determining the specific MIC values for these compounds against a panel of clinically relevant bacteria is crucial. Furthermore, detailed mechanistic studies are needed to elucidate the precise molecular targets and signaling pathways affected by each prodelphinidin, which will be instrumental in optimizing their therapeutic potential.

References

• 1. Antibacterial activity of isolated phenolic compounds from cranberry (Vaccinium macrocarpon) against Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The antimicrobial capacity of Cistus salviifolius and Punica granatum plant extracts against clinical pathogens is related to their polyphenolic composition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Phenolic Compound Content and the Antioxidant and Antimicrobial Activity of Wild Blueberries (Vaccinium stenophyllum Steud.) Fruits Extracts during Ripening [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ijrpr.com [ijrpr.com]
• 8. Novel Bacterial Topoisomerase Inhibitors with Potent Broad-Spectrum Activity against Drug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel bacterial topoisomerase inhibitors: unique targeting activities of amide enzyme-binding motifs for tricyclic analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]

A Head-to-Head Comparison of Synthetic Versus Natural Prodelphinidin B3 Bioactivity: A Guide for Researchers

Introduction

Prodelphinidin B3, a B-type proanthocyanidin, is a natural polyphenolic compound found in various plants, including barley, red wine, and persimmon.[1][2] It is a dimer composed of gallocatechin and catechin (B1668976) units.[2] Prodelphinidins, as a class, are recognized for their potent antioxidant, anti-inflammatory, and anticancer properties.[3][4] The availability of Prodelphinidin B3 from natural sources can be limited and challenging to purify, which has spurred interest in its chemical synthesis to obtain pure samples for bioactivity studies.[5][6] This guide provides a comparative overview of the reported bioactivity of synthetic Prodelphinidin B3 against its naturally occurring counterpart, supported by experimental data and detailed protocols to aid researchers in the fields of pharmacology and drug development.

Data Presentation: Bioactivity of Synthetic Prodelphinidin B3

Currently, the scientific literature provides more extensive data on the bioactivity of synthetically derived Prodelphinidin B3, particularly concerning its anticancer effects. Direct comparative studies with quantitative data for other bioactivities against the natural form are limited. The following table summarizes the reported cytotoxic effects of synthetic Prodelphinidin B3 against human prostate cancer cell lines.

Bioactivity	Cell Line	Assay	IC50 (µM)	Reference Compound	IC50 of Reference (µM)	Source
Anticancer	PC-3 (Prostate)	Cell Count	< 50	EGCG	< 50	[3][5]
Anticancer	PC-3 (Prostate)	MTT Assay	< 50	EGCG	< 50	[3][5]

Key Findings:

• Synthetic Prodelphinidin B3 exhibits significant cytotoxic activity against PC-3 prostate cancer cells, with IC50 values below 50 µM.[4][5]

• The anticancer potency of synthetic Prodelphinidin B3 is comparable to that of Epigallocatechin gallate (EGCG), a well-known anticancer agent.[3][5]

• The presence of a pyrogallol (B1678534) moiety in the B ring of prodelphinidins is suggested to be crucial for their cytotoxic effects.[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for key experiments used to evaluate the bioactivity of synthetic Prodelphinidin B3.

Anticancer Activity: MTT Assay

This assay determines the cytotoxic effects of a compound on cancer cell lines by measuring metabolic activity.

• Cell Culture: Human prostate cancer cells (PC-3) are plated in 96-well plates and cultured in a suitable medium (e.g., DMEM with 10% FBS).

• Treatment: Cells are treated with varying concentrations of synthetic Prodelphinidin B3 (e.g., up to 50 µM) and a positive control (e.g., EGCG) for a specified duration (e.g., 48 hours).

• MTT Reagent Addition: After incubation, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

• Incubation and Solubilization: The plates are incubated to allow for the formation of formazan (B1609692) crystals by viable cells. A solubilizing agent (e.g., DMSO) is then added to dissolve the crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 595 nm) using a microplate reader. The IC50 value, the concentration at which 50% of cell growth is inhibited, is then calculated.[5]

Apoptosis Analysis: Caspase-3 Activity Assay

This assay is used to determine if the observed cytotoxicity is due to the induction of apoptosis.

• Cell Treatment: PC-3 cells are treated with a fixed concentration of synthetic Prodelphinidin B3 (e.g., 50 µM) for a set period.

• Cell Lysis: The cells are harvested and lysed to release intracellular contents.

• Caspase-3 Substrate Addition: A specific substrate for caspase-3, which releases a fluorescent or colorimetric signal upon cleavage, is added to the cell lysate.

• Signal Detection: The signal is measured using a fluorometer or spectrophotometer. An increase in signal compared to untreated control cells indicates the activation of caspase-3 and induction of apoptosis.[5] Synthetic Prodelphinidin B3 has been shown to activate caspase-3 to a similar extent as EGCG.[5]

Antioxidant Activity: DPPH Radical Scavenging Assay

This is a common and straightforward method to evaluate the free-radical scavenging ability of a compound.

• Sample Preparation: A solution of Prodelphinidin B3 is prepared in a suitable solvent (e.g., methanol (B129727) or DMSO).

• DPPH Solution: A fresh solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol is prepared.

• Reaction Mixture: The Prodelphinidin B3 solution is mixed with the DPPH solution.

• Incubation: The mixture is incubated in the dark at room temperature for a specified time (e.g., 20-30 minutes).

• Absorbance Measurement: The absorbance of the solution is measured at 517 nm. A decrease in absorbance indicates the scavenging of the DPPH radical by the antioxidant. The percentage of scavenging activity is calculated relative to a control.[9][10]

Mandatory Visualizations

Signaling Pathways

Prodelphinidins and related flavonoids are known to modulate several signaling pathways involved in cell proliferation, apoptosis, and inflammation. The diagram below illustrates a simplified representation of the MAPK (Mitogen-Activated Protein Kinase) signaling pathway, which is a known target of delphinidin, a structurally related anthocyanidin.[11]

Caption: Simplified MAPK signaling pathway and potential inhibition by Prodelphinidin B3.

Experimental Workflow

The following diagram outlines a general workflow for the comparative analysis of synthetic and natural Prodelphinidin B3.

Caption: General workflow for comparing synthetic and natural Prodelphinidin B3 bioactivity.

Conclusion

The available evidence strongly supports the potent anticancer activity of synthetic Prodelphinidin B3, with efficacy comparable to established natural compounds like EGCG.[3][5] While direct, comprehensive comparative studies on the bioactivity of synthetic versus natural Prodelphinidin B3 are currently lacking in the literature, the consistency of findings for synthetic proanthocyanidins (B150500) suggests they are valuable tools for pharmacological research, offering high purity and reproducibility. Future research should focus on direct head-to-head comparisons of the antioxidant, anti-inflammatory, and other biological activities of synthetic and natural Prodelphinidin B3 to fully elucidate any potential differences in their therapeutic potential. Such studies will be invaluable for drug development professionals in making informed decisions about sourcing and utilizing this promising natural product.

References

• 1. Procyanidin B3 - Wikipedia [en.wikipedia.org]
• 2. Prodelphinidine B3 — Wikipédia [fr.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. longdom.org [longdom.org]
• 5. soar-ir.repo.nii.ac.jp [soar-ir.repo.nii.ac.jp]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and antioxidant activity of a procyanidin B3 analogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 11. Delphinidin attenuates pathological cardiac hypertrophy via the AMPK/NOX/MAPK signaling pathway | Aging [aging-us.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Prodelphinidin B3 in a Laboratory Setting

Hazard Profile and Precautionary Measures

Prodelphinidin B3 is not broadly classified as a hazardous substance. However, as with all laboratory chemicals, it should be handled with standard precautions. The following table summarizes the general hazard ratings for related procyanidin (B600670) compounds, which can serve as a conservative reference.

Hazard Classification System	Health Rating	Fire Rating	Reactivity Rating
NFPA Ratings (scale 0-4)	0	0	0
HMIS-Ratings (scale 0-4)	0	0	0

NFPA: National Fire Protection Association; HMIS: Hazardous Materials Identification System.

Standard Operating Protocol for Prodelphinidin B3 Disposal

This protocol outlines the necessary steps for the safe handling and disposal of Prodelphinidin B3, as well as contaminated materials and their containers.

Step 1: Waste Identification and Segregation

• Identify the Waste Stream: Determine the form of the waste:

  • Pure Prodelphinidin B3 (solid powder)

  • Solutions containing Prodelphinidin B3

  • Laboratory materials contaminated with Prodelphinidin B3 (e.g., gloves, weighing paper, pipette tips, chromatography plates)

• Segregate the Waste: Do not mix Prodelphinidin B3 waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health & Safety (EHS) office.

Step 2: Containment and Labeling

• Use Appropriate Containers:

  • Solid Waste: Collect pure Prodelphinidin B3 powder and lightly contaminated solids in a designated, sealable container.

  • Liquid Waste: Collect solutions in a sealable, leak-proof container. For aqueous solutions, glass or polyethylene (B3416737) containers are generally suitable.

  • Sharps: Any sharps (e.g., needles, scalpels) contaminated with Prodelphinidin B3 must be disposed of in a designated sharps container.

• Label Containers Clearly: All waste containers must be clearly and accurately labeled. The label should include:

  • The full chemical name: "Prodelphinidin B3 Waste"

  • The primary hazard (e.g., "Non-hazardous chemical waste")

  • The physical state (solid or liquid)

  • The date the waste was first added to the container

  • The name of the principal investigator or laboratory contact

Step 3: Accidental Spill Management

• Personnel Precautions: In the event of a spill, immediately don appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Containment and Cleanup:

  • Solid Spills: To prevent the generation of dust, carefully sweep up or vacuum the spilled material and collect it in a suitable container for disposal.

  • Liquid Spills: Absorb the spill with an inert material such as sand, vermiculite, or a commercial absorbent.

• Surface Decontamination: Thoroughly clean the spill area to eliminate any residual contamination.

Step 4: Disposal of Empty Containers

• Triple Rinse: The initial rinse of a container that held a Prodelphinidin B3 solution should be collected and treated as chemical waste. Subsequent rinses with a suitable solvent (e.g., water or ethanol) can typically be discarded down the drain, but it is imperative to consult your local EHS guidelines for confirmation.

• Container Disposal: Once thoroughly rinsed and air-dried, the empty container can often be disposed of in the regular laboratory glass or plastic recycling stream. Ensure the original label is defaced or removed to prevent any confusion.

Step 5: Final Disposal

• Arrange for Pickup: Once the waste container is full, securely seal it and contact your institution's EHS department to arrange for a waste pickup.

Prohibited Disposal Methods:

• Do not dispose of solid Prodelphinidin B3 waste in the regular trash unless you have received explicit approval from your EHS department.

• Do not wash Prodelphinidin B3 powder or concentrated solutions down the drain or allow them to enter any sewer systems or waterways.[1][2]

Logical Workflow for Prodelphinidin B3 Disposal

The following diagram illustrates the decision-making process for the proper disposal of Prodelphinidin B3 waste in a laboratory setting.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. benchchem.com [benchchem.com]

Navigating the Safe Handling of Prodelphinidin B3: A Guide for Laboratory Professionals

Personal Protective Equipment (PPE): A Precautionary Approach

Given the absence of a specific SDS for Prodelphinidin B3, a conservative approach to PPE is recommended. This approach is informed by the potential hazards associated with some proanthocyanidin-containing extracts, which include skin, eye, and respiratory irritation.

Recommended Personal Protective Equipment for Handling Prodelphinidin B3

PPE Category	Recommended Equipment
Eye and Face Protection	Safety glasses with side shields are the minimum requirement. For procedures with a risk of splashing, chemical splash goggles should be worn. A face shield may be necessary for larger quantities or when there is a significant splash hazard.
Hand Protection	Chemically resistant gloves are essential. Nitrile gloves are a suitable choice for handling small quantities. It is crucial to check for any signs of degradation and to change gloves frequently, especially if they come into direct contact with the substance. For prolonged contact or when handling larger quantities, consider double-gloving or using thicker, more robust gloves.
Body Protection	A standard laboratory coat should be worn at all times to protect against minor spills and contamination of personal clothing. Ensure the lab coat is fully buttoned.
Respiratory Protection	Respiratory protection is generally not required when handling small quantities in a well-ventilated area. However, if the material is a fine powder and there is a risk of generating dust, or if working with larger quantities, a NIOSH-approved N95 respirator or higher should be used to prevent inhalation. All work that may generate aerosols or dust should be conducted in a chemical fume hood.

Operational Plan: Safe Handling and Storage

Adherence to proper operational procedures is critical for minimizing exposure and ensuring the integrity of the compound.

Engineering Controls:

• Ventilation: Always handle Prodelphinidin B3 in a well-ventilated laboratory. For procedures that may generate dust or aerosols, a certified chemical fume hood is mandatory.

• Eyewash and Safety Shower: Ensure that a fully functional eyewash station and safety shower are readily accessible in the immediate work area.

Procedural Guidance:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the workspace of any unnecessary items.

• Weighing and Transfer: When weighing the compound, especially in powdered form, do so in a chemical fume hood or a balance enclosure to contain any airborne particles. Use appropriate tools (e.g., spatulas) to handle the material and avoid creating dust.

• Solution Preparation: When dissolving Prodelphinidin B3, add the solid to the solvent slowly to avoid splashing.

• General Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.

Storage:

• Store Prodelphinidin B3 in a tightly sealed, clearly labeled container.

• Keep the container in a cool, dry, and well-ventilated area, away from direct sunlight and incompatible materials such as strong oxidizing agents.

Disposal Plan: Responsible Waste Management

Proper disposal of Prodelphinidin B3 and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Disposal Guidelines for Prodelphinidin B3

Waste Type	Disposal Procedure
Unused or Waste Prodelphinidin B3	Dispose of as chemical waste in accordance with local, state, and federal regulations. Do not dispose of down the drain or in the regular trash. Collect in a designated, sealed, and properly labeled hazardous waste container.
Contaminated Labware and PPE	Disposable items such as gloves, pipette tips, and paper towels that are contaminated with Prodelphinidin B3 should be collected in a designated hazardous waste container. Non-disposable glassware should be decontaminated by rinsing with an appropriate solvent (e.g., ethanol (B145695) or acetone), and the rinsate collected as hazardous waste.
Empty Containers	Empty containers should be triple-rinsed with an appropriate solvent. The rinsate must be collected as hazardous waste. After rinsing, the container can be disposed of according to institutional guidelines, which may include recycling or disposal as non-hazardous waste.

Logical Workflow for Handling Prodelphinidin B3

The following diagram illustrates the key steps and decision points for the safe handling and disposal of Prodelphinidin B3 in a laboratory setting.

Safe Handling and Disposal Workflow for Prodelphinidin B3.

Disclaimer: The information provided in this guide is based on available data for the general class of proanthocyanidins (B150500) and related compounds due to the absence of a specific Safety Data Sheet for Prodelphinidin B3. It is intended to provide a foundation for safe laboratory practices. All laboratory personnel should be trained in general chemical safety and should consult their institution's safety office for specific guidance and protocols. Always perform a risk assessment before starting any new procedure.